Formamidinium bromide

Core Science & Biosynthesis

Formamidinium Bromide: A Technical Guide to its Synthesis, Properties, and Role as a Perovskite Precursor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Formamidinium bromide (FABr), with the chemical formula CH₅BrN₂, is an organic salt that has garnered significant attention in the field of materials science, particularly as a crucial precursor in the synthesis of formamidinium-based perovskite materials.[1][2][3][4][5][6] These perovskites are at the forefront of research for next-generation optoelectronic devices, including highly efficient solar cells, light-emitting diodes (LEDs), and photodetectors. The properties of the final perovskite layer are intrinsically linked to the quality and purity of the precursor materials, making a thorough understanding of formamidinium bromide essential for the advancement of this technology. This technical guide provides a comprehensive overview of the synthesis, crystal structure, and physicochemical properties of formamidinium bromide, along with detailed experimental protocols.

Physicochemical Properties

Formamidinium bromide is a white crystalline powder at room temperature. A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Reference(s)
Chemical Formula	CH₅BrN₂	[1]
Molecular Weight	124.97 g/mol	[7]
Appearance	White powder/crystals
Melting Point	133-140 °C	[1]
Solubility	Soluble in water	[1]
Storage Conditions	Hygroscopic, store under inert atmosphere	[1]

Synthesis of Formamidinium Bromide

The synthesis of high-purity formamidinium bromide is a critical step for its use in perovskite fabrication. The most common method involves the reaction of formamidinium acetate (B1210297) with hydrobromic acid.

General Synthesis Protocol

A widely adopted procedure for the synthesis of formamidinium bromide is as follows:

• Reaction Setup: Formamidinium acetate is dissolved in a flask, typically under an inert atmosphere (e.g., nitrogen or argon) to prevent unwanted side reactions. The flask is cooled in an ice bath to control the reaction temperature.

• Addition of Hydrobromic Acid: Hydrobromic acid (typically 48% in water) is added dropwise to the cooled formamidinium acetate solution while stirring continuously. A molar excess of hydrobromic acid is often used to ensure complete reaction.

• Reaction: The reaction mixture is stirred at 0°C for several hours.

• Solvent Removal: The solvent is removed from the reaction mixture using a rotary evaporator.

• Purification: The crude product is then purified by washing with a suitable solvent, such as diethyl ether, followed by recrystallization from a solvent like ethanol.

• Drying: The purified white crystalline product is dried in a vacuum oven to remove any residual solvent.

Crystal Structure

Detailed crystallographic data for pure formamidinium bromide is not extensively reported in the reviewed literature. The primary focus of crystallographic studies has been on the resulting formamidinium-based perovskites, such as formamidinium lead bromide (FAPbBr₃). In the context of FAPbBr₃, the formamidinium cation (FA⁺) occupies the 'A' site within the perovskite crystal lattice. The orientation and dynamics of the FA⁺ cation within the inorganic framework are crucial for the structural stability and optoelectronic properties of the perovskite material.

Role in Perovskite Synthesis and Properties

Formamidinium bromide is a fundamental building block for formamidinium-based perovskites. The stoichiometry and purity of FABr directly influence the crystallization process and the resulting film quality of the perovskite active layer.

The use of formamidinium in place of the smaller methylammonium (B1206745) cation in the perovskite structure has been shown to improve thermal stability and tune the optical bandgap, making it more suitable for certain applications. The bandgap of formamidinium lead bromide (FAPbBr₃) perovskites is approximately 2.23 eV.[5][8][9]

Experimental Protocols

Detailed experimental protocols are crucial for reproducible synthesis and characterization of materials.

Synthesis of Formamidinium Bromide

Materials:

• Formamidinium acetate (FAAc)

• Hydrobromic acid (HBr, 48 wt% in water)

• Diethyl ether

• Ethanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Vacuum oven

Procedure:

• In a round-bottom flask, dissolve a specific molar amount of formamidinium acetate.

• Place the flask in an ice bath on a magnetic stirrer and begin stirring.

• Slowly add a molar excess of 48% hydrobromic acid to the flask.

• Continue stirring the mixture at 0°C for 2 hours under an inert atmosphere.

• Remove the solvent using a rotary evaporator at an elevated temperature (e.g., 70°C).

• Wash the resulting crude white powder multiple times with diethyl ether.

• Recrystallize the powder from ethanol.

• Filter the recrystallized product and dry it in a vacuum oven at 60-80°C for 24 hours.

Characterization Techniques

Standard characterization techniques for formamidinium bromide and the resulting perovskites include:

• X-ray Diffraction (XRD): To determine the crystal structure and phase purity.

• Scanning Electron Microscopy (SEM): To analyze the morphology and grain size of crystalline films.

• UV-Vis Spectroscopy: To determine the optical absorption properties and estimate the bandgap of the resulting perovskite.

• Photoluminescence (PL) Spectroscopy: To investigate the emission properties and charge carrier dynamics of the perovskite.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the molecular structure of the formamidinium cation.

• Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: To study the vibrational modes of the material.[10][11][12][13]

Conclusion

Formamidinium bromide is a pivotal precursor for the synthesis of high-performance formamidinium-based perovskite materials. While detailed crystallographic and electronic data for pure FABr are not as prevalent in the literature as for the resulting perovskites, understanding its synthesis and fundamental properties is paramount for controlling the quality and performance of perovskite-based optoelectronic devices. The protocols and data presented in this guide offer a foundational resource for researchers and professionals working in this dynamic field. Further investigation into the intrinsic properties of pure formamidinium bromide could provide deeper insights into the crystallization dynamics and ultimately lead to the development of more efficient and stable perovskite technologies.

References

• 1. downloads.ossila.com [downloads.ossila.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. americanelements.com [americanelements.com]
• 4. Formamidinium Bromide | 146958-06-7 [amp.chemicalbook.com]
• 5. rsc.org [rsc.org]
• 6. Formamidinium Bromide (CAS No. 146958-06-7) | UK Supplier [samaterials.co.uk]
• 7. Formamidinium bromide | CymitQuimica [cymitquimica.com]
• 8. researchgate.net [researchgate.net]
• 9. lookchem.com [lookchem.com]
• 10. research.monash.edu [research.monash.edu]
• 11. researchgate.net [researchgate.net]
• 12. Raman Spectroscopy of Formamidinium-Based Lead Mixed-Halide Perovskite Bulk Crystals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Synthesis of Formamidinium Bromide from Formamidinium Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of formamidinium bromide (FABr) from formamidinium acetate (B1210297) (FAAc), a critical precursor in the development of perovskite materials for optoelectronics and potentially other advanced applications. This document outlines detailed experimental protocols, presents key quantitative data, and illustrates the synthesis workflow.

Introduction

Formamidinium bromide is a key organic salt used in the fabrication of highly efficient and stable perovskite solar cells and light-emitting diodes. Its synthesis from the readily available and cost-effective precursor, formamidinium acetate, is a fundamental step in perovskite research and development. This guide details a reliable and reproducible method for this conversion, along with essential characterization data for the final product.

Reaction Scheme

The synthesis involves an acid-base reaction where the acetate anion of formamidinium acetate is replaced by the bromide anion from hydrobromic acid.

CH₃COO⁻[CH(NH₂)₂]⁺ + HBr → Br⁻[CH(NH₂)₂]⁺ + CH₃COOH

Formamidinium Acetate + Hydrobromic Acid → Formamidinium Bromide + Acetic Acid

Experimental Protocols

Two primary protocols are prevalent in the literature, with slight variations in reaction time and temperature. Both methods yield high-purity formamidinium bromide.

Protocol 1: Standard Ice Bath Method

This is the most commonly cited method for the synthesis of formamidinium bromide.

Materials:

• Formamidinium acetate (FAAc)

• Hydrobromic acid (HBr, 48% w/w in water)

• Ethanol (B145695)

• Diethyl ether

• Argon or Nitrogen gas (optional, for inert atmosphere)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Büchner funnel and filter paper

• Vacuum oven

Procedure:

• In a round-bottom flask, dissolve formamidinium acetate in a minimal amount of deionized water.

• Place the flask in an ice bath and begin stirring. For an inert atmosphere, purge the flask with argon or nitrogen.[1]

• Slowly add a 2x molar excess of hydrobromic acid (48% w/w) to the stirring solution.[1]

• Continue stirring the reaction mixture at 0°C for 2 hours.[1]

• After 2 hours, remove the ice bath and evaporate the solvent using a rotary evaporator at a bath temperature of 70°C.[1][2]

• The resulting crude white powder is then washed several times with diethyl ether.[1][2] This step is crucial for removing any unreacted starting material and byproducts.

• For further purification, the crude product is recrystallized from ethanol. Dissolve the powder in a minimal amount of hot ethanol and allow it to cool slowly to room temperature, followed by cooling in an ice bath to induce crystallization.

• Collect the white, crystalline product by vacuum filtration using a Büchner funnel.

• Dry the purified formamidinium bromide in a vacuum oven at 60°C for 24 hours.[1]

Protocol 2: Shortened Reaction Time Method

A variation of the standard protocol involves a significantly shorter reaction time.

Procedure:

• Dissolve formamidinium acetate powder in a 2x molar excess of 48% w/w hydrobromic acid.

• Stir the solution for 10 minutes at 50°C.

• Dry the solution at 100°C to obtain a yellow-white powder.

• Wash the crude product with diethyl ether.

• Recrystallize the powder twice from ethanol to yield white, needle-like crystals.

• Dry the final product overnight in a vacuum oven.

Data Presentation

Reaction Parameters

Parameter	Protocol 1	Protocol 2
Reactant Molar Ratio (FAAc:HBr)	1 : 2	1 : 2
Reaction Temperature	0°C	50°C
Reaction Time	2 hours	10 minutes
Purification Method	Washing with diethyl ether, recrystallization from ethanol	Washing with diethyl ether, double recrystallization from ethanol
Drying Conditions	60°C in vacuum oven for 24 hours	Overnight in vacuum oven

Characterization Data

The following table summarizes typical characterization data for synthesized formamidinium bromide.

Characterization Technique	Observed Properties
Appearance	White crystalline powder/needles
Purity	Often exceeds 99.99% after purification.[3]
Attenuated Total Reflectance Fourier Transform Infrared Spectroscopy (ATR-FTIR)	Data available confirming the structure of formamidinium bromide.[4]
Thermogravimetric Analysis (TGA)	Evaporates in a single step, allowing for the determination of vapor pressure.[4] Thermal degradation can lead to the release of hydrogen cyanide and sym-triazine at elevated temperatures.[5][6]
X-Ray Diffraction (XRD)	Used to confirm the crystal structure of the salt.[4]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Can be used to assess the purity and confirm the organic cation structure.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the logical flow of the synthesis and purification process for formamidinium bromide.

Caption: Synthesis workflow for formamidinium bromide.

Logical Relationship of Purification Steps

This diagram outlines the hierarchical relationship of the purification stages, leading to the final high-purity product.

Caption: Purification stages of formamidinium bromide.

Conclusion

The synthesis of formamidinium bromide from formamidinium acetate is a well-established and reproducible process crucial for the advancement of perovskite-based technologies. By following the detailed protocols and understanding the key reaction parameters and purification steps outlined in this guide, researchers can consistently produce high-purity formamidinium bromide for their experimental needs. The provided characterization data serves as a benchmark for verifying the quality of the synthesized material.

References

• 1. researchgate.net [researchgate.net]
• 2. matec-conferences.org [matec-conferences.org]
• 3. nbinno.com [nbinno.com]
• 4. ATR-FTIR, XRD, and TGA data for methylammonium iodide, methylammonium bromide, formamidinium iodide, and formamidinium bromide characterization - Mendeley Data [data.mendeley.com]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. Thermal degradation of formamidinium based lead halide perovskites into sym-triazine and hydrogen cyanide observed by coupled thermogravimetry-mass spectrometry analysis - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

Formamidinium Bromide: A Technical Guide for Researchers

CAS Number: 146958-06-7

This technical guide provides an in-depth overview of formamidinium bromide, a key precursor material in perovskite solar cell research and other optoelectronic applications.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, offering comprehensive data, experimental protocols, and safety procedures.

Core Properties and Safety Data

Formamidinium bromide, with the chemical formula CH₅BrN₂, is a white crystalline solid.[2][3] A summary of its key quantitative data is presented below.

Property	Value	Source
CAS Number	146958-06-7	[1][2][3]
Molecular Formula	CH₅BrN₂	[2][3]
Molecular Weight	124.97 g/mol	[2]
Melting Point	133-140 °C (lit.)	Ossila SDS
Appearance	White to almost white powder or crystals	[2][3][4]
Solubility	Soluble in water. Slightly soluble in DMSO.	[5]
Purity	>95.0% to >99.99% available commercially	[2][4]

Safety and Handling

Formamidinium bromide is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[6] It is crucial to handle this compound in a well-ventilated area, preferably a fume hood, and to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[6][7]

Safe Handling and Disposal Workflow

The following diagram outlines the recommended workflow for the safe handling and disposal of formamidinium bromide in a laboratory setting.

Caption: Workflow for safe handling and disposal of formamidinium bromide.

Experimental Protocols

Synthesis of Formamidinium Bromide

This protocol is adapted from literature procedures for the synthesis of formamidinium bromide from formamidinium acetate (B1210297) and hydrobromic acid.[1][2]

Materials:

• Formamidinium acetate (1 molar equivalent)

• Hydrobromic acid (48 wt% in water, 2 molar equivalents)

• Ethanol

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Vacuum oven

Procedure:

• In a round-bottom flask, dissolve formamidinium acetate in hydrobromic acid.

• Stir the mixture in an ice bath at 0°C for 2 hours under an inert atmosphere (e.g., argon or nitrogen).[1]

• Remove the solvent using a rotary evaporator at a temperature of approximately 70°C.[1]

• Dissolve the resulting crude white powder in ethanol.

• Reprecipitate the product by adding diethyl ether.

• Filter the white crystals and wash them several times with diethyl ether.[2]

• Dry the purified formamidinium bromide in a vacuum oven at 60-80°C overnight.[1]

Fabrication of Formamidinium Lead Bromide (FAPbBr₃) Perovskite Thin Films

This protocol outlines a one-step method for the fabrication of FAPbBr₃ perovskite thin films for use in devices like solar cells and LEDs.[2][5]

Materials:

• Formamidinium bromide (FABr)

• Lead(II) bromide (PbBr₂)

• N,N-Dimethylformamide (DMF), anhydrous

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Substrates (e.g., FTO-coated glass)

• Spin coater

• Hotplate

Procedure:

• Prepare a 1 M precursor solution by dissolving FABr and PbBr₂ in a 1:1 molar ratio in a co-solvent of DMF and DMSO (e.g., 7:3 volume ratio).[2]

• Stir the solution at approximately 60°C for at least 2 hours.[2]

• Clean the substrates thoroughly.

• In a nitrogen-filled glovebox, spin-coat the perovskite precursor solution onto the substrates. A typical spin-coating program might be a two-step process, for example, 1000 rpm for 10 seconds followed by 4000 rpm for 30 seconds.

• Anneal the films on a hotplate. A typical annealing temperature is around 100°C for 10 minutes.

• The resulting FAPbBr₃ thin films should have a uniform appearance.

Concluding Remarks

Formamidinium bromide is a pivotal material in the advancement of perovskite optoelectronics. Its synthesis and handling require careful attention to safety protocols due to its hazardous nature. The experimental procedures outlined in this guide provide a foundation for researchers to work with this compound effectively and safely. As with any chemical procedure, researchers should consult the primary literature and their institution's safety guidelines before commencing work.

References

• 1. researchgate.net [researchgate.net]
• 2. vjs.ac.vn [vjs.ac.vn]
• 3. rsc.org [rsc.org]
• 4. matec-conferences.org [matec-conferences.org]
• 5. rsc.org [rsc.org]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. api.repository.cam.ac.uk [api.repository.cam.ac.uk]

The Solubility of Formamidinium Bromide: A Technical Guide for Researchers

An In-depth Guide to the Solubility, Synthesis, and Application of Formamidinium Bromide in Perovskite Research.

Formamidinium bromide (FABr), an organic ammonium (B1175870) salt, is a critical precursor in the fabrication of high-performance formamidinium-based lead halide perovskite solar cells and other optoelectronic devices. Its solubility in various solvents is a fundamental parameter that dictates the formulation of precursor inks and the subsequent quality of the perovskite thin films. This technical guide provides a comprehensive overview of the solubility of formamidinium bromide, detailed experimental protocols for its synthesis and use, and a visual representation of its synthesis workflow.

Core Concepts: Solubility and Solvent Systems

The dissolution of formamidinium bromide is a crucial first step in the solution-based processing of perovskite materials. The choice of solvent is critical as it influences precursor solvation, solution stability, and the crystallization kinetics of the perovskite film. Generally, polar aprotic solvents are favored for their ability to dissolve both the organic (formamidinium bromide) and inorganic (lead bromide) precursors.

Data Presentation: Solubility of Formamidinium Bromide

Precise quantitative solubility data for formamidinium bromide in a wide range of organic solvents is not extensively documented in peer-reviewed literature. However, based on its widespread use in perovskite synthesis, a qualitative understanding of its solubility has been established. The following table summarizes the known solubility characteristics of formamidinium bromide in commonly used solvents.

Solvent	Chemical Formula	Solvent Type	Solubility	Notes
Dimethylformamide (DMF)	C₃H₇NO	Polar Aprotic	High	The most common solvent for preparing formamidinium lead bromide perovskite precursor solutions. FABr readily dissolves in DMF at room temperature.[1][2]
Dimethyl Sulfoxide (B87167) (DMSO)	C₂H₆OS	Polar Aprotic	High	Another widely used solvent for perovskite precursors, often used in combination with DMF.[2][3] It can form intermediate solvate phases during the crystallization process.[4][5]
Ethanol (B145695)	C₂H₅OH	Polar Protic	High	Primarily used for the recrystallization and purification of synthesized formamidinium bromide.[1][6][7]
Water	H₂O	Polar Protic	High	Formamidinium bromide is synthesized in an aqueous solution of hydrobromic acid.
Diethyl Ether	(C₂H₅)₂O	Nonpolar	Low	Used as an anti-solvent to precipitate and wash crude formamidinium bromide during its synthesis and purification.[1][6][7]
Chloroform	CHCl₃	Nonpolar	Low	Used as a non-polar medium in ligand-assisted reprecipitation methods for synthesizing perovskite nanocrystals, where the precursor solution in DMF is injected into chloroform.[6]

Experimental Protocols

Synthesis of Formamidinium Bromide (FABr)

This protocol is adapted from several literature sources describing the synthesis of high-purity formamidinium bromide for perovskite applications.[1][6][7]

Materials:

• Formamidinium acetate (B1210297) (FAAc)

• Hydrobromic acid (HBr, 48% in water)

• Ethanol

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Vacuum oven

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve formamidinium acetate in a 2x molar excess of hydrobromic acid (48% in water). The reaction is typically carried out at 0°C in an ice bath.

• Stir the mixture vigorously for 1-2 hours at 0°C under an inert atmosphere (e.g., argon or nitrogen).

• Remove the solvent using a rotary evaporator at a temperature of approximately 70°C until a crude white powder is formed.

• To purify the product, dissolve the crude powder in a minimal amount of hot ethanol.

• Reprecipitate the formamidinium bromide by adding diethyl ether to the ethanol solution.

• Filter the resulting white crystals and wash them several times with diethyl ether.

• Dry the purified formamidinium bromide crystals in a vacuum oven at 60-80°C overnight before use.

Preparation of a Formamidinium Lead Bromide (FAPbBr₃) Perovskite Precursor Solution

This protocol outlines the standard procedure for preparing a perovskite precursor solution for thin-film deposition.[1][2][8]

Materials:

• Formamidinium bromide (FABr), synthesized as described above

• Lead(II) bromide (PbBr₂)

• Anhydrous N,N-dimethylformamide (DMF) or a mixture of DMF and Dimethyl sulfoxide (DMSO)

• Vials

• Magnetic stirrer and stir bar

Procedure:

• In a clean vial, add equimolar amounts of formamidinium bromide and lead(II) bromide.

• Add the desired volume of anhydrous DMF (or a DMF:DMSO mixture, a common ratio being 4:1 v/v) to achieve the target molar concentration (e.g., 1.0 M).

• Stir the mixture at room temperature or with gentle heating (e.g., 60°C) for several hours until all solids are completely dissolved, resulting in a clear solution.

• The precursor solution is now ready for thin-film deposition techniques such as spin coating.

Mandatory Visualization

The following diagram illustrates the workflow for the synthesis and purification of formamidinium bromide.

Synthesis and purification workflow for formamidinium bromide.

References

• 1. rsc.org [rsc.org]
• 2. vjs.ac.vn [vjs.ac.vn]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Crystallization Pathways of FABr-PbBr2-DMF and FABr-PbBr2-DMSO Systems: The Comprehensive Picture of Formamidinium-Based Low-Dimensional Perovskite-Related Phases and Intermediate Solvates | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. matec-conferences.org [matec-conferences.org]
• 7. researchgate.net [researchgate.net]
• 8. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Unveiling the Optical Band Gap of Formamidinium Lead Bromide Perovskites: A Technical Guide

An in-depth exploration of the fundamental optical properties of Formamidinium Lead Bromide (FAPbBr₃) perovskites, tailored for researchers, scientists, and professionals in drug development. This guide provides a comprehensive overview of the material's optical band gap, methodologies for its determination, and factors influencing this critical parameter.

Formamidinium lead bromide (FAPbBr₃), a metal halide perovskite, has garnered significant attention within the scientific community due to its exceptional optoelectronic properties. Its tunable direct band gap, typically in the visible green region of the electromagnetic spectrum, makes it a promising material for a wide array of applications, including solar cells, light-emitting diodes (LEDs), and photodetectors. A thorough understanding of its optical band gap is paramount for the rational design and optimization of these next-generation technologies.

Core Concepts: The Optical Band Gap

The optical band gap of a semiconductor is the minimum energy required to excite an electron from the valence band to the conduction band, enabling the absorption of light. In FAPbBr₃, this property is not a fixed value but is influenced by several factors, including crystalline phase, temperature, pressure, and quantum confinement effects in nanostructured forms.

Quantitative Analysis of the Optical Band Gap

The optical band gap of FAPbBr₃ has been reported under various conditions. The following table summarizes key findings from the literature, providing a comparative overview.

Material Form	Measurement Technique	Influencing Factor	Reported Band Gap (eV)	Reference(s)
Single Crystal	Spectroscopic Ellipsometry	Temperature (183 K)	~2.23	[1]
Single Crystal	Spectroscopic Ellipsometry	Temperature (363 K)	~2.31	[1]
Nanocrystals (5.7 nm)	Photoluminescence	Quantum Confinement	~2.47 (503 nm)	[2]
Nanocrystals (13.5 nm)	Photoluminescence	Quantum Confinement	~2.32 (535 nm)	[2]
Nanoplatelets (15.5 nm)	Photoluminescence	Quantum Confinement	~2.81 (440 nm)	[3][4]
Nanoplatelets (38.1 nm)	Photoluminescence	Quantum Confinement	~2.36 (525 nm)	[3][4]
Thin Film	UV-Vis Spectroscopy	-	~2.3 - 2.4
Nanocrystals	First-principles simulations	Temperature (80 K)	~2.15	[5]

Experimental Determination of the Optical Band Gap

A precise and reliable determination of the optical band gap is crucial for material characterization and device engineering. The most common and accessible method involves UV-Vis spectroscopy followed by Tauc plot analysis.

Experimental Workflow for Optical Band Gap Determination

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. matec-conferences.org [matec-conferences.org]
• 4. Synthesis of brightly luminescent colloidal formamidinium lead bromide perovskite FAPbBr3 nanoplatelets with tunable emission | MATEC Web of Conferences [matec-conferences.org]
• 5. The thermal stability of FAPbBr3 nanocrystals from temperature-dependent photoluminescence and first-principles calculations - RSC Advances (RSC Publishing) [pubs.rsc.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Electronic Properties of Formamidinium Bromide Based Materials

Introduction

Formamidinium bromide (FABr)-based perovskites, particularly formamidinium lead bromide (FAPbBr₃), have emerged as highly promising materials in the field of optoelectronics. Their exceptional electronic properties, including a wide and tunable bandgap, impressive charge carrier mobility, and long charge carrier diffusion lengths, make them suitable for a variety of applications such as solar cells, light-emitting diodes (LEDs), and photodetectors. This technical guide provides a comprehensive overview of the core electronic properties of these materials, detailed experimental protocols for their characterization, and a summary of key performance data.

Core Electronic Properties

The electronic properties of formamidinium bromide-based perovskites are intrinsically linked to their crystal structure and composition. These properties dictate their performance in electronic devices.

Bandgap

The bandgap of a semiconductor is a critical parameter that determines its optical absorption and emission characteristics. FAPbBr₃ possesses a direct bandgap of approximately 2.2 to 2.3 eV, positioning it in the green region of the visible spectrum. This makes it an ideal candidate for applications in green light-emitting diodes and as a wide-bandgap material in tandem solar cells[1][2][3]. The bandgap can be tuned by halide mixing, for instance, by incorporating iodide to form FAPb(BrₓI₁₋ₓ)₃, the bandgap can be continuously adjusted between that of FAPbBr₃ (2.3 eV) and FAPbI₃ (1.55 eV)[1][3].

Charge Carrier Mobility and Diffusion Length

High charge carrier mobility is essential for efficient charge extraction in solar cells and high conductivity in other electronic devices. FAPbBr₃ has been reported to have an effective charge-carrier mobility of approximately 14 cm²V⁻¹s⁻¹[4][5]. The charge carrier diffusion length in FAPbBr₃ thin films can exceed 1 µm, which is significantly longer than the typical optical absorption depth, allowing for efficient charge collection in planar heterojunction solar cells[5]. For single crystals of FAPbBr₃, the trap density is found to be about three times lower than that of its methylammonium (B1206745) counterpart, MAPbBr₃, contributing to these excellent transport properties[6].

Defect Density

The density of defect states within the perovskite material significantly impacts its electronic properties and device performance by acting as non-radiative recombination centers. Polycrystalline thin films of lead halide perovskites typically exhibit defect densities in the range of 10¹⁵ to 10¹⁶ cm⁻³[7]. However, light-induced treatments have been shown to reduce the density of trap states in formamidinium lead bromide nanocrystal films by promoting the migration of halide ions from interstitial positions[8]. Strategies such as incorporating excess FABr during synthesis can lead to self-passivation of surface defects, further reducing trap-assisted non-radiative recombination[9].

Data Presentation

The following tables summarize the key electronic properties of formamidinium bromide-based materials as reported in the literature.

Table 1: Electronic Properties of Formamidinium Lead Bromide (FAPbBr₃)

Property	Value	Material Form	Reference
Bandgap	2.23 eV	Thin Film	[1]
~2.2 eV	Powder	[2]
2.26 eV	Thin Film
Charge Carrier Mobility	14 ± 2 cm²V⁻¹s⁻¹	Thin Film	[4][5]
Charge Carrier Diffusion Length	1.3 µm	Thin Film	[5]
Trap Density	~3-fold lower than MAPbBr₃	Single Crystal	[6]
Photoluminescence Peak	562 nm	Thin Film	[10]
545 nm	Thin Film (Electroluminescence)	[10]

Table 2: Tunable Properties of Mixed-Halide Formamidinium Perovskites (FAPb(BrₓI₁₋ₓ)₃)

Property	Composition (x)	Value	Reference
Bandgap	0 to 1	1.55 to 2.3 eV	[1][3]
Photoluminescence Peak Energy	1 (FAPbBr₃)	2.26 eV	[5]
0 (FAPbI₃)	1.50 eV	[5]
Charge Carrier Mobility	1 (FAPbBr₃)	14 ± 2 cm²V⁻¹s⁻¹	[5]
0 (FAPbI₃)	27 ± 2 cm²V⁻¹s⁻¹	[5]
0.3 to 0.5	<2 cm²V⁻¹s⁻¹	[5]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the reproducibility and advancement of research in this field.

Synthesis of Formamidinium Bromide (FABr)

Formamidinium bromide is a precursor for the synthesis of FAPbBr₃. A common synthesis route is as follows:

• Reaction Setup: In a round-bottom flask kept in an ice bath, slowly add hydrobromic acid (HBr, 48% in water) to formamidinium acetate (B1210297) (FAAc) powder in a 1:1 molar ratio[10].

• Stirring: Stir the mixture at 0°C for 2 hours under a nitrogen atmosphere[10].

• Solvent Evaporation: Use a rotary evaporator to remove the solvent[10].

• Purification: Wash the resulting white powder with diethyl ether and recrystallize it from ethanol (B145695) to obtain white crystals[11].

• Drying: Dry the purified FABr overnight in a vacuum oven before use[11].

Synthesis of FAPbBr₃ Thin Films

• Precursor Solution Preparation: Dissolve FABr and lead bromide (PbBr₂) in a 1:1 molar ratio in a co-solvent of N,N-dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO) (e.g., 7:3 volume ratio) to a concentration of 1 M[10].

• Stirring: Stir the solution at approximately 60°C for 2 hours[10].

• Spin-Coating: Deposit the precursor solution onto a substrate (e.g., FTO-coated glass) using a spin-coating method[10].

• Annealing: Anneal the spin-coated film to promote crystallization.

UV-Visible Absorption Spectroscopy

This technique is used to determine the optical bandgap of the perovskite films.

• Sample Preparation: Deposit the FAPbBr₃ thin film on a transparent substrate like glass or quartz.

• Measurement: Use a dual-beam UV-Vis spectrophotometer. Place a blank substrate in the reference beam path to subtract the substrate's absorbance.

• Data Analysis: Record the absorbance spectrum. The optical bandgap (Eg) can be estimated from a Tauc plot by plotting (αhν)² versus photon energy (hν), where α is the absorption coefficient. The linear portion of the plot is extrapolated to the energy axis to determine the bandgap.

Photoluminescence (PL) Spectroscopy

PL spectroscopy provides information about the emission properties and electronic quality of the material.

• Excitation: Excite the perovskite sample with a laser or a monochromatic light source with energy greater than the material's bandgap.

• Emission Collection: Collect the emitted light using a spectrometer.

• Data Analysis: The peak emission wavelength corresponds to the bandgap energy. The intensity and full width at half maximum (FWHM) of the PL peak can provide insights into the material's crystallinity and defect density.

X-Ray Diffraction (XRD)

XRD is used to determine the crystal structure and phase purity of the FAPbBr₃ material.

• Sample Preparation: The sample can be a thin film or a powder.

• Measurement: Place the sample in an X-ray diffractometer. A monochromatic X-ray beam is directed at the sample, and the diffracted X-rays are detected at various angles (2θ).

• Data Analysis: The resulting diffraction pattern shows peaks at specific 2θ angles, which correspond to the crystallographic planes of the material. By comparing the peak positions and intensities with a reference database, the crystal structure (e.g., cubic, tetragonal) and the presence of any secondary phases or impurities can be identified.

Visualizations

The following diagrams illustrate key processes and workflows relevant to the study of formamidinium bromide-based materials.

Caption: Charge generation and transport in a perovskite solar cell.

Caption: Radiative and non-radiative recombination in a perovskite LED.

Caption: Workflow for synthesis and characterization of perovskite films.

References

• 1. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. matec-conferences.org [matec-conferences.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. X-ray diffraction study of distorted perovskites R(Co3/4Ti1/4)O3 (R = La, Pr, Nd, Sm, Eu, Gd, Dy, Ho) | Powder Diffraction | Cambridge Core [cambridge.org]
• 8. pubs.aip.org [pubs.aip.org]
• 9. Enhanced charge carrier transport in perovskite solar cells [spie.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Thermal Stability of Formamidinium Bromide Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Formamidinium bromide (FABr), an organic halide salt, is a critical precursor in the synthesis of formamidinium-based perovskite materials.[1] These perovskites are at the forefront of research for next-generation optoelectronic applications, most notably in high-efficiency solar cells.[2][3] The thermal stability of FABr and its corresponding perovskite derivatives is a crucial parameter that dictates the operational lifetime and reliability of these devices. This technical guide provides a comprehensive overview of the thermal stability of formamidinium bromide compounds, detailing their decomposition pathways, and presenting standardized protocols for their characterization.

Chemical Identifiers for Formamidinium Bromide:

• CAS Number: 146958-06-7[1][2]

• Linear Formula: HC(NH₂)₂Br[2]

• Molecular Formula: CH₅BrN₂[1]

Thermal Decomposition of Formamidinium Bromide and Related Perovskites

The thermal degradation of formamidinium-based compounds is a complex process involving multiple decomposition pathways that are highly dependent on temperature. Understanding these pathways is essential for mitigating degradation and enhancing material stability.

Upon heating, formamidinium-based perovskites like formamidinium lead bromide (FAPbBr₃) undergo a primary mass loss corresponding to the volatilization of the organic component.[4] The gaseous products of this decomposition have been identified through techniques such as coupled thermogravimetry-mass spectrometry (TGA-MS).[5][6][7]

At temperatures relevant to photovoltaic device operation (below 100°C), the primary decomposition routes involve the formation of formamidine (B1211174) and hydrogen cyanide (HCN).[5][6] At higher temperatures, sym-triazine is observed as a major degradation product.[7][8]

The key decomposition products include:

• Formamidine (CH(NH₂)₂) [7]

• Hydrogen Cyanide (HCN) [7][8]

• Ammonia (NH₃) [7]

• sym-Triazine (C₃H₃N₃) [7][8]

It is noteworthy that some of these decomposition reactions are reversible, offering potential pathways for self-healing or stabilization of the perovskite material.[4]

Thermal Degradation Pathway

The following diagram illustrates the major thermal decomposition pathways of formamidinium-based perovskites.

Thermal degradation pathway of formamidinium-based perovskites.

Quantitative Thermal Stability Data

The thermal stability of formamidinium bromide and related perovskites can be quantified by determining their decomposition temperatures and the activation energy (Ea) of decomposition. These parameters are typically derived from thermogravimetric analysis (TGA).

Compound	Decomposition Onset Temperature (°C)	Activation Energy (Ea) (kJ/mol)	Key Decomposition Products	Reference(s)
Formamidinium Bromide (FABr)	~200 - 250	52 ± 1	Formamidine, HCN, NH₃, sym-Triazine	[4]
Formamidinium Lead Bromide (FAPbBr₃)	318	98 ± 10	Formamidinium Bromide, PbBr₂, HCN, sym-Triazine	[4][8]
Formamidinium Lead Iodide (FAPbI₃)	332	85 ± 5	Formamidinium Iodide, PbI₂, HCN, sym-Triazine	[8]

Experimental Protocols

Accurate and reproducible characterization of the thermal stability of formamidinium bromide compounds requires meticulous adherence to standardized experimental protocols. Given the hygroscopic and air-sensitive nature of these materials, special handling procedures are necessary.[9]

General Experimental Workflow

The following diagram outlines a typical workflow for the thermal analysis of formamidinium bromide compounds.

General workflow for thermal analysis of formamidinium bromide compounds.

Sample Preparation in an Inert Atmosphere

Due to the hygroscopic nature of formamidinium bromide, all sample preparation steps should be performed in a glovebox with a controlled inert atmosphere (e.g., nitrogen or argon) with low oxygen and moisture levels (<10 ppm).

• Material Handling: Use clean, dry spatulas and weighing boats.

• Sample Weighing: Accurately weigh 2-5 mg of the powdered sample using a calibrated microbalance.

• Crucible Loading: Transfer the weighed sample into a hermetically sealable aluminum or alumina (B75360) crucible.

• Sealing: Securely seal the crucible using a press to prevent exposure to the ambient atmosphere during transfer to the thermal analysis instrument.

Thermogravimetric Analysis (TGA) Protocol

Objective: To determine the thermal stability and decomposition profile of the material.

• Instrument Calibration:

  • Temperature Calibration: Calibrate the TGA instrument using Curie point standards (e.g., Alumel, Nickel) or certified reference materials with known melting points.

  • Weight Calibration: Calibrate the balance using certified calibration weights.

• Experimental Setup:

  • Sample: 2-5 mg of the prepared sample in an appropriate crucible (alumina is often used).

  • Purge Gas: High-purity nitrogen or argon at a flow rate of 20-50 mL/min.

  • Heating Rate: A linear heating rate of 10 °C/min is standard. For kinetic studies, multiple heating rates (e.g., 5, 10, 15, 20 °C/min) should be used.

  • Temperature Range: Typically from room temperature to 600 °C, or higher depending on the material's stability.

• Data Analysis:

  • Decomposition Onset: Determine the onset temperature of mass loss from the TGA curve.

  • Derivative Thermogravimetry (DTG): Analyze the first derivative of the TGA curve to identify the temperatures of maximum decomposition rates.

  • Kinetic Analysis: Utilize methods such as the Flynn-Wall-Ozawa or Kissinger-Akahira-Sunose (KAS) to calculate the activation energy of decomposition from experiments performed at multiple heating rates.[10]

Differential Scanning Calorimetry (DSC) Protocol

Objective: To identify phase transitions and measure their associated enthalpy changes.

• Instrument Calibration:

  • Temperature and Enthalpy Calibration: Calibrate the DSC instrument using a certified indium standard. The known melting point and enthalpy of fusion of indium are used to create a calibration file.

• Experimental Setup:

  • Sample: 2-5 mg of the prepared sample in a hermetically sealed aluminum pan.

  • Reference: An empty, hermetically sealed aluminum pan.

  • Purge Gas: High-purity nitrogen or argon at a flow rate of 20-50 mL/min.

  • Heating/Cooling Rate: A rate of 10 °C/min is common for both heating and cooling cycles.

  • Temperature Program: Typically involves a heat-cool-heat cycle to observe reversible and irreversible transitions.

• Data Analysis:

  • Phase Transitions: Identify endothermic (melting, solid-solid transitions) and exothermic (crystallization, decomposition) peaks in the DSC thermogram.

  • Enthalpy of Transition: Integrate the area under the transition peaks to determine the enthalpy change (ΔH).

  • Peak Deconvolution: For overlapping transitions, use appropriate software with fitting functions (e.g., Fraser-Suzuki) to deconvolute the peaks and analyze individual thermal events.

In-situ X-ray Diffraction (XRD) Protocol

Objective: To monitor changes in the crystal structure of the material as a function of temperature.

• Instrument Setup:

  • Utilize an XRD system equipped with a high-temperature environmental chamber that allows for controlled heating and atmosphere.

• Sample Preparation:

  • Prepare a thin film of the perovskite material on a suitable substrate or load a powder sample onto a high-temperature sample stage within the chamber.

  • If the sample is air-sensitive, the chamber should be sealed under an inert atmosphere before starting the experiment.

• Experimental Procedure:

  • Initial Scan: Record an XRD pattern at room temperature to identify the initial crystal phase.

  • Heating Program: Heat the sample to the desired temperatures or use a continuous ramp, holding at specific temperatures to collect XRD data.

  • Data Collection: Collect XRD patterns at regular temperature intervals to track changes in peak positions, intensities, and the appearance of new phases.

• Data Analysis:

  • Phase Identification: Compare the collected XRD patterns to reference databases (e.g., ICDD) to identify the crystal phases present at different temperatures.

  • Lattice Parameter Refinement: Analyze the shift in diffraction peak positions to determine changes in the lattice parameters, which can indicate thermal expansion or phase transitions.

  • Phase Transformation Kinetics: By analyzing the intensity of diffraction peaks corresponding to different phases as a function of time and temperature, the kinetics of phase transformations can be studied.

Safety Precautions

Formamidinium bromide is a chemical that requires careful handling. Always consult the Safety Data Sheet (SDS) before use.[9][11][12]

• Handling: Avoid inhalation, ingestion, and contact with skin and eyes.[9] Use in a well-ventilated area or a fume hood.[11] Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Storage: Store in a tightly closed container in a dry, well-ventilated place. Formamidinium bromide is hygroscopic and should be stored under an inert atmosphere.[13]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Conclusion

The thermal stability of formamidinium bromide and its derivative perovskites is a critical factor for their application in high-performance optoelectronic devices. A thorough understanding of their decomposition pathways and the use of standardized characterization protocols are essential for developing more robust and long-lasting materials. This guide provides a foundational framework for researchers and scientists working in this exciting field, offering detailed methodologies and key data to inform their research and development efforts.

References

• 1. Formamidinium bromide >99.99% | CAS 146958-06-7 [greatcellsolarmaterials.com]
• 2. americanelements.com [americanelements.com]
• 3. ossila.com [ossila.com]
• 4. zaguan.unizar.es [zaguan.unizar.es]
• 5. Thermal degradation of formamidinium based lead halide perovskites into sym-triazine and hydrogen cyanide observed by coupled thermogravimetry-mass spectrometry analysis - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. oist.repo.nii.ac.jp [oist.repo.nii.ac.jp]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. downloads.ossila.com [downloads.ossila.com]
• 10. Stability of Tin-Containing Hybrid Perovskites: The Thermal Decomposition of Formamidinium Tin Triiodide (FASnI3) Investigated by Thermogravimetry and Effusion Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 11. static.cymitquimica.com [static.cymitquimica.com]
• 12. chemicalbook.com [chemicalbook.com]
• 13. lookchem.com [lookchem.com]

The Dawn of a New Era in Photovoltaics: A Technical Guide to the Discovery and History of Formamidinium-Based Perovskites

For Researchers, Scientists, and Drug Development Professionals

The advent of formamidinium-based perovskites has marked a pivotal moment in the advancement of next-generation solar cell technology. Offering superior thermal stability and a more ideal bandgap compared to their methylammonium (B1206745) predecessors, these materials have rapidly propelled perovskite solar cells to efficiencies rivaling those of conventional silicon-based devices. This in-depth technical guide provides a comprehensive overview of the discovery, history, and core science of formamidinium-based perovskites, tailored for researchers and professionals in the field.

The Genesis of Formamidinium in Perovskite Solar Cells

The story of formamidinium lead iodide (FAPbI₃) in photovoltaics begins as a strategic evolution from the pioneering work on methylammonium lead iodide (MAPbI₃). While MAPbI₃ demonstrated the immense potential of perovskite materials for solar energy conversion, its inherent thermal instability and wider-than-optimal bandgap of approximately 1.55 eV presented significant hurdles for long-term performance and efficiency.[1][2]

The seminal moment for formamidinium-based perovskites arrived in 2014, when a research group led by Henry Snaith at the University of Oxford published their work on "Formamidinium lead trihalide: a broadly tunable perovskite for efficient planar heterojunction solar cells."[3] This groundbreaking paper introduced the formamidinium (FA⁺) cation as a viable alternative to the methylammonium (MA⁺) cation in the ABX₃ perovskite structure. The slightly larger ionic radius of the FA⁺ cation was shown to reduce the bandgap of the perovskite to a more favorable ~1.48 eV, allowing for broader absorption of the solar spectrum and pushing the theoretical efficiency limit higher.[1][3] The initial devices fabricated with FAPbI₃ demonstrated power conversion efficiencies (PCEs) of up to 14.2%, a remarkable achievement for a newly introduced material.[3]

However, this discovery also brought to light a critical challenge: the phase instability of FAPbI₃. At room temperature, the desired photoactive black α-phase has a propensity to transition into a photo-inactive yellow δ-phase, a hexagonal non-perovskite structure.[4] This phase transition is a primary driver of device degradation and has been a central focus of research in the field ever since.

The Evolution of Performance: A Timeline of Key Milestones

The journey of formamidinium-based perovskite solar cells has been one of rapid and continuous improvement. The concerted efforts of the global research community have led to a remarkable increase in power conversion efficiencies and enhanced stability. The following table summarizes key performance metrics from pivotal publications, illustrating the progress over the years.

Year	Key Innovation/Strategy	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Stability Highlight	Reference
2014	First report of FAPbI₃ in solar cells	14.2	-	>23	-	-	Eperon et al.
2018	Perovskite seeding for Cs incorporation	21.5 (stabilized)	1.13	-	>80	Retained 60% of initial efficiency after 140h under 1 sun illumination.	Seok et al.[5]
2021	Polymerization-assisted grain growth	23.0	-	-	-	Retained 86% of initial PCE after >500h of continuous illumination.	Yang et al.[6]
2023	N-(4-methylpyridine)formamidinium passivation	25.25	-	-	-	Retained 95.5% of initial PCE after 1200h of continuous illumination.	NREL[7]

Experimental Protocols: Synthesizing the Core Components

The fabrication of high-performance formamidinium-based perovskite solar cells relies on precise control over the synthesis of the precursor materials and the deposition of the perovskite thin film. Below are detailed methodologies for key experimental procedures.

Synthesis of Formamidinium Iodide (FAI)

The precursor, formamidinium iodide (FAI), is typically synthesized in the lab.

Materials:

• Formamidinium acetate (B1210297)

• Hydroiodic acid (57 wt% in H₂O)

• Ethanol (B145695)

• Diethyl ether

Procedure:

• Dissolve formamidinium acetate in ethanol.

• Slowly add a 2x molar excess of hydroiodic acid to the solution while stirring.

• Continue stirring the reaction mixture at 50°C for 10 minutes.

• Remove the solvent via rotary evaporation until a yellow-white powder is formed.

• Wash the powder with diethyl ether.

• Recrystallize the product twice from ethanol to obtain white, needle-like crystals of FAI.

• Dry the purified FAI crystals in a vacuum oven overnight before use.[8]

One-Step Solution Processing of FAPbI₃ Thin Films

This method involves the co-deposition of the precursor materials from a single solution.

Materials:

• Formamidinium iodide (FAI)

• Lead(II) iodide (PbI₂)

• Anhydrous N,N-dimethylformamide (DMF)

• Substrate (e.g., FTO-coated glass with an electron transport layer)

Procedure:

• Prepare a 0.88 M precursor solution by dissolving equimolar amounts of FAI and PbI₂ in anhydrous DMF.[8]

• Clean the substrate thoroughly.

• In a nitrogen-filled glovebox, spin-coat the precursor solution onto the substrate. A typical spin-coating program is 2000 rpm for 30-60 seconds.

• During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is often dripped onto the substrate to induce rapid crystallization and form a uniform film.

• Anneal the film on a hotplate. A typical annealing temperature is 150-170°C for 10-15 minutes.[8]

Two-Step Sequential Deposition of FAPbI₃ Thin Films

This method involves the sequential deposition of PbI₂ followed by FAI.

Materials:

• Lead(II) iodide (PbI₂)

• N,N-dimethylformamide (DMF)

• Formamidinium iodide (FAI)

• Isopropanol (IPA)

• Substrate

Procedure:

• Dissolve PbI₂ in DMF to create a solution (e.g., 1 M).

• Spin-coat the PbI₂ solution onto the substrate and anneal at a low temperature (e.g., 70°C) to form a uniform PbI₂ film.

• Prepare a solution of FAI in a different solvent, such as isopropanol.

• Spin-coat the FAI solution onto the PbI₂ film.

• Anneal the substrate at a higher temperature (e.g., 150-170°C) to allow the FAI to intercalate into the PbI₂ film and form the FAPbI₃ perovskite structure.

Visualizing the Science: Diagrams of Key Processes

Historical Development of Formamidinium-Based Perovskites

Caption: A timeline illustrating the key milestones in the development of formamidinium-based perovskite solar cells.

Experimental Workflow: Two-Step Sequential Deposition

Caption: A typical workflow for the two-step sequential deposition of FAPbI₃ thin films.

Degradation Pathway of FAPbI₃ under Humidity and Light

Caption: A simplified signaling pathway illustrating the degradation of FAPbI₃ in the presence of environmental stressors.

References

• 1. researchgate.net [researchgate.net]
• 2. Development of formamidinium lead iodide-based perovskite solar cells: efficiency and stability - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. The fabrication of formamidinium lead iodide perovskite thin films via organic cation exchange - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Perovskite seeding growth of formamidinium-lead-iodide-based perovskites for efficient and stable solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]

Protocols & Analytical Methods

Step-by-step synthesis protocol for high-purity formamidinium bromide

An Application Note and Protocol for the Synthesis of High-Purity Formamidinium Bromide

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed, step-by-step protocol for the synthesis of high-purity formamidinium bromide (FABr), a critical precursor in the fabrication of perovskite-based optoelectronic devices. The protocol is designed to be clear, concise, and reproducible for researchers in materials science and drug development.

Introduction

Formamidinium bromide (CH₅BrN₂) is an essential component in the synthesis of formamidinium-based perovskite materials, which have shown exceptional promise in applications such as solar cells and light-emitting diodes. The purity of FABr is paramount, as impurities can introduce defects into the perovskite crystal lattice, negatively impacting device performance and stability. This protocol outlines a robust method for synthesizing high-purity FABr through the reaction of formamidinium acetate (B1210297) with hydrobromic acid, followed by a comprehensive purification process.

Synthesis Workflow

The synthesis of high-purity formamidinium bromide can be summarized in the following workflow:

Caption: Experimental workflow for the synthesis and purification of high-purity formamidinium bromide.

Experimental Protocol

This protocol details the synthesis of high-purity formamidinium bromide from formamidinium acetate and hydrobromic acid.

Materials and Reagents

• Formamidinium acetate (FAAc), ≥99%

• Hydrobromic acid (HBr), 48% in water

• Ethanol (B145695) (EtOH), anhydrous

• Diethyl ether ((Et)₂O), anhydrous

Equipment

• Round-bottom flask

• Magnetic stirrer with stir bar

• Ice bath

• Rotary evaporator

• Büchner funnel and filter paper

• Vacuum oven

Synthesis Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve formamidinium acetate in hydrobromic acid. A common molar ratio is 1:2 of formamidinium acetate to hydrobromic acid to ensure complete protonation.[1][2][3] For a representative synthesis, slowly add 5.205 g (50 mmol) of formamidinium acetate to 10 mL of 48% hydrobromic acid.[2]

• Reaction Conditions: Place the flask in an ice bath to maintain a temperature of 0°C.[2] Stir the mixture vigorously for 1 to 2 hours under an inert atmosphere, such as argon or nitrogen.[1][2]

• Solvent Removal: After the reaction is complete, remove the solvent using a rotary evaporator. A typical temperature for this step is between 70°C and 100°C.[1][2][3]

• Purification:

  • Washing: Wash the resulting crude white powder several times with diethyl ether to remove unreacted starting materials and byproducts.[1][3]

  • Recrystallization: Dissolve the crude product in a minimal amount of hot ethanol and allow it to recrystallize as it cools. For enhanced purification, this step can be repeated.[1][3] Some protocols suggest reprecipitating the ethanol-dissolved product in diethyl ether.[2]

• Drying: Collect the purified white crystals by vacuum filtration and dry them in a vacuum oven. Drying is typically conducted at temperatures ranging from 60°C to 80°C for at least 12-24 hours to ensure the complete removal of residual solvents.[1][2]

Data Presentation

The following table summarizes the quantitative data from various reported protocols for the synthesis of formamidinium bromide.

Parameter	Protocol 1	Protocol 2	Protocol 3
Formamidinium Acetate (molar amount)	0.1 mol	50 mmol (5.205 g)	-
Hydrobromic Acid (48%)	0.2 mol	10 mL	2x molar excess
Molar Ratio (FAAc:HBr)	1:2	-	1:2
Reaction Temperature	0°C (ice bath)	0°C	50°C
Reaction Time	1 hour	2 hours	10 minutes
Atmosphere	-	Argon	-
Rotary Evaporator Temperature	70°C	70°C	100°C
Purification Solvents	Ethanol, Diethyl Ether	Ethanol, Diethyl Ether	Ethanol, Diethyl Ether
Drying Temperature	80°C	60°C	-
Drying Time	Overnight	24 hours	Overnight

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of high-purity formamidinium bromide. By carefully controlling the reaction conditions and implementing a thorough purification process, researchers can obtain high-quality FABr suitable for the fabrication of high-performance perovskite devices. The provided data table allows for easy comparison of different synthesis parameters, enabling optimization for specific experimental needs.

References

• 1. matec-conferences.org [matec-conferences.org]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]

Application Note: High-Purity Formamidinium Bromide via Recrystallization

Introduction

Formamidinium bromide (FABr) is a critical precursor in the fabrication of high-performance perovskite solar cells and other optoelectronic devices. The purity of FABr directly impacts the crystallinity, stability, and efficiency of the resulting perovskite films. This application note provides a detailed protocol for the purification of formamidinium bromide by recrystallization, a robust method to remove common impurities and enhance material quality for research and development applications.

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a suitable solvent system. By dissolving the impure solid in a hot solvent and allowing it to cool slowly, the desired compound crystallizes out in a purer form, leaving impurities behind in the solution. This process is particularly effective for removing unreacted starting materials, byproducts from synthesis, and degradation products. For formamidinium bromide, a common impurity can arise from the decomposition of the formamidinium cation itself.

This document outlines the necessary materials, a step-by-step experimental protocol for the recrystallization of FABr using an ethanol (B145695) and diethyl ether solvent/anti-solvent system, and methods for characterizing the purified product to assess its purity.

Data Presentation

Solubility of Formamidinium Bromide

Precise, temperature-dependent solubility data for formamidinium bromide in various solvents is not extensively documented in publicly available literature. However, based on established recrystallization protocols, a qualitative assessment of solubility is presented below. For process optimization, it is recommended that researchers experimentally determine the solubility curve for their specific solvent system.

Solvent	Temperature	Solubility	Notes
Ethanol	Room Temperature	Soluble	A suitable solvent for dissolving FABr.
Ethanol	Elevated Temperature	Highly Soluble	Increased temperature significantly enhances solubility, a key requirement for recrystallization.
Diethyl Ether	Room Temperature	Sparingly Soluble / Insoluble	Acts as an anti-solvent, inducing precipitation of FABr from the ethanol solution.
Isopropanol	Room Temperature	Soluble	Mentioned as a solvent in some contexts, suggesting its potential use in recrystallization.
Methanol	Room Temperature	Soluble	Another potential solvent for FABr.
Water	Room Temperature	Soluble	FABr is known to be soluble in water.
Dimethylformamide (DMF)	Room Temperature	Soluble	A common solvent for perovskite precursor solutions.
Dimethyl Sulfoxide (DMSO)	Room Temperature	Slightly Soluble	FABr has slight solubility in DMSO.[1]

Purity of Formamidinium Bromide

Recrystallization is an effective method for significantly increasing the purity of formamidinium bromide. Commercial suppliers often offer high-purity grades that have undergone recrystallization.

Product Grade	Purity Level	Purification Method
Standard Grade	≥98%	As-synthesized
High-Purity Grade	>99%	Recrystallized
Ultra-High Purity	>99.99%	Double Recrystallized from Ethanol

Experimental Protocols

This section details the protocol for the purification of formamidinium bromide via recrystallization.

Materials and Equipment

• Chemicals:

  • Crude Formamidinium Bromide (as-synthesized)

  • Absolute Ethanol (Anhydrous)

  • Diethyl Ether (Anhydrous)

• Equipment:

  • Round-bottom flask or Erlenmeyer flask

  • Heating mantle or hot plate with a water/oil bath

  • Magnetic stirrer and stir bar

  • Condenser

  • Buchner funnel and filter flask

  • Filter paper

  • Schlenk line or vacuum oven

  • Glassware (beakers, graduated cylinders)

  • Spatula and weighing balance

Recrystallization Workflow Diagram

Caption: Experimental workflow for the recrystallization of formamidinium bromide.

Step-by-Step Recrystallization Procedure

• Dissolution:

  • Place the crude formamidinium bromide powder into a clean, dry round-bottom flask equipped with a magnetic stir bar.

  • Heat a suitable amount of absolute ethanol in a separate beaker to its boiling point.

  • While stirring the FABr powder, add the hot ethanol dropwise until the solid is completely dissolved. Use the minimum amount of hot solvent necessary to achieve full dissolution.

• Hot Filtration (Optional):

  • If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration. This step should be done quickly to prevent premature crystallization.

• Crystallization:

  • Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

  • Once the solution has reached room temperature, place the flask in an ice bath for at least 30 minutes to maximize the yield of precipitated crystals.

  • To further induce precipitation, slowly add anhydrous diethyl ether as an anti-solvent to the cold solution while stirring until the solution becomes cloudy.

• Isolation and Drying:

  • Collect the white crystalline product by vacuum filtration using a Buchner funnel.

  • Wash the crystals on the filter paper with a small amount of cold diethyl ether to remove any remaining soluble impurities.

  • Transfer the purified formamidinium bromide crystals to a clean, pre-weighed container and dry them thoroughly under vacuum or in a vacuum oven at a moderate temperature (e.g., 60°C) for several hours to remove any residual solvent.

• Storage:

  • Store the dried, high-purity formamidinium bromide in a desiccator or glovebox under an inert atmosphere, as it is hygroscopic.

Characterization of Purified Formamidinium Bromide

The purity of the recrystallized formamidinium bromide should be assessed using appropriate analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR spectroscopy can be used to confirm the chemical structure and identify any proton-containing impurities. The formamidinium cation has characteristic peaks that can be distinguished from potential impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • FTIR spectroscopy is useful for confirming the functional groups present in the molecule. The spectrum of purified FABr should be compared to a reference spectrum to ensure the absence of impurity-related peaks.

• X-ray Diffraction (XRD):

  • XRD can be used to confirm the crystalline structure of the purified formamidinium bromide. The diffraction pattern should match the known pattern for FABr and be free of peaks from crystalline impurities.

Logical Relationship Diagram

Caption: Logical relationship of the purification process.

Conclusion

Recrystallization is a highly effective and accessible method for the purification of formamidinium bromide, a key component in perovskite-based technologies. The protocol described in this application note, utilizing an ethanol and diethyl ether solvent system, can consistently yield high-purity FABr suitable for demanding research and development applications. Proper characterization of the purified material is essential to ensure the quality and reproducibility of subsequent perovskite fabrication and device performance.

References

• 1. ATR-FTIR, XRD, and TGA data for methylammonium iodide, methylammonium bromide, formamidinium iodide, and formamidinium bromide characterization - Mendeley Data [data.mendeley.com]

Application Notes and Protocols for Spin Coating Deposition of Formamidinium Bromide Perovskite Thin Films

Audience: Researchers, scientists, and drug development professionals.

Introduction

Formamidinium-based perovskites, particularly formamidinium lead bromide (FAPbBr3), have garnered significant attention in the field of optoelectronics due to their excellent charge transport properties and enhanced thermal and environmental stability compared to their methylammonium (B1206745) counterparts.[1][2] The deposition of high-quality, uniform thin films is crucial for the fabrication of efficient perovskite-based devices such as solar cells and light-emitting diodes (LEDs).[3] Spin coating is a widely utilized technique for depositing perovskite thin films in a laboratory setting due to its simplicity and ability to produce uniform films.[4]

This document provides detailed application notes and experimental protocols for the spin coating deposition of formamidinium bromide (FABr) perovskite thin films. It includes precursor preparation, spin coating parameters, and post-deposition annealing treatments, supported by quantitative data and visual workflows.

Data Presentation: Summary of Experimental Parameters

The following tables summarize the quantitative data from various reported protocols for the deposition of formamidinium bromide-based perovskite thin films.

Table 1: Precursor Solution Preparation

Precursor Components	Molar Ratio	Solvent System (v:v)	Concentration	Stirring Conditions	Source
FABr, PbBr2	1:1	DMF:DMSO (7:3)	1 M	60 °C for 2 hours	[4]
FABr, PbBr2	1:1	DMF	0.88 M	Not specified	[5]
FAI, MABr, PbI2, PbBr2	0.96:0.24:0.96:0.24	DMSO:GBL (1:1)	(FAPbI3)0.8(MAPbBr3)0.2	Not specified	[6]
FABr, PbBr2	1:1	DMF	0.1 M	Stirred until dissolved	[7]
FAI, CsI, PbI2, PbBr2	Varies	DMF:DMSO (4:1)	1 M	Stirred for 1 hour	[8]

Note: FAI = Formamidinium Iodide, MABr = Methylammonium Bromide, GBL = γ-butyrolactone, DMF = N,N-dimethylformamide, DMSO = Dimethyl sulfoxide (B87167).

Table 2: Spin Coating and Annealing Parameters

Substrate	Spin Coating Program	Anti-Solvent	Annealing Temperature (°C)	Annealing Time (min)	Source
FTO Glass	4000 rpm for 60 s	Chlorobenzene (B131634) (at 40 s)	120	30	[4]
Not specified	2000 rpm	Not specified	100	5	[5]
PEDOT:PSS/ITO	1000 rpm for 10 s, then 5000 rpm for 20 s	Toluene (B28343) (50 µL)	100	10	[6]
Not specified	Not specified	Chlorobenzene	120	30	[8]
FTO Glass	1000 rpm for 20 s	Not specified	40 and 100	3 and 5	[9]

Experimental Protocols

This section outlines a detailed methodology for the spin coating deposition of formamidinium bromide perovskite thin films, synthesized from the reviewed literature.

1. Substrate Preparation

Proper substrate cleaning is critical to ensure the formation of a uniform and high-quality perovskite film.

• Materials: Fluorine-doped tin oxide (FTO)-coated glass substrates, deionized water, acetone, isopropanol (B130326).

• Procedure:

  • Sequentially sonicate the FTO substrates in deionized water, acetone, and isopropanol for 30 minutes each.[4]

  • Dry the substrates using a stream of nitrogen (N2) gas.[4]

  • Treat the substrates with oxygen plasma for 15 minutes to remove any organic residues and enhance surface wettability.[4]

2. Formamidinium Bromide (FABr) Synthesis (Optional)

For researchers who wish to synthesize their own FABr.

• Materials: Formamidinium acetate (B1210297), hydrobromic acid (48%).

• Procedure:

  • Slowly mix formamidinium acetate powder with hydrobromic acid in a 1:1 molar ratio in a round-bottom flask.[4]

  • Stir the mixture at 0 °C for 2 hours under a nitrogen atmosphere.[4]

  • Evaporate the solvent using a rotary evaporator.[4]

  • Wash the resulting white powder with diethyl ether and recrystallize from ethanol (B145695) to obtain white, needle-like crystals.[5]

  • Dry the synthesized FABr in a vacuum oven overnight before use.[5]

3. Perovskite Precursor Solution Preparation

• Materials: Formamidinium bromide (FABr), Lead (II) bromide (PbBr2), N,N-dimethylformamide (DMF), Dimethyl sulfoxide (DMSO).

• Procedure:

  • Inside a nitrogen-filled glovebox, dissolve FABr and PbBr2 in a 1:1 molar ratio in a solvent mixture of DMF and DMSO (e.g., 7:3 volume ratio).[4] A typical concentration is 1 M.[4]

  • Stir the solution on a hotplate at approximately 60 °C for at least 2 hours until the precursors are fully dissolved, resulting in a clear solution.[4]

  • Before use, filter the solution through a 0.22 µm PTFE syringe filter to remove any particulate impurities.

4. Spin Coating Deposition

• Procedure:

  • Transfer the cleaned substrates into a nitrogen-filled glovebox.

  • Dispense the perovskite precursor solution onto the center of the substrate.

  • Initiate the spin coating program. A representative program is a single step of 4000 rpm for 60 seconds.[4]

  • (Optional but recommended) During the spin coating process, typically towards the end (e.g., at 40 seconds), dispense an anti-solvent such as chlorobenzene or toluene onto the spinning substrate.[4][6] This helps to induce rapid and uniform crystallization.

  • Allow the substrate to continue spinning for the remainder of the program to evaporate the residual solvent.

5. Post-Deposition Annealing

Annealing is a crucial step to promote crystal growth and remove any remaining solvent.

• Procedure:

  • Immediately transfer the coated substrates onto a preheated hotplate inside the glovebox.

  • Anneal the films at a specific temperature and duration. A common condition is 120 °C for 30 minutes.[4] The optimal annealing temperature and time can vary depending on the specific perovskite composition and desired film properties.[10]

Mandatory Visualization

Caption: Experimental workflow for spin coating deposition of FABr perovskite thin films.

Caption: Key parameters influencing perovskite thin film properties.

References

• 1. mdpi.com [mdpi.com]
• 2. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 3. "Synergistic effect of the anti-solvent bath method and improved anneal" by Geoffrey Ryan Adams, Vincent Obiozo Eze et al. [digitalcommons.memphis.edu]
• 4. vjs.ac.vn [vjs.ac.vn]
• 5. rsc.org [rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. matec-conferences.org [matec-conferences.org]
• 8. pubs.aip.org [pubs.aip.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for Thermal Evaporation of Formamidinium Bromide Layers

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the deposition of formamidinium bromide (FABr) thin films using the thermal evaporation technique. The protocols and data presented herein are compiled to assist researchers in fabricating high-quality FABr layers for applications in perovskite solar cells, optoelectronics, and other advanced material systems.

Introduction

Thermal evaporation is a physical vapor deposition (PVD) method used to create thin films in a high-vacuum environment.[1] The process involves heating a source material, in this case, formamidinium bromide, to its vaporization temperature. The resulting vapor travels through the vacuum chamber and condenses onto a cooler substrate, forming a thin, uniform film.[1] Precise control over deposition parameters such as chamber pressure, source temperature, and substrate temperature is crucial for achieving high-quality films with desired properties.[2] This technique is particularly relevant for the fabrication of perovskite-based devices, where FABr is a key precursor.[3]

Key Deposition Parameters and Film Characteristics

The quality, morphology, and structural integrity of the thermally evaporated FABr films are dictated by several key experimental parameters. The following tables summarize the critical deposition parameters and expected film characteristics based on available literature.

Table 1: Key Parameters for Thermal Evaporation of Formamidinium Bromide

Parameter	Symbol	Typical Range/Value	Unit	Notes
Chamber Base Pressure	Pbase	10⁻⁴ - 10⁻⁵	Pa	A high vacuum is essential to increase the mean free path of evaporated molecules and minimize contamination from residual gases.[4]
Source Temperature	Tsource	150 - 240	°C	This is an estimated range. FABr has a higher vapor pressure than similar organic halides like FAI.[5] The optimal temperature will depend on the desired deposition rate and must be carefully controlled to avoid thermal decomposition.
Substrate Temperature	Tsub	Room Temperature - 100	°C	Substrate temperature influences the nucleation, grain growth, and crystallinity of the film. Heating can improve film quality.
Deposition Rate	R	0.1 - 2.0	Å/s	The deposition rate is controlled by the source temperature and should be monitored in real-time using a quartz crystal microbalance (QCM).[6][7]
Source-to-Substrate Distance	d	15 - 30	cm	This distance affects film uniformity and deposition rate. A larger distance generally improves uniformity but decreases the rate.

Table 2: Expected Characteristics of Thermally Evaporated FABr Films

Characteristic	Measurement Technique	Expected Outcome/Value	Notes
Film Thickness	Profilometry, QCM	10 - 500	nm
Crystallinity & Phase	X-Ray Diffraction (XRD)	Crystalline, single-phase	XRD patterns should be compared with reference data for FABr to confirm phase purity.[2][8][9]
Surface Morphology	Atomic Force Microscopy (AFM)	Smooth, uniform, pinhole-free	The root-mean-square (RMS) roughness is a key indicator of film quality.[10][11]
Compositional Integrity	FTIR, XPS	Stoichiometric FABr	It is important to ensure that the FABr does not decompose during evaporation, which can be checked with spectroscopic methods.

Experimental Workflow and Influencing Parameters

The following diagrams illustrate the overall experimental workflow for the thermal evaporation of FABr and the key parameters that influence the process.

Fig. 1: Experimental workflow for thermal evaporation of FABr layers.

Fig. 2: Key parameters influencing the properties of thermally evaporated films.

Detailed Experimental Protocol

This protocol outlines the step-by-step procedure for depositing a thin film of formamidinium bromide using a single-source thermal evaporator equipped with a quartz crystal microbalance.

4.1 Materials and Equipment

• Source Material: High-purity (>99.5%) formamidinium bromide powder.[3]

• Substrates: e.g., FTO-coated glass, silicon wafers, or other relevant substrates.

• Solvents for Cleaning: Deionized water, isopropyl alcohol, acetone.

• Equipment:

  • High-vacuum thermal evaporation system (capable of reaching < 10⁻⁴ Pa).

  • Resistive heating source (e.g., tantalum or tungsten boat).

  • Quartz crystal microbalance (QCM) for thickness and rate monitoring.[6][7]

  • Substrate holder with heating capability.

  • Ultrasonic bath.

  • Nitrogen or argon glovebox for material handling.

  • Rapid thermal processor or hotplate for annealing.

4.2 Protocol Steps

Step 1: Substrate Preparation

• Place substrates in a holder and sequentially sonicate in deionized water, acetone, and isopropyl alcohol for 15 minutes each.

• Dry the substrates thoroughly with a nitrogen gun.

• Optional: Treat the substrates with UV-ozone or oxygen plasma for 10-15 minutes to remove any organic residues and improve surface wettability.

• Immediately transfer the cleaned substrates into the thermal evaporation chamber.

Step 2: Source Preparation and System Loading

• Inside a nitrogen-filled glovebox, carefully load the FABr powder into a clean evaporation boat. Ensure even distribution of the powder for uniform heating.

• Mount the loaded boat into the electrode assembly in the thermal evaporator.

• Mount the substrate holder with the cleaned substrates into the chamber, ensuring the desired source-to-substrate distance.

• Close the chamber and ensure it is properly sealed.

Step 3: Pump-Down and Deposition

• Initiate the pumping sequence to evacuate the chamber. This typically involves a roughing pump followed by a high-vacuum pump (e.g., turbomolecular or diffusion pump).

• Pump down the chamber to a base pressure of at least 5 x 10⁻⁴ Pa. Lower pressures are preferable for higher purity films.

• If using substrate heating, set the desired temperature (e.g., 50-80 °C) and allow it to stabilize.

• Turn on the QCM and input the density and Z-factor for FABr.

• Slowly increase the current to the evaporation boat to begin heating the FABr source.

• Monitor the QCM closely. Increase the source temperature gradually until a stable deposition rate (e.g., 0.5 Å/s) is achieved. The source temperature will likely be in the 150-240 °C range.[5]

• Once the rate is stable, open the shutter to begin deposition onto the substrates.

• Continue deposition until the desired film thickness is reached as indicated by the QCM.

• Close the shutter to stop deposition.

Step 4: System Cool-Down and Venting

• Slowly ramp down the current to the evaporation boat to zero.

• If used, turn off the substrate heater.

• Allow the system to cool down for at least 30-60 minutes.

• Once the source and substrates are near room temperature, vent the chamber slowly with an inert gas like nitrogen or argon.

• Carefully remove the coated substrates from the chamber.

Step 5: Post-Deposition Annealing (Optional)

• To improve the crystallinity of the FABr film, a post-deposition annealing step can be performed.[12][13][14]

• Transfer the coated substrates to a rapid thermal processor or a hotplate inside a glovebox.

• Anneal the films at a specified temperature (e.g., 100-150 °C) for a defined duration (e.g., 10-20 minutes).

• Allow the films to cool down to room temperature before further characterization or device fabrication.

Film Characterization

After deposition, it is crucial to characterize the FABr films to ensure they meet the desired specifications.

• X-Ray Diffraction (XRD): Used to determine the crystal structure and phase purity of the film. The resulting diffraction pattern can be compared to known standards for FABr.[2][8][9]

• Atomic Force Microscopy (AFM): Provides high-resolution 3D images of the film's surface, allowing for the quantification of surface roughness and the identification of morphological features like pinholes or grain boundaries.[10][11]

• Spectroscopic Analysis (FTIR/XPS): Fourier-transform infrared spectroscopy (FTIR) and X-ray photoelectron spectroscopy (XPS) can be used to confirm the chemical composition and bonding environment within the film, verifying that no significant decomposition of the formamidinium cation occurred during evaporation.

References

• 1. An Introduction to Thermal Evaporation Deposition in Thin Film Technology [rdmathis.com]
• 2. Thin Film XRD | Materials Characterization Lab [mcl.mse.utah.edu]
• 3. ossila.com [ossila.com]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. Thermal and structural characterization of methylammonium- and formamidinium-halide salts [inis.iaea.org]
• 6. researchgate.net [researchgate.net]
• 7. azom.com [azom.com]
• 8. inis.iaea.org [inis.iaea.org]
• 9. ywcmatsci.yale.edu [ywcmatsci.yale.edu]
• 10. spectraresearch.com [spectraresearch.com]
• 11. researchgate.net [researchgate.net]
• 12. web.mit.edu [web.mit.edu]
• 13. Post-annealing Effect on Optical and Electronic Properties of Thermally Evaporated MoOX Thin Films as Hole-Selective Contacts for p-Si Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Application Notes and Protocols for the Fabrication of Formamidinium Bromide Perovskite Solar Cells

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the fabrication of formamidinium bromide (FABr) based perovskite solar cells. The following sections outline the necessary materials, equipment, and step-by-step procedures for synthesizing the perovskite precursor, preparing the precursor solution, depositing the thin film, and constructing a functional solar cell device.

Introduction

Formamidinium (FA)-based perovskites, particularly those incorporating bromide, are of significant interest in the field of photovoltaics due to their favorable bandgap, enhanced thermal stability, and potential for high power conversion efficiencies (PCE).[1][2] This guide details the fabrication of formamidinium lead bromide (FAPbBr₃) perovskite solar cells, a material that serves as a wide bandgap absorber, making it a strong candidate for use in tandem solar cell configurations.[1]

Materials and Equipment

A comprehensive list of necessary materials and equipment is provided in the table below.

Category	Item
Chemicals	Formamidinium acetate (B1210297) (FAAc), Hydrobromic acid (HBr), Lead (II) bromide (PbBr₂), N,N-dimethylformamide (DMF), Dimethyl sulfoxide (B87167) (DMSO), Chlorobenzene (B131634), Isopropanol (B130326), Acetone, Deionized water, Spiro-OMeTAD, Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), 4-tert-butylpyridine (B128874) (tBP), Acetonitrile, FTO-coated glass substrates
Equipment	Spin coater, Hotplate, Glovebox (N₂ filled), UV-Ozone cleaner, Sonicator, Magnetic stirrer, Pipettes, Syringes and syringe filters (0.22 µm), Thermal evaporator

Experimental Protocols

This section provides detailed step-by-step protocols for the fabrication of FAPbBr₃ perovskite solar cells.

A common method for synthesizing FABr involves the reaction of formamidinium acetate with hydrobromic acid.[3][4]

• In a round-bottom flask kept in an ice bath, slowly add 0.1 mol of formamidinium acetate powder to 0.2 mol of 48% aqueous hydrobromic acid.[5]

• Stir the mixture for 1 hour at 0°C under a nitrogen atmosphere.[3]

• Remove the solvent using a rotary evaporator at 70-80°C to obtain a solid.[5][6]

• Wash the resulting white powder several times with diethyl ether.[4][5]

• Recrystallize the product twice with ethanol (B145695) to form white, needle-like crystals.[4][5]

• Dry the purified FABr overnight in a vacuum oven at 60-80°C before use.[4][5]

The one-step method involves dissolving all precursor components in a solvent or solvent mixture to form a single solution for deposition.

• Inside a nitrogen-filled glovebox, dissolve FABr and lead bromide (PbBr₂) in a 1:1 molar ratio in a solvent mixture of N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[3] A common volume ratio for DMF:DMSO is 7:3.[3]

• The final concentration of the perovskite precursor solution is typically 1 M.[3]

• Stir the solution on a magnetic stirrer at 60°C for at least 2 hours until all solids are completely dissolved.[3]

• Before use, filter the solution through a 0.22 µm PTFE syringe filter.

Proper substrate cleaning is crucial for achieving high-quality perovskite films and efficient devices.

• Sequentially clean fluorine-doped tin oxide (FTO)-coated glass substrates by ultrasonication in deionized water, acetone, and isopropanol for 30 minutes each.[3]

• Dry the substrates with a stream of nitrogen gas.[3]

• Treat the cleaned substrates with oxygen plasma or a UV-Ozone cleaner for 15 minutes to remove any remaining organic residues and improve the surface wettability.[3][7]

Spin coating is a widely used technique for depositing uniform thin films from solution.

• Transfer the cleaned FTO substrates into a nitrogen-filled glovebox.

• Dispense an adequate amount of the perovskite precursor solution onto the center of the FTO substrate.

• Spin-coat the precursor solution at 4000 rpm for 60 seconds.[3]

• During the spin-coating process, at 40 seconds into the spin, dispense an antisolvent such as chlorobenzene onto the spinning substrate.[3] This helps to induce rapid crystallization and form a uniform film.

• Immediately transfer the substrate to a hotplate and anneal at 120°C for 30 minutes in the nitrogen atmosphere.[3]

A hole transport layer is deposited on top of the perovskite layer to facilitate the extraction of holes. Spiro-OMeTAD is a commonly used HTL material.

• Prepare a spiro-OMeTAD solution by dissolving it in chlorobenzene along with additives such as LiTFSI and tBP.

• Spin-coat the spiro-OMeTAD solution onto the perovskite film. A typical spin speed is 4000 rpm for 30 seconds.[7]

• Allow the films to oxidize in a dry air environment or a desiccator overnight in the dark to improve conductivity.

A metal back contact, typically gold (Au) or silver (Ag), is deposited to complete the solar cell device.

• Place the substrates with the perovskite and HTL layers into a thermal evaporator.

• Evaporate the metal electrode under high vacuum. The thickness of the electrode is typically around 80-100 nm.

Data Presentation

The performance of perovskite solar cells is characterized by several key parameters. The table below summarizes typical performance metrics for FAPbBr₃-based solar cells found in the literature.

Reference	Voc (V)	Jsc (mA/cm²)	Fill Factor (%)	PCE (%)
Edri et al. (2014)[1]	1.35	>6.5	-	~7.0
Pathak et al. (2015)[8]	1.53	-	-	>8.0

Note: Performance metrics can vary significantly based on the specific device architecture, fabrication conditions, and measurement protocols.

Visualizations

The following diagrams illustrate the key workflows and relationships in the fabrication of formamidinium bromide perovskite solar cells.

Caption: Overall workflow for the synthesis of FABr and fabrication of a perovskite solar cell.

Caption: Logical flow of the one-step spin coating process with antisolvent quenching.

Caption: A typical n-i-p planar architecture for a perovskite solar cell.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 3. vjs.ac.vn [vjs.ac.vn]
• 4. rsc.org [rsc.org]
• 5. matec-conferences.org [matec-conferences.org]
• 6. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 7. ossila.com [ossila.com]
• 8. api.repository.cam.ac.uk [api.repository.cam.ac.uk]

Revolutionizing Displays: Formamidinium Bromide for Stable and Efficient Perovskite LEDs

Formamidinium bromide (FABr) has emerged as a key ingredient in the quest for highly stable and efficient perovskite light-emitting diodes (PeLEDs), a technology poised to redefine next-generation displays and lighting. Its inherent thermal and structural stability addresses one of the most significant bottlenecks hindering the commercialization of perovskite optoelectronics. This application note provides a comprehensive overview, detailed experimental protocols, and performance data for researchers, scientists, and professionals in drug development seeking to leverage the advantages of FABr-based PeLEDs.

Formamidinium (FA)-based perovskites, particularly formamidinium lead bromide (FAPbBr₃), offer superior stability compared to their methylammonium (B1206745) (MA) counterparts.[1][2][3] This enhanced stability, coupled with excellent optoelectronic properties, has led to the fabrication of PeLEDs with impressive performance metrics, including high external quantum efficiencies (EQE) and prolonged operational lifetimes.[4][5]

Key Performance Metrics of FABr-Based PeLEDs

The performance of PeLEDs can be quantified by several key metrics. The inclusion of FABr has been shown to significantly improve these parameters. Below is a summary of reported data for FAPbBr₃-based devices.

Device Structure/Fabrication Method	Peak EQE (%)	Maximum Luminance (cd/m²)	Peak Luminous Efficiency (cd/A)	Color	Reference
FAPbBr₃ Nanocrystals (Surface Defect Self-Passivation)	17.1	-	76.8	Green	[6]
FAPbBr₃ Colloidal Nanocrystals with TPBi ETL	-	-	6.4	Green	[1][7]
FAPbBr₃ Colloidal Nanocrystals with B3PYMPM ETL	-	2714	-	Green	[1][7]
FAPbBr₃ Nanocrystals (Optimized Concentration)	3.84	-	16.08	Pure Green	[8]
FAPbI₃ Film (Optimized Precursor Concentration)	14.2	-	-	Infrared	[5]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections outline protocols for the synthesis of FABr and the fabrication of FAPbBr₃-based PeLEDs.

Synthesis of Formamidinium Bromide (FABr)

A common method for synthesizing FABr involves the neutralization of formamidinium acetate (B1210297) with hydrobromic acid.[9][10]

Materials:

• Formamidinium acetate (FAAc)

• Hydrobromic acid (HBr, 48% aqueous solution)

• Diethyl ether

• Ethanol (B145695)

Procedure:

• Slowly add formamidinium acetate powder to hydrobromic acid in a 1:1 molar ratio in a round-bottom flask kept in an ice bath.[9]

• Stir the mixture for 1 hour.

• Remove the solvent using a rotary evaporator at 70°C to obtain the solid FABr.

• Wash the resulting solid several times with diethyl ether.

• Recrystallize the product twice using ethanol to form white crystals.

• Dry the purified FABr crystals in a vacuum oven at 80°C overnight before use.

Fabrication of FAPbBr₃ Nanocrystal-Based PeLEDs

This protocol is based on a ligand-assisted reprecipitation (LARP) method, which is widely used for synthesizing high-quality perovskite nanocrystals (NCs).[6][10]

Materials:

• Formamidinium bromide (FABr)

• Lead(II) bromide (PbBr₂)

• N,N-Dimethylformamide (DMF)

• Oleic acid (OA)

• Oleylamine (B85491) (OAm)

• Toluene

• Substrates (e.g., ITO-coated glass)

• Poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS)

• Electron Transport Layer (ETL) material (e.g., TPBi)

• Metal cathode (e.g., LiF/Al)

Procedure:

• Precursor Solution Preparation: Dissolve equimolar amounts of FABr and PbBr₂ in DMF. Add ligands such as oleic acid and oleylamine to the solution. The ratio of ligands can be varied to tune the nanocrystal size and emission properties.[10]

• Nanocrystal Synthesis: Rapidly inject the precursor solution into a vigorously stirred non-polar solvent like toluene. This antisolvent precipitation method leads to the formation of FAPbBr₃ NCs.[7]

• Device Fabrication:

  • Clean the ITO-coated glass substrates.

  • Spin-coat a hole transport layer (HTL), such as PEDOT:PSS, onto the ITO.

  • Deposit the FAPbBr₃ NCs as the emissive layer via spin-coating.

  • Thermally evaporate an electron transport layer (ETL), such as TPBi.[1][7]

  • Finally, thermally evaporate the metal cathode (e.g., LiF/Al).

Visualizing the Workflow and Rationale

To better understand the experimental process and the underlying principles, the following diagrams illustrate the fabrication workflow and the rationale for using FABr.

Workflow for the synthesis of Formamidinium Bromide (FABr).

Step-by-step fabrication process for an FAPbBr₃-based PeLED.

Logical relationship showing the benefits of using FABr.

Conclusion

Formamidinium bromide is a critical component in advancing perovskite LED technology toward commercial viability. Its incorporation leads to devices with not only high efficiency and brightness but also the stability required for real-world applications. The protocols and data presented here offer a solid foundation for researchers to explore and optimize FABr-based PeLEDs, paving the way for future breakthroughs in lighting and display technologies. The continued investigation into novel device architectures and passivation strategies will further unlock the full potential of these remarkable materials.

References

• 1. High brightness formamidinium lead bromide perovskite nanocrystal light emitting devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enhanced structural stability of formamidinium lead bromide (FAPbBr3) perovskites in confined and coated configurations under varying pressures - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. vjs.ac.vn [vjs.ac.vn]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. View of Fabrication for formamidinium lead bromide perovskite for light emission [vjs.ac.vn]
• 10. matec-conferences.org [matec-conferences.org]

Synthesis of Formamidinium Lead Bromide (FAPbBr₃) Quantum Dots: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of Formamidinium Lead Bromide (FAPbBr₃) quantum dots (QDs), a class of perovskite nanocrystals with exceptional optoelectronic properties. These properties, including high photoluminescence quantum yield (PLQY), tunable emission wavelengths, and narrow emission spectra, make them promising candidates for various applications, including bioimaging, sensing, and potentially as tools in drug discovery and development.

Introduction to FAPbBr₃ Quantum Dots

Formamidinium lead bromide (FAPbBr₃) quantum dots are semiconductor nanocrystals that exhibit quantum confinement effects, leading to size-dependent optical and electronic properties.[1][2][3] Compared to their methylammonium (B1206745) (MA) counterparts, FAPbBr₃ QDs often exhibit enhanced thermal and chemical stability.[2] Their bright and tunable green photoluminescence makes them particularly attractive for applications in displays and as fluorescent probes.[3][4] The synthesis of high-quality FAPbBr₃ QDs is crucial for harnessing their full potential. This document outlines two common and effective synthesis methods: Ligand-Assisted Reprecipitation (LARP) and Hot-Injection.

Key Optical Properties of FAPbBr₃ Quantum Dots

The optical properties of FAPbBr₃ QDs are highly dependent on their size and synthesis conditions. The ability to tune these properties is a key advantage for various applications.

Property	Typical Range	Factors Influencing the Property	Reference
Photoluminescence Quantum Yield (PLQY)	70% - 95%	Ligand passivation, surface defects, synthesis method	[4][5]
Emission Peak Wavelength	470 nm - 540 nm	Nanocrystal size (quantum confinement)	[2][4]
Full Width at Half Maximum (FWHM)	< 25 nm	Size distribution of nanocrystals	[4][6]
Average Nanocrystal Size	2.3 nm - 20 nm	Synthesis temperature, ligand concentration, precursor ratio	[2]

Experimental Protocols for FAPbBr₃ Quantum Dot Synthesis

Ligand-Assisted Reprecipitation (LARP) Method

The LARP method is a facile, room-temperature synthesis that allows for good control over the size and properties of the QDs.[2][7]

3.1.1. Materials Required

• Formamidinium bromide (FABr)

• Lead(II) bromide (PbBr₂)

• Oleic acid (OA)

• Oleylamine (B85491) (OAm)

• N,N-Dimethylformamide (DMF) as the solvent

• Toluene (B28343) or Hexane (B92381) as the anti-solvent

3.1.2. Experimental Workflow: LARP Synthesis

Caption: Workflow for the Ligand-Assisted Reprecipitation (LARP) synthesis of FAPbBr₃ quantum dots.

3.1.3. Detailed Protocol

• Precursor Solution Preparation:

  • In a vial, dissolve equimolar amounts of formamidinium bromide (FABr) and lead(II) bromide (PbBr₂) in N,N-dimethylformamide (DMF).

  • Add oleic acid (OA) and oleylamine (OAm) to the solution. The ratio of these ligands can be varied to control the size and stability of the quantum dots.[3] A typical starting point is a 1:1 molar ratio of ligands to PbBr₂.

  • Sonicate the mixture until all precursors are fully dissolved, forming a clear solution.

• Quantum Dot Precipitation:

  • In a separate flask, place a volume of the anti-solvent (e.g., toluene or hexane).

  • While vigorously stirring the anti-solvent, rapidly inject the precursor solution.

  • A cloudy suspension will form immediately, indicating the precipitation of FAPbBr₃ nanocrystals.

• Purification:

  • Transfer the suspension to centrifuge tubes.

  • Centrifuge the mixture at a high speed (e.g., 8000 rpm for 10 minutes).

  • Discard the supernatant.

  • Redisperse the resulting pellet in a minimal amount of a non-polar solvent like hexane or toluene.

  • For further purification, a second centrifugation step can be performed by adding a small amount of a polar anti-solvent (like acetone) to precipitate the QDs, followed by redispersion.

Hot-Injection Method

The hot-injection method typically yields highly crystalline and monodisperse nanocrystals.[8]

3.2.1. Materials Required

• Formamidinium bromide (FABr)

• Lead(II) bromide (PbBr₂)

• Oleic acid (OA)

• Oleylamine (OAm)

• 1-octadecene (B91540) (ODE) as the solvent

• Toluene or Hexane for purification

3.2.2. Experimental Workflow: Hot-Injection Synthesis

Caption: Workflow for the Hot-Injection synthesis of FAPbBr₃ quantum dots.

3.2.3. Detailed Protocol

• Lead Precursor Preparation:

  • In a three-neck flask, combine PbBr₂, oleic acid, oleylamine, and 1-octadecene (ODE).

  • Heat the mixture to 120°C under vacuum for 30-60 minutes to remove water and oxygen.

  • Switch to a nitrogen atmosphere and raise the temperature to the desired injection temperature (typically between 150°C and 200°C).

• Formamidinium Precursor Preparation:

  • Separately, prepare the formamidinium precursor. This can be done by dissolving FABr in a small amount of DMF or by preparing a formamidinium oleate (B1233923) precursor.

• Injection and Growth:

  • Once the lead precursor solution is stable at the injection temperature, swiftly inject the formamidinium precursor.

  • The color of the solution will change, indicating the nucleation and growth of the quantum dots.

  • The reaction time after injection (typically 5-60 seconds) will influence the final size of the nanocrystals.

• Quenching and Purification:

  • After the desired growth time, quickly cool the reaction flask in an ice-water bath to stop the reaction.[8]

  • Add an excess of a polar anti-solvent like acetone (B3395972) to precipitate the quantum dots.

  • Centrifuge the mixture, discard the supernatant, and redisperse the FAPbBr₃ QDs in a non-polar solvent like toluene or hexane.

  • Repeat the purification process as needed.

Applications in Drug Discovery and Development

While the direct application of FAPbBr₃ quantum dots in drug development is an emerging area, their unique optical properties suggest significant potential. Quantum dots, in general, are being explored in various biomedical applications, including bioimaging, drug delivery, and biosensing.[9][10][11]

4.1. High-Content Screening and Cellular Imaging

The high brightness and photostability of FAPbBr₃ QDs make them excellent candidates for fluorescent probes in high-content screening (HCS) and cellular imaging.[9] They can be conjugated to specific biomolecules (antibodies, peptides, etc.) to label and track cellular components or drug targets. Their narrow emission spectra allow for multiplexed imaging, where multiple targets can be visualized simultaneously.

4.2. Förster Resonance Energy Transfer (FRET)-Based Assays

The tunable emission of FAPbBr₃ QDs makes them suitable as donors in FRET-based assays. These assays are powerful tools for studying molecular interactions, which is crucial in drug discovery for identifying compounds that modulate protein-protein interactions or enzyme activity.

4.3. Potential for Drug Delivery and Theranostics

The surface of FAPbBr₃ QDs can be functionalized with targeting ligands and therapeutic agents.[10] This opens up possibilities for targeted drug delivery, where the QDs act as carriers to deliver drugs specifically to diseased cells, minimizing off-target effects. The inherent fluorescence of the QDs allows for simultaneous tracking of the drug carrier, a concept known as theranostics.[10]

4.4. Biosensing

FAPbBr₃ QDs can be employed in the development of sensitive biosensors. Changes in their photoluminescence upon interaction with specific analytes (e.g., biomarkers, small molecules) can be used for detection and quantification. This has potential applications in diagnostics and for monitoring therapeutic responses.

Logical Relationship of FAPbBr₃ QD Properties to Drug Discovery Applications

Caption: Relationship between the key properties of FAPbBr₃ quantum dots and their potential applications in drug discovery.

Safety and Handling Considerations

• Lead Toxicity: FAPbBr₃ quantum dots contain lead, which is a toxic heavy metal. Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn at all times. All synthesis and handling should be performed in a well-ventilated fume hood.

• Solvent Hazards: The solvents used in the synthesis (DMF, toluene, hexane, etc.) are flammable and can be harmful. Avoid inhalation and skin contact.

• Waste Disposal: All waste containing lead and organic solvents must be disposed of according to institutional and local regulations for hazardous waste.

Conclusion

The synthesis of high-quality FAPbBr₃ quantum dots is achievable through methods like Ligand-Assisted Reprecipitation and Hot-Injection. The exceptional and tunable optical properties of these nanocrystals make them highly promising materials for a range of applications. For researchers in drug discovery and development, FAPbBr₃ QDs offer a versatile platform for creating advanced imaging probes, sensitive biosensors, and innovative drug delivery systems. Further research into surface functionalization and biocompatibility will be crucial for translating the potential of these quantum dots into practical biomedical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. matec-conferences.org [matec-conferences.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. The future of quantum dots in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. openmedscience.com [openmedscience.com]
• 11. Current Advances in the Biomedical Applications of Quantum Dots: Promises and Challenges - PMC [pmc.ncbi.nlm.nih.gov]

Application of Formamidinium Bromide in Photodetectors: A Detailed Guide

Introduction

Formamidinium (FA) based perovskites, particularly formamidinium lead bromide (FAPbBr₃), are emerging as highly promising materials for next-generation photodetectors. Their superior thermal stability and favorable optoelectronic properties, such as a suitable bandgap for visible light detection, long carrier diffusion lengths, and high carrier mobility, offer significant advantages over their methylammonium (B1206745) (MA) counterparts.[1][2] The incorporation of formamidinium bromide (FABr) in perovskite formulations can enhance crystallinity, passivate defects, and improve the overall performance and stability of photodetector devices.[3] This document provides a comprehensive overview of the application of formamidinium bromide in photodetectors, including detailed experimental protocols and a summary of key performance metrics.

Performance Benchmarks

The use of formamidinium bromide in perovskite photodetectors has led to significant improvements in key performance parameters. The following table summarizes the quantitative data from various studies on FABr-based photodetectors, providing a comparative overview of their performance.

Perovskite Material	Device Structure	Responsivity (A/W)	Detectivity (Jones)	EQE (%)	Response Time	Reference
FAPbBr₃ Microcrystals	---	4000	> 1 x 10¹⁴	1.05 x 10⁶	< 1 ms (B15284909)	[1][2]
FAPbBr₃ NS/CdS NB	Heterojunction	5712	1.8 x 10¹⁴	1.45 x 10⁴	~45 ms (rise/decay)	[4]
MAPbI₃/FABr (20%)	ITO/SnO₂/Perovskite/Spiro-OMeTAD/Au	0.0722	4.67 x 10¹³	56	---	[3]
FAPbBr₂I Single Crystal	Ag/FAPbBr₂I/Ag	0.8	1.81 x 10¹¹	---	---	[5]
FAPbBr₃ Nanosheet	---	25.45	8.024 x 10¹¹	64.5	---	[4]

Experimental Protocols

This section outlines the detailed methodologies for the synthesis of formamidinium bromide, the fabrication of the perovskite active layer, and the construction of the photodetector device.

Synthesis of Formamidinium Bromide (FABr)

A common method for synthesizing FABr involves the reaction of formamidine (B1211174) acetate (B1210297) with hydrobromic acid.[1][6]

Materials:

• Formamidine acetate (HC(NH₂)₂AC)

• Hydrobromic acid (HBr, 48 wt% in water)

• Ethanol (B145695)

• Diethyl ether

Procedure:

• In a flask placed in an ice bath, slowly add hydrobromic acid dropwise to formamidine acetate powder with continuous stirring.[7]

• Continue stirring the mixture at 0°C for 2 hours under an argon atmosphere.[1][6]

• Remove the solvent using a rotary evaporator at 70°C to obtain the crude white powder of FABr.[1][6]

• For purification, dissolve the crude product in ethanol and reprecipitate it by adding diethyl ether.[1][6]

• Filter the recrystallized product and dry it in a vacuum oven at 60°C for 24 hours.[1][6]

Fabrication of FAPbBr₃ Perovskite Layers

1. FAPbBr₃ Microcrystal Growth (Inverse Temperature Crystallization) [1]

Materials:

• Lead bromide (PbBr₂)

• Formamidinium bromide (FABr)

• N,N-dimethylformamide (DMF)

• γ-butyrolactone (GBL)

• Toluene (B28343)

Procedure:

• Dissolve equimolar amounts of PbBr₂ and FABr in a mixed solvent of DMF and GBL (1:1 v/v).[1]

• Filter the precursor solution using a 0.22 µm pore size filter.[7]

• Dilute 1 mL of the precursor solution in 2 mL of DMF and add toluene as an antisolvent to create a saturated solution.[1]

• Stir the solution on a hot plate at 80°C to induce the formation of FAPbBr₃ single crystals with millimeter dimensions.[1]

2. Mixed Cation/Anion Perovskite (FAₓMA₁₋ₓPbI₃) Thin Film Deposition [3]

Materials:

• Formamidinium bromide (FABr)

• Methylammonium lead iodide (MAPbI₃) precursor solution

• Antisolvent (e.g., chlorobenzene)

Procedure:

• Prepare a precursor solution of MAPbI₃.

• During the spin-coating of the MAPbI₃ precursor solution, introduce a solution of FABr in an antisolvent.

• The addition of FABr to the antisolvent facilitates ion exchange and the formation of a mixed cation/anion perovskite film (FAₓMA₁₋ₓPbI₃).[3]

• Anneal the perovskite film at 140°C for 15 minutes.[3]

Photodetector Device Fabrication

The following protocol describes the fabrication of a typical planar perovskite photodetector.

Materials:

• ITO-coated glass substrates

• Electron Transport Layer (ETL) solution (e.g., SnO₂)

• Perovskite precursor solution (as prepared above)

• Hole Transport Layer (HTL) solution (e.g., Spiro-OMeTAD)

• Gold (Au) for electrodes

Procedure:

• Clean the ITO-coated glass substrates sequentially with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath.

• Deposit the electron transport layer (e.g., SnO₂) onto the ITO substrate.

• Spin-coat the prepared perovskite solution onto the ETL.

• Deposit the hole transport layer (e.g., Spiro-OMeTAD solution) onto the perovskite layer.[3]

• Finally, thermally evaporate gold electrodes on top of the HTL to complete the device structure.[3][7]

Visualized Workflows and Structures

The following diagrams, generated using Graphviz, illustrate the device architecture and the experimental workflow for the fabrication and characterization of formamidinium bromide-based photodetectors.

Caption: A diagram illustrating the layered structure of a typical formamidinium bromide perovskite photodetector.

Caption: A flowchart outlining the key steps in the synthesis, fabrication, and characterization of formamidinium bromide photodetectors.

Formamidinium bromide is a critical component in the development of high-performance and stable perovskite photodetectors. Its incorporation, either as the primary A-site cation in FAPbBr₃ or as an additive in mixed-halide systems, consistently leads to enhanced device metrics. The protocols and data presented herein provide a valuable resource for researchers and scientists working on the advancement of perovskite-based optoelectronic devices. The continued exploration of FABr-containing perovskites holds significant promise for future applications in light sensing and imaging technologies.

References

• 1. Formamidinium Lead Bromide (FAPbBr3) Perovskite Microcrystals for Sensitive and Fast Photodetectors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researching.cn [researching.cn]
• 5. Enhanced photosensitive properties of a single-crystal formamidinium lead bromide iodine (FAPbBr2I) based photodetector - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]

Technical Notes & Optimization

Technical Support Center: Formamidinium Bromide Perovskite Degradation under Humidity

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with formamidinium bromide (FABr) based perovskites. The information provided addresses common issues related to material degradation under humid conditions.

Frequently Asked Questions (FAQs)

Q1: My FAPbBr₃ thin film is showing signs of degradation after exposure to ambient air. What is the primary degradation mechanism?

A1: The degradation of formamidinium lead bromide (FAPbBr₃) perovskite films in the presence of humidity is a complex process. Unlike its iodide counterpart (FAPbI₃), FAPbBr₃ is generally more stable.[1][2] However, under humid conditions, water molecules can interact with the perovskite lattice. This interaction can facilitate the dissociation of the formamidinium (FA⁺) cation and bromide (Br⁻) ions. While FAPbBr₃ does not typically undergo a phase change to a photo-inactive phase like FAPbI₃, the presence of water can lead to the formation of hydrated perovskite species and eventually decompose into its precursors, FABr and PbBr₂. The process is often accelerated by the synergistic effect of moisture and oxygen.

Q2: I've noticed a decrease in the photoluminescence (PL) intensity of my FAPbBr₃ nanocrystals. Could humidity be the cause?

A2: Yes, a decrease in PL intensity is a common indicator of degradation induced by humidity. Water molecules can introduce non-radiative recombination centers at the surface of the perovskite crystals.[3] This increases the rate of charge carrier trapping and recombination, leading to a reduction in the photoluminescence quantum yield (PLQY). However, it is worth noting that some studies have shown that a controlled, minute amount of water can sometimes passivate surface defects and initially enhance PLQY before causing degradation.[3]

Q3: How does the stability of FAPbBr₃ compare to FAPbI₃ under humid conditions?

A3: FAPbBr₃ is significantly more stable than FAPbI₃ in the presence of moisture.[1][4] FAPbI₃ is known to readily transform from its photoactive black α-phase to a photo-inactive yellow δ-phase upon exposure to humidity.[4][5] FAPbBr₃ does not exhibit this detrimental phase transition, making it a more robust candidate for applications where moisture stability is a concern. The improved stability is attributed to the stronger hydrogen bonding between the FA⁺ cation and the bromide anions compared to iodide anions.[4]

Q4: Can I improve the humidity tolerance of my formamidinium-based perovskites?

A4: Absolutely. Several strategies can enhance the stability of formamidinium-based perovskites against humidity:

• Compositional Engineering: Incorporating other cations like cesium (Cs⁺) or methylammonium (B1206745) (MA⁺) to create mixed-cation perovskites can improve the structural stability.[6][7] Similarly, creating mixed-halide perovskites (e.g., by adding iodide) can also enhance stability, although this may alter the material's optoelectronic properties.

• Surface Passivation: Applying a passivation layer on top of the perovskite film can act as a barrier against moisture. This can be achieved using organic molecules, polymers, or by forming a 2D perovskite layer at the interface.[6][8]

• Encapsulation: Encapsulating the perovskite device is a crucial step to prevent long-term degradation from environmental factors, including humidity.

Troubleshooting Guide

Observed Issue	Potential Cause	Suggested Action(s)
Change in film color from dark orange/red to a lighter shade.	Hydration of the perovskite film and potential decomposition into precursors.	1. Immediately move the sample to a dry environment (e.g., a nitrogen-filled glovebox).2. Characterize the film using XRD to check for the appearance of PbBr₂ peaks.3. For future experiments, consider fabricating and storing the films in an inert atmosphere with low humidity.
Significant drop in power conversion efficiency (PCE) of a solar cell device after ambient exposure.	Moisture ingress leading to degradation of the perovskite layer and/or interfaces with charge transport layers.	1. Analyze the device's current-voltage (J-V) characteristics to identify which parameters (Voc, Jsc, FF) are most affected.2. Use techniques like SEM to inspect the morphology of the perovskite layer for pinholes or cracks that could facilitate moisture penetration.3. Implement a more robust encapsulation strategy for your devices.
Appearance of new peaks in the X-ray Diffraction (XRD) pattern.	Formation of degradation byproducts such as PbBr₂ or hydrated perovskite phases.	1. Compare the new XRD pattern with reference patterns for FAPbBr₃, PbBr₂, and known hydrated perovskite structures.2. Correlate the XRD changes with the duration of humidity exposure to understand the degradation kinetics.
Broadening of the photoluminescence (PL) emission peak.	Increased defect density and structural disorder due to the interaction with water molecules.	1. Perform time-resolved photoluminescence (TRPL) spectroscopy to investigate changes in carrier lifetime.2. Consider surface treatment strategies to passivate defects and improve the film's resilience to humidity.

Quantitative Data Summary

The following table summarizes key stability metrics for formamidinium-based perovskites under humid conditions as reported in the literature.

Perovskite Composition	Humidity Condition	Time	Observation	Reference
FAPbI₃ (20-40 μm particles)	85% RH	11.4 h (half-life)	Transformation from α- to δ-phase.	[4]
FAPbI₃ (bulk crystals)	80% RH	13.3 h (half-life)	Transformation from α- to δ-phase.	[4]
FAPbBr₃ Solar Cell	60% RH, ~60 °C	150 h	Retained 80% of initial efficiency.	[1]
GA(MA)₅Pb₅I₁₆ (quasi-2D)	Ambient Air	170 days (4080 h)	Maintained 93% of initial efficiency.	[9]

Experimental Protocols

1. X-Ray Diffraction (XRD) for Degradation Analysis

• Objective: To identify structural changes and the formation of degradation products in the perovskite film upon exposure to humidity.

• Methodology:

  • Prepare a thin film of FAPbBr₃ on a suitable substrate (e.g., glass or FTO-coated glass).

  • Record an initial XRD pattern of the pristine film in a 2θ range of 10-60°.

  • Expose the film to a controlled humidity environment for a specific duration.

  • After exposure, record another XRD pattern under the same conditions.

  • Compare the patterns to identify any new peaks corresponding to degradation products (e.g., PbBr₂) or shifts in existing peaks indicating lattice strain or hydration.

2. In-situ Photoluminescence (PL) Spectroscopy

• Objective: To monitor the changes in the optical properties of the perovskite film during humidity exposure in real-time.

• Methodology:

  • Place the perovskite film in an environmentally controlled chamber with optical access.

  • Use a laser with an appropriate wavelength (e.g., 405 nm) to excite the sample.

  • Collect the PL emission using a spectrometer.

  • Introduce a controlled flow of humid air into the chamber.

  • Continuously record the PL spectra at regular intervals to track changes in intensity, peak position, and full width at half maximum (FWHM).

Visualizations

Caption: Humidity-induced degradation pathway for FAPbBr₃.

Caption: Troubleshooting workflow for perovskite degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Deciphering the Role of Water in Promoting the Optoelectronic Performance of Surface-Engineered Lead Halide Perovskite Nanocrystals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Understanding the Degradation of Methylenediammonium and Its Role in Phase-Stabilizing Formamidinium Lead Triiodide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The impact of moisture on the stability and degradation of perovskites in solar cells - Materials Advances (RSC Publishing) DOI:10.1039/D3MA00828B [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Repairing humidity-induced interfacial degradation in quasi-2D perovskite solar cells printed in ambient air - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Improving Photostability of Formamidinium Bromide (FABr) Perovskite Films

This technical support center provides researchers, scientists, and professionals with troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address challenges related to the photostability of formamidinium bromide (FABr) and formamidinium (FA)-based perovskite films.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary causes of photostability issues in FA-based perovskite films?

The degradation of formamidinium-based perovskite films is a complex issue stemming from both intrinsic and extrinsic factors.

• Intrinsic Instability : FA-based perovskites can be thermally unstable at high temperatures, which may cause them to transition from the photoactive black α-phase to a non-photoactive yellow δ-phase, reducing efficiency.[1][2]

• Extrinsic Factors : Environmental stressors are a major cause of degradation.

  • Moisture : Perovskites are susceptible to hydrolysis. The interaction with H₂O can initiate the decomposition process.[1]

  • Oxygen and Light : The combination of oxygen and light accelerates degradation. Light generates electron-hole pairs that can react with oxygen, and UV light, in particular, can cause the decomposition of organic components, especially at the interface with ETLs like TiO₂.[1][3]

  • Heat : Elevated temperatures accelerate all degradation pathways, including the intrinsic phase transition.[1]

Q2: How can I prevent the undesirable yellow δ-phase transition in formamidinium-based perovskites?

Stabilizing the photoactive α-phase is critical for performance. Several strategies have proven effective:

• Mixed Cations : Incorporating smaller cations like methylammonium (B1206745) (MA⁺) or inorganic cesium (Cs⁺) into the formamidinium lattice can improve tolerance factors and suppress the transition to the δ-phase.[4][5]

• Anion Engineering : Partial substitution of iodide with bromide can modify the perovskite's lattice parameters and improve phase stability.[4]

• Dimensionality Control (2D/3D Heterostructures) : Introducing large, hydrophobic organic cations (e.g., phenethylammonium) forms a stable, thin 2D perovskite layer on top of the 3D bulk film. This passivates the surface and acts as a barrier against environmental factors.[4][6]

• Additive Engineering : The use of additives, such as methylammonium chloride (MACl), can help improve the crystal quality and stabilize the desired α-phase during film formation.[5]

Q3: What is the role of surface passivation in improving photostability?

Surface defects, such as under-coordinated ions and vacancies, are major sites for non-radiative recombination and can act as initiation points for film degradation. Surface passivation aims to heal these defects.

• Defect Neutralization : Passivating agents, which can be Lewis acids or bases, donate or accept electrons to neutralize charged defects on the perovskite surface.[7] This reduces trap-assisted recombination, leading to higher photoluminescence quantum yield (PLQY) and carrier lifetimes.[8][9]

• Enhanced Stability : Many passivating molecules are hydrophobic, which helps to repel moisture and prevent degradation initiated at the surface and grain boundaries.[10] This is a key strategy for improving the operational stability of devices.[10]

Q4: How do 2D additives enhance the stability of 3D FABr perovskite films?

Incorporating 2D perovskite-forming additives is a powerful strategy that combines several benefits:

• Moisture Resistance : The large organic spacer cations used to form 2D perovskites are typically hydrophobic, creating an effective barrier against moisture penetration.[6][11]

• Defect Passivation : These large cations can passivate defects at the surface and grain boundaries of the 3D perovskite film, which reduces charge recombination and suppresses ion migration.[4][10]

• Structural Stabilization : The formation of a 2D/3D heterostructure can help to relieve strain in the 3D perovskite lattice and improve its overall structural integrity.[4] The result is often a significant improvement in both device efficiency and long-term operational stability.[12]

Section 2: Troubleshooting Guide

This guide addresses specific problems encountered during experiments with FABr perovskite films.

Problem: Rapid Power Conversion Efficiency (PCE) Drop Under Continuous Illumination

A swift decline in performance under light suggests acute instability. The following flowchart can help diagnose the root cause.

Caption: Troubleshooting logic for rapid PCE degradation.

Problem: Film Color Changes from Black/Dark Brown to Yellow

• Observation : The perovskite film visibly bleaches or turns yellow upon exposure to air or during annealing.

• Probable Cause : This is a classic sign of the photoactive α-phase perovskite converting to the non-photoactive, hexagonal δ-phase (the "yellow phase").[1][2] This is a common intrinsic instability in pure FA-based perovskites.

• Solutions :

  • Incorporate Cesium (Cs⁺) : Create a mixed-cation perovskite like FA₀.₉Cs₀.₁PbBr₃. The smaller Cs⁺ ion helps stabilize the perovskite crystal structure.[4]

  • Use Additives : Introduce a small amount of methylammonium bromide (MABr) or methylammonium chloride (MACl) into the precursor to improve crystallographic tolerance and phase stability.[5]

  • Control Humidity : Ensure all fabrication and storage steps are performed in a low-humidity environment (e.g., a nitrogen-filled glovebox) as moisture can accelerate this phase transition.[3]

Problem: Low Initial Photoluminescence Quantum Yield (PLQY) and Short Carrier Lifetime

• Observation : Time-resolved photoluminescence (TRPL) measurements show a very fast decay, and the steady-state PL intensity is low, indicating poor film quality even before stability testing.

• Probable Cause : A high density of electronic trap states (defects) at the crystal grain boundaries or on the film's surface. These traps cause efficient non-radiative recombination of charge carriers.

• Solutions :

  • Surface Passivation : Apply a post-fabrication treatment by spin-coating a dilute solution of a passivating agent. Effective options include phenethylammonium bromide (PEABr) or benzylammonium bromide (BABr) to form a 2D passivation layer.[10]

  • Additive Engineering : Introduce a Lewis acid, such as tris(pentafluorophenyl)borane (B72294) (BCF), into the anti-solvent during fabrication to passivate under-coordinated halide ions.[7]

  • Precursor Stoichiometry : Adding a slight excess of FABr to the precursor solution can help self-passivate defects during crystallization.[8]

Section 3: Key Experimental Protocols

Protocol 1: Fabrication of a Baseline FAPbBr₃ Perovskite Film (One-Step Method)

• Precursor Solution Preparation :

  • Prepare a 1.0 M precursor solution by dissolving formamidinium bromide (FABr) and lead(II) bromide (PbBr₂) in a 1:1 molar ratio in anhydrous dimethylformamide (DMF).

  • Stir the solution on a hotplate at 70 °C for at least 2 hours in a nitrogen-filled glovebox.

  • Before use, filter the solution through a 0.22 µm PTFE syringe filter.

• Substrate Preparation :

  • Clean patterned ITO-coated glass substrates sequentially with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath for 15 minutes each.

  • Dry the substrates with a nitrogen gun.

  • Treat the substrates with UV-Ozone for 15 minutes to improve the wettability of the surface.

  • Spin-coat the electron transport layer (e.g., SnO₂) and anneal according to standard procedures. Transfer substrates into the glovebox.

• Perovskite Film Deposition :

  • Dispense 40 µL of the FAPbBr₃ precursor solution onto the substrate.

  • Spin-coat at 1000 rpm for 10 seconds, followed by 4000 rpm for 30 seconds.

  • During the second step, at 15 seconds before the end, dispense 100 µL of an anti-solvent (e.g., chlorobenzene) onto the center of the spinning substrate.

  • Immediately transfer the film to a hotplate and anneal at 100 °C for 30 minutes. The film should be dark and uniform.

Protocol 2: Surface Passivation with Phenethylammonium Bromide (PEABr)

This protocol is performed after the completion of Protocol 1.

• Passivation Solution Preparation :

  • Prepare a 5 mg/mL solution of PEABr in isopropanol (IPA). Stir until fully dissolved.

• Passivation Treatment :

  • Allow the FAPbBr₃ film (from Protocol 1) to cool to room temperature after annealing.

  • Dispense 50 µL of the PEABr solution onto the FAPbBr₃ film.

  • Spin-coat at 4000 rpm for 30 seconds.

• Final Annealing :

  • Transfer the passivated film to a hotplate and anneal at 100 °C for 10 minutes to promote the formation of the 2D layer and remove residual solvent.

  • The film is now ready for the deposition of the hole transport layer (HTL).

Section 4: Performance Data Summary

The tables below summarize quantitative data on how different stabilization strategies impact the performance and stability of FA-based perovskite devices.

Table 1: Comparison of Photovoltaic Parameters for Pristine vs. Stabilized FAPbBr₃ Solar Cells

Device Configuration	Vₒ꜀ (V)	Jₛ꜀ (mA/cm²)	FF (%)	PCE (%)	Source(s)
FAPbBr₃ with Pristine TiO₂	~1.43	6.73	67.5	6.7	[13]
FAPbBr₃ with Li-treated TiO₂	1.53	7.25	68.8	>8.0	[13][14][15][16]
3D Perovskite (Control)	1.08	23.1	78.8	19.61	[12]

| 3D/2D with FABr additive | 1.14 | 23.8 | 80.4 | 21.79 |[12] |

Table 2: Long-Term Operational Stability Data Under Continuous Illumination

Perovskite Composition / Strategy	Stress Conditions	Duration (h)	Initial PCE Retained (%)	Source(s)
FAPbBr₃ (unsealed)	Full sun, N₂ atm, ~60 °C	150	>95%	[14][17]
FAPbBr₃ (unsealed)	Full sun, 60% RH, ~60 °C	150	~80%	[14][15][17]
(BA)₂(MA)₃Pb₄I₁₃ with additives	Air (25% RH), 25 °C, dark	720	~90%	[18]

| 2D/3D Hybrid (unencapsulated) | Continuous light, dark storage | 2300 | 90% |[4] |

Section 5: Visualizing Mechanisms and Workflows

Diagram 1: General Degradation Pathway of FA-based Perovskites

References

• 1. Key degradation mechanisms of perovskite solar cells and strategies for enhanced stability: issues and prospects - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07942F [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Improvement Strategies for Stability and Efficiency of Perovskite Solar Cells | MDPI [mdpi.com]
• 6. Enhancing perovskite solar cell efficiency and stability through the incorporation of BDAI 2 and DMPDAI 2 - Energy Advances (RSC Publishing) DOI:10.1039/D3YA00496A [pubs.rsc.org]
• 7. Engineering the passivation routes of perovskite films towards high performance solar cells - Chemical Science (RSC Publishing) DOI:10.1039/D3SC06746G [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 10. researchgate.net [researchgate.net]
• 11. oaepublish.com [oaepublish.com]
• 12. researchgate.net [researchgate.net]
• 13. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 14. pubs.acs.org [pubs.acs.org]
• 15. cris.technion.ac.il [cris.technion.ac.il]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Thermal degradation products of formamidinium-based perovskites.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the thermal degradation of formamidinium-based perovskites. The information is tailored for researchers, scientists, and professionals in drug development who may encounter these materials in various applications.

Frequently Asked Questions (FAQs)

Q1: What are the primary gaseous products observed during the thermal degradation of formamidinium lead iodide (FAPbI₃)?

A1: The thermal degradation of FAPbI₃ is a complex process with temperature-dependent products. At lower temperatures (below 95°C), the primary degradation products are formamidine (B1211174) and hydrogen cyanide (HCN)[1][2][3]. As the temperature increases above 95°C, sym-triazine becomes a significant thermal degradation product[1][3]. At even higher temperatures (above 360°C), HCN and ammonia (B1221849) (NH₃) are the dominant gaseous species[4].

Q2: How does the thermal stability of formamidinium-based perovskites compare to methylammonium-based perovskites?

A2: Formamidinium-based perovskites, such as FAPbI₃, are generally more thermally stable than their methylammonium (B1206745) (MA)-based counterparts like MAPbI₃[1][2][5][6]. This increased stability is attributed to the larger enthalpy and activation energy required for the decomposition reactions of the formamidinium cation[1][2][3]. The interactions between the formamidinium cation and the inorganic lead-iodide matrix are stronger than those of the methylammonium cation[4].

Q3: What are the solid byproducts of FAPbI₃ thermal degradation?

A3: A common solid byproduct of the thermal degradation of FAPbI₃ is lead iodide (PbI₂). The degradation process often involves the loss of the organic formamidinium component, leaving behind the inorganic lead halide framework which can then transform into PbI₂[7].

Q4: Can environmental factors influence the thermal degradation of formamidinium perovskites?

A4: Yes, environmental factors such as humidity and light can significantly influence the degradation pathways, often in a synergistic manner. For instance, the degradation of FA₀.₈₅Cs₀.₁₅PbI₃ is accelerated when exposed to both light and high humidity simultaneously, leading to phase separation into δ-CsPbI₃, δ-FAPbI₃, and PbI₂[7][8]. The presence of water can also facilitate morphological changes like recrystallization[9].

Troubleshooting Guides

Issue 1: Unexpectedly rapid degradation of my FAPbI₃ film during annealing.

• Possible Cause: The annealing temperature might be too high, leading to accelerated decomposition. While FAPbI₃ is more stable than MAPbI₃, it still has temperature limits.

• Troubleshooting Steps:

  • Verify Annealing Temperature: Cross-check your annealing temperature with established protocols for your specific perovskite composition. FAPbI₃ is often annealed at around 150-170°C.

  • Characterize Degradation Products: Use techniques like Thermogravimetric Analysis coupled with Mass Spectrometry (TGA-MS) or Fourier Transform Infrared Spectroscopy (FTIR) to identify the evolved gases. The presence of significant amounts of sym-triazine or HCN can confirm thermal decomposition[1][3][4].

  • Optimize Annealing Time: Reduce the annealing duration to minimize the thermal stress on the film.

  • Inert Atmosphere: Ensure the annealing process is carried out in a controlled, inert atmosphere (e.g., nitrogen or argon) to prevent reactions with ambient oxygen and moisture, which can lower the degradation temperature.

Issue 2: My perovskite film shows the formation of a yellow, photoinactive phase after thermal treatment.

• Possible Cause: This is likely the formation of the hexagonal δ-phase of FAPbI₃, which is thermodynamically stable at room temperature but not photoactive[10]. Thermal stress can induce this phase transition from the desired black, photoactive α-phase.

• Troubleshooting Steps:

  • Phase Analysis: Use X-ray Diffraction (XRD) to confirm the presence of the δ-phase.

  • Compositional Engineering: Consider strategies to stabilize the α-phase. This can include the incorporation of smaller cations like cesium (Cs⁺) or methylammonium (MA⁺), or anions like bromide (Br⁻) into the perovskite lattice[11]. However, be aware that this can lead to other issues like phase segregation[11].

  • Additive Engineering: The use of certain additives in the precursor solution can help stabilize the α-phase and prevent the formation of the δ-phase during thermal processing.

Issue 3: Inconsistent results in thermal stability studies between different batches of FAPbI₃.

• Possible Cause: Variations in precursor quality or stoichiometry can significantly impact the thermal stability of the resulting perovskite films. Residual solvents or impurities can also act as catalysts for degradation.

• Troubleshooting Steps:

  • Precursor Purity: Ensure high-purity precursors are used. Formamidinium iodide (FAI) is particularly susceptible to degradation and should be stored properly.

  • Stoichiometry Control: Precisely control the stoichiometry of the precursor solution. Off-stoichiometry films can have a higher density of defects, which can be initiation sites for thermal degradation.

  • Solvent Removal: Ensure complete removal of residual solvents during the annealing process. Residual solvents can lower the decomposition temperature.

  • Standardized Protocols: Maintain strict adherence to standardized fabrication and characterization protocols to ensure reproducibility.

Data Presentation

Table 1: Key Thermal Degradation Products of Formamidinium-Based Perovskites and Their Onset Temperatures.

Perovskite Composition	Degradation Product	Onset Temperature (°C)	Analytical Technique	Reference
FAPbI₃	Formamidine, Hydrogen Cyanide (HCN)	< 95	TG-MS	[1][2][3]
FAPbI₃	Sym-triazine	> 95	TG-MS	[1][3]
FAPbI₃	Hydrogen Cyanide (HCN), Ammonia (NH₃)	> 360	TGA-FTIR	[4]
FAPbBr₃	Higher stability than FAPbI₃	-	TGA-MS	[1]
FA₀.₈₅Cs₀.₁₅PbI₃	δ-CsPbI₃, δ-FAPbI₃, PbI₂	Ambient (with light & humidity)	Photothermal IR Microscopy	[7][8]

Table 2: Activation Energies for the First Mass Loss Step in Thermal Degradation.

Perovskite/Precursor	Activation Energy (Ea) (kJ/mol)	Reference
FAPbI₃	112 ± 9	[5]
FAPbBr₃	Higher than FAPbI₃	[1]
Formamidinium Iodide (FAI)	77 ± 1	[1]
Formamidinium Bromide (FABr)	52 ± 1	[1]

Experimental Protocols

Protocol 1: Thermogravimetric Analysis coupled with Mass Spectrometry (TGA-MS) for Evolved Gas Analysis

• Sample Preparation: Carefully place a small, known amount (typically 5-10 mg) of the formamidinium-based perovskite powder or film into a TGA crucible (e.g., alumina (B75360) or platinum).

• Instrumentation Setup:

  • Couple the outlet of the TGA furnace to the inlet of a quadrupole mass spectrometer via a heated transfer line (typically maintained at ~200°C to prevent condensation of evolved gases).

  • Purge the TGA furnace with a high-purity inert gas (e.g., helium or argon) at a constant flow rate (e.g., 20-50 mL/min) to remove any atmospheric contaminants.

• Thermal Program:

  • Equilibrate the sample at a low temperature (e.g., 30°C) for a sufficient time to establish a stable baseline.

  • Ramp the temperature at a constant heating rate (e.g., 10-20 °C/min) to the desired final temperature (e.g., 600°C)[1][12].

• Data Acquisition:

  • Simultaneously record the sample weight loss (TGA curve) and the mass-to-charge ratio (m/z) signals for expected degradation products (e.g., HCN (m/z=27), NH₃ (m/z=17), sym-triazine (m/z=81)) using the mass spectrometer.

• Data Analysis:

  • Correlate the temperature of weight loss steps in the TGA curve with the appearance of specific m/z signals in the MS data to identify the evolved gaseous products at different temperatures.

Mandatory Visualizations

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Thermal degradation of formamidinium based lead halide perovskites into sym-triazine and hydrogen cyanide observed by coupled thermogravimetry-mass spectrometry analysis - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 4. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 5. Thermodynamic and Kinetic Aspects of Formamidinium Lead Iodide Thermal Decomposition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. encyclopedia.pub [encyclopedia.pub]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. oist.repo.nii.ac.jp [oist.repo.nii.ac.jp]

Technical Support Center: Passivation of Surface Defects in Formamidinium Bromide Perovskites

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the passivation of surface defects in formamidinium bromide (FABr) perovskites.

Frequently Asked Questions (FAQs)

Q1: What are the most common surface defects in formamidinium-based perovskites?

A1: Formamidinium-based perovskites, like FAPbI₃, often suffer from a variety of surface defects that can act as non-radiative recombination centers, hindering device performance and stability.[1] The most prevalent defects include:

• Halide Vacancies (VI): Missing iodide ions on the perovskite surface are a common defect.[1]

• Under-coordinated Lead (Pb2+): Lead ions at the surface that are not fully coordinated with halides create defect states.[1]

• Formamidinium (FA) Interstitials (FAi) and Lead Interstitials (Pbi): These are electron-donating defects that can create deep-level charge traps, particularly on PbI₂-terminated surfaces.[2][3][4][5]

• Organic Cation Vacancies (VFA): Missing formamidinium cations can also contribute to defect states.

• Anti-site Defects: Where ions occupy incorrect crystallographic sites (e.g., Pb on an I site, IPb).[3]

Q2: Why is my perovskite film showing poor photoluminescence quantum yield (PLQY) despite using a passivation strategy?

A2: Low PLQY after passivation can stem from several issues:

• Incomplete Passivation: The chosen passivating agent may not be effectively addressing all types of surface defects present. For instance, some agents might be excellent at passivating halide vacancies but ineffective against under-coordinated Pb2+.

• Incorrect Amount of Passivating Agent: Both insufficient and excessive amounts of the passivating agent can be detrimental. Over-exposure, for example with amino-silanes like APTMS, can reduce photoluminescence lifetime and absorbance.[6]

• Reaction with Perovskite: The passivating molecule might be reacting with the perovskite surface in an unintended way. For example, some amino-silanes can react with formamidinium cations.[6]

• Introduction of New Defects: The passivation process itself, including the solvents used, might introduce new defects or damage the perovskite surface if not optimized.

• Degradation: The perovskite film may have degraded due to exposure to moisture or oxygen during the passivation step.[7]

Q3: I'm observing significant hysteresis in the J-V curve of my passivated perovskite solar cell. What could be the cause?

A3: J-V hysteresis in perovskite solar cells is often attributed to ion migration and charge trapping at the interfaces. Even with surface passivation, hysteresis can persist due to:

• Ineffective Passivation of Mobile Ions: The passivating layer may not be adequately immobilizing mobile ions, such as iodide vacancies, at the surface and grain boundaries.

• Interfacial Defects: Defects at the interface between the perovskite and the charge transport layers (ETL or HTL) can still trap charges, leading to hysteresis. It is crucial to ensure good energy level alignment and defect-free interfaces.

• Bulk Defects: While surface passivation is critical, a high density of defects within the bulk of the perovskite film can also contribute to ion migration and hysteresis.

• Passivator Instability: The passivating layer itself might not be stable under operating conditions (e.g., under illumination or applied bias), leading to a re-emergence of surface defects.

Q4: My passivated device shows good initial performance but degrades quickly under ambient conditions. How can I improve stability?

A4: Enhancing the long-term stability of passivated perovskite devices is a key challenge.[8][9] Rapid degradation can be caused by:

• Hydrophobicity of the Passivating Layer: A passivating layer that is not sufficiently hydrophobic will fail to protect the underlying perovskite from moisture, a primary cause of degradation.[7] Some passivants, like certain organic molecules, can increase the water contact angle of the perovskite surface, thereby improving its resistance to humidity.[10]

• Chemical Stability of the Passivator: The passivating agent itself may degrade over time when exposed to oxygen, moisture, UV light, or elevated temperatures.

• Incomplete Coverage: An incomplete or non-uniform passivating layer will leave areas of the perovskite surface exposed to the environment.

• Interfacial Reactions: Slow chemical reactions between the passivator and the perovskite, or between the passivator and the adjacent charge transport layers, can lead to gradual degradation of the device.

Troubleshooting Guides

Issue 1: Low Power Conversion Efficiency (PCE) after Passivation

Possible Cause	Troubleshooting Step
Suboptimal Passivator Concentration	Titrate the concentration of the passivating agent in the treatment solution. Start with a low concentration and gradually increase it, characterizing the device performance at each step.
Incorrect Deposition Time/Method	Optimize the spin-coating speed and time, or the dipping/vapor deposition time for the passivation step to ensure uniform and complete coverage without damaging the perovskite film.[6]
Poor Solvent Choice for Passivator	Ensure the solvent for the passivator does not damage the perovskite film. Test alternative orthogonal solvents that dissolve the passivator but do not interact with the perovskite.
Ineffective Passivator for Dominant Defects	Characterize the dominant defect types in your perovskite films (e.g., using temperature-dependent PL, space-charge-limited current measurements). Select a passivating agent known to target those specific defects (e.g., Lewis bases for under-coordinated Pb2+, halide salts for halide vacancies).

Issue 2: Poor Film Morphology after Passivation Treatment

Possible Cause	Troubleshooting Step
Perovskite Film Dissolution	The solvent used for the passivation solution is dissolving the perovskite. Use a solvent that is orthogonal to the perovskite film.
Surface Roughening	The passivation treatment is too aggressive. Reduce the concentration of the passivator, shorten the treatment time, or lower the annealing temperature after passivation.
Formation of Unwanted Byproducts	The passivator is reacting with the perovskite to form a new phase. Analyze the film using XRD and FTIR to identify any new species. Consider a different passivating agent with a more stable interaction.

Issue 3: Inconsistent Results and Poor Reproducibility

Possible Cause	Troubleshooting Step
Sensitivity to Ambient Conditions	The passivation process is highly sensitive to humidity and oxygen. Perform the entire passivation and subsequent fabrication steps in a controlled inert atmosphere (e.g., a glovebox).[7]
Variability in Perovskite Film Quality	Ensure the unpassivated perovskite films are of consistent high quality before applying the passivation step. Small variations in the initial film can be amplified by the passivation process.
Aging of Passivator Solution	Prepare fresh passivator solutions before each use, as some organic molecules can degrade over time.

Quantitative Data Summary

Table 1: Impact of Different Passivation Agents on Perovskite Solar Cell Performance

Passivation Agent	Perovskite Composition	VOC (V)	JSC (mA/cm²)	FF (%)	PCE (%)	Reference
Untreated Control	FA₀.₉₇MA₀.₀₃Pb(I₀.₉₇Br₀.₀₃)₃	-	-	-	-	[11]
MACl Treatment	FA₀.₉₇MA₀.₀₃Pb(I₀.₉₇Br₀.₀₃)₃	-	-	-	-	[11]
Terpyridine	CsI/PbI₂ based	-	-	-	>22	[12][13]
Benzene	FAPbI₃	-	-	-	-	[2][3][4][5]
BPY	MAPbClₓI₃₋ₓ	-	-	-	16.49	[10]
DQCN	MAPbClₓI₃₋ₓ	-	-	-	16.31	[10]
TTFA	MAPbClₓI₃₋ₓ	-	-	-	17.88	[10]
GAI/BDAI	Cs₀.₁FA₀.₈MA₀.₁PbI₃	-	-	-	-	[14]
BzMIMBr	FAPbI₃	-	-	-	25.3	[15]

Note: Direct comparison of PCE values should be done with caution due to variations in device architecture, measurement conditions, and perovskite compositions across different studies.

Experimental Protocols

Protocol 1: Spin-Coating Passivation with Terpyridine

This protocol is adapted from a method for passivating perovskite surfaces to improve solar cell longevity.[12][13]

• Preparation of Perovskite Film:

  • Fabricate the formamidinium-based perovskite active layer on the desired substrate (e.g., FTO/SnO₂) using your standard, optimized procedure.

  • Anneal the perovskite film as required by your fabrication process.

• Preparation of Passivation Solution:

  • Prepare a 100 mM solution of terpyridine in isopropanol (B130326) (IPA).

  • Stir the solution for at least 2 hours before use.

• Passivation Treatment:

  • Transfer the perovskite films into a nitrogen-filled glovebox.

  • Deposit 30 µL of the terpyridine solution onto the surface of the perovskite film.

  • Perform a static spin-coating process at 3,000 rpm for 30 seconds.

  • Allow the perovskite films to stand overnight in the glovebox to facilitate the full formation of spherical crystals of terpyridine on the surface.

• Device Completion:

  • Proceed with the deposition of the hole transport layer (e.g., Spiro-OMeTAD) and the top metal electrode (e.g., gold or silver) to complete the solar cell device.

Visualizations

Caption: Experimental workflow for fabricating a passivated perovskite solar cell.

References

• 1. researchgate.net [researchgate.net]
• 2. Surface Defect Formation and Passivation in Formamidinium Lead Triiodide (FAPbI3) Perovskite Solar Cell Absorbers | CoLab [colab.ws]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Surface Defect Formation and Passivation in Formamidinium Lead Triiodide (FAPbI(3)) Perovskite Solar Cell Absorbers [openaccess.marmara.edu.tr]
• 6. arxiv.org [arxiv.org]
• 7. ossila.com [ossila.com]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Overcoming Microstructural Defects at the Buried Interface of Formamidinium-Based Perovskite Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protocol for fabricating long-lasting passivated perovskite solar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protocol for fabricating long-lasting passivated perovskite solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Interfacial defect passivation via imidazolium bromide for efficient, stable perovskite solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Formamidinium Bromide Perovskite Film Fabrication

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working on the fabrication of high-quality formamidinium bromide (FABr) perovskite films.

Troubleshooting Guide

This guide addresses common problems encountered during the experimental process of depositing formamidinium bromide perovskite thin films.

Issue ID	Question	Possible Causes	Suggested Solutions
FILM-001	Why is my perovskite film yellowish and not the desired dark, photoactive α-phase?	The film has likely formed the undesirable, photo-inactive hexagonal δ-phase. This can be caused by: • Inherent instability of the pure formamidinium perovskite structure at room temperature.[1][2] • Exposure to ambient humidity during processing.[3] • Non-optimized annealing conditions (temperature/time).	1. Compositional Engineering: Introduce other cations or anions to stabilize the α-phase. Common strategies include:    • Mixed Cations: Incorporate smaller cations like methylammonium (B1206745) (MA⁺), cesium (Cs⁺), or rubidium (Rb⁺) into the precursor solution.[1][2] For example, a common composition is CsₓFA₁₋ₓPb(I₁₋yBry)₃.    • Anion Exchange: Partially substitute bromide with iodide (I⁻). 2. Additive Engineering: Use additives that help stabilize the cubic phase.[4] 3. Controlled Environment: Process films in a nitrogen-filled glovebox with low humidity levels.
FILM-002	My film has pinholes and poor surface coverage. What can I do to improve it?	Pinholes and voids can result from: • Incomplete conversion of precursor materials. • Rapid, uncontrolled crystallization. • Poor wettability of the precursor solution on the substrate. • Formation of microstructural defects at the buried interface between the perovskite and the hole transport layer (HTL).[5][6][7]	1. Anti-Solvent Engineering: Use an anti-solvent drip during the spin-coating process to induce rapid and uniform nucleation.[8][9] Common anti-solvents include dichlorobenzene and diisopropyl ether.[9][10] 2. Additive-Assisted Growth:    • Introduce additives like methylammonium chloride (MACl) which can act as a crystallization modulator.[6][7] A post-deposition treatment with MACl can eliminate voids.[6]    • Utilize binary microcrystalline additives (e.g., MAPbCl₃ and ABTPbI₃) to promote nucleation and growth, which can even eliminate the need for an anti-solvent step.[11] 3. Solvent Engineering: Modify the precursor solvent system. For instance, using a mix of 2-propanol and methanol (B129727) for the FABr solution in a two-step deposition can improve film quality.[12]
FILM-003	The perovskite film shows small grain sizes and numerous grain boundaries. How can I increase the grain size?	Small grain size is often a consequence of: • A high nucleation rate with limited time for crystal growth. • Sub-optimal annealing parameters. • The presence of impurities or colloids in the precursor solution.[13][14]	1. Optimize Annealing: Systematically vary the annealing temperature and duration. Generally, a two-step or multi-step annealing process can promote grain growth.[15] Typical annealing temperatures are below 150 °C for perovskites containing organic cations.[16] 2. Additive Engineering:    • Use additives known to promote grain growth, such as urea (B33335), which can be used synergistically with formamidinium chloride (FACl).[17]    • Lewis base additives, like dibutyl sulfoxide (B87167) (DBSO), can also improve crystallinity and increase grain size.[18] 3. Precursor Solution Control: Ensure complete dissolution of precursors and consider filtering the solution to remove aggregates that can act as unwanted nucleation sites. The concentration of colloids in the precursor solution can be tuned to control crystallization kinetics.[13][14]
FILM-004	My device performance is low due to high defect density. How can I passivate surface and bulk defects?	Defects, such as vacancies and uncoordinated ions, often form at the surface and grain boundaries, acting as sites for non-radiative recombination.	1. Surface Passivation:    • Apply a post-treatment with a passivating agent. For example, treat the film surface with trifluorocarbon-modified phenethylammonium iodide.[18]    • Introduce a 2D perovskite layer on top of the 3D film. This can be achieved by adding larger organic cations (e.g., phenylethylammonium) to the precursor solution or as a post-treatment, which forms a stable 2D capping layer that passivates surface defects.[1] 2. Bulk Defect Passivation:    • Incorporate additives directly into the precursor solution. For example, adding excess formamidinium bromide (FABr) during nanocrystal synthesis can lead to self-passivation of surface defects.[19]

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using an anti-solvent during spin-coating?

An anti-solvent is a solvent in which the perovskite precursors are insoluble. During the spin-coating of the liquid precursor film, a small amount of this anti-solvent is dripped onto the spinning substrate. This rapidly extracts the precursor solvent, leading to a supersaturated state that induces fast and uniform nucleation of the perovskite crystals. This technique, often referred to as "anti-solvent quenching," is crucial for forming dense, pinhole-free films with well-controlled morphology.[8][9] The timing of the anti-solvent drip is a critical parameter that must be optimized.

Q2: How do additives like MACl and FACl improve film quality?

Additives like methylammonium chloride (MACl) and formamidinium chloride (FACl) serve multiple functions in improving perovskite film quality. They can act as crystallization regulators, influencing the nucleation and growth kinetics of the perovskite crystals. For instance, MACl can form an intermediate phase that slows down the crystallization process, allowing for the formation of larger grains with fewer defects.[6][7] A synergistic effect has been observed when using urea and FACl together, which suppresses the formation of impurities and stabilizes the film's crystallinity.[17] These additives can also help in reducing microstructural defects such as voids, particularly at the buried interface with the charge transport layer.[6]

Q3: What are the benefits of creating 2D/3D mixed-dimensional perovskite structures?

Creating a 2D/3D mixed-dimensional structure, where a thin layer of a 2D perovskite is formed on the surface of the primary 3D perovskite film, offers significant advantages in both stability and performance. The 2D perovskite layers, formed by introducing large organic cations, are intrinsically more stable against moisture and thermal stress. This 2D layer effectively passivates the surface of the 3D perovskite, reducing surface defects that can lead to charge recombination.[1] This strategy has been shown to improve the power conversion efficiency and dramatically enhance the long-term operational stability of the resulting solar cell devices.[1]

Q4: What is compositional engineering and why is it important for formamidinium-based perovskites?

Compositional engineering refers to the strategy of mixing different ions (cations and/or anions) in the perovskite crystal lattice to optimize its properties. For formamidinium (FA)-based perovskites, this is critical for stabilizing the desired photoactive black α-phase, which is often unstable at room temperature and can transition to the inactive yellow δ-phase.[1][2] By incorporating smaller cations like cesium (Cs⁺) or methylammonium (MA⁺), the structural tolerance factor can be tuned to favor the stable formation of the α-phase.[1] This approach not only enhances phase stability but also allows for tuning of the material's bandgap and can improve resistance to environmental factors like humidity and heat.[1]

Quantitative Data Summary

The following table summarizes the performance metrics of formamidinium bromide-based perovskite solar cells fabricated using various improvement strategies.

Strategy	Perovskite Composition	Key Additive(s) / Method	Open-Circuit Voltage (VOC)	Power Conversion Efficiency (PCE)	Reference
Additive Engineering	FAPbBr₃	Urea + FACl	1.516 V	9.6%	[17]
Interfacial Modification	FAPbBr₃	Lithium-treated mesoporous TiO₂	1.53 V	> 8%	[20]
2D/3D Structure	(CF₃-PEA)₂FA₀.₈₅MA₀.₁₅Pb₂I₇ / FA₀.₈₅MA₀.₁₅PbI₃	2D Perovskite Capping Layer	Not Specified	23.1%	[1]
Solvent Engineering	FAPbBr₃	FABr in 2-propanol/methanol mixture + MACl	Not Specified	9.23%	[12]
Cation Doping	FA₀.₉Cs₀.₁PbI₃	Cs⁺ substitution for FA⁺	Not Specified	16.5%	[1]
Anti-Solvent Free	FAPbI₃-based	MAPbCl₃ + ABTPbI₃ microcrystals	Not Specified	23.27%	[11]

Experimental Protocols & Workflows

Protocol 1: MACl Treatment for Void Elimination

This protocol describes a post-deposition treatment to remove microstructural defects at the buried interface of a formamidinium-based perovskite film.[6]

• Perovskite Deposition: Deposit the main formamidinium-based perovskite layer using a standard one-step spin-coating method with an anti-solvent dripping step (e.g., diethyl ether).

• MACl Solution Preparation: Prepare a solution of methylammonium chloride (MACl) in isopropanol (B130326) at a concentration ranging from 3 to 7 mg/mL.

• Dynamic Coating: Immediately after the anti-solvent drip, while the substrate is still spinning at 4000 rpm, dynamically dispense 15 µL of the MACl solution onto the film surface. Continue spinning for 30 seconds.

• Annealing: Transfer the substrate to a hotplate for a two-step annealing process:

  • First step: 60 °C for 1 minute.

  • Second step: 100 °C for 60 minutes.

Workflow Diagrams

The following diagrams illustrate key experimental workflows and logical relationships in improving perovskite film quality.

Workflow for anti-solvent assisted perovskite film deposition.

Logical relationship of strategies to mitigate film defects.

References

• 1. Recent Advances on the Strategies to Stabilize the α-Phase of Formamidinium Based Perovskite Materials [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Overcoming Microstructural Defects at the Buried Interface of Formamidinium-Based Perovskite Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Overcoming Microstructural Defects at the Buried Interface of Formamidinium-Based Perovskite Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]
• 9. Anti-solvent engineering enables efficient ambient-processed halide perovskite solar cells - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. No anti-solvent! Binary microcrystalline additives for efficient and stable perovskite batteries - Chemborun.com [chemborun.com]
• 12. diva-portal.org [diva-portal.org]
• 13. Crystallization Kinetics and Morphology Control of Formamidinium-Cesium Mixed-Cation Lead Mixed-Halide Perovskite via Tunability of the Colloidal Precursor Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Annealing Engineering in the Growth of Perovskite Grains | MDPI [mdpi.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. api.repository.cam.ac.uk [api.repository.cam.ac.uk]

Technical Support Center: Crystallization Control of Formamidinium Bromide Thin Films

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the crystallization of formamidinium bromide (FABr) based perovskite thin films.

Troubleshooting Guide

This guide addresses common problems encountered during the fabrication of formamidinium bromide thin films, offering potential causes and solutions.

Problem/Observation	Potential Cause(s)	Suggested Solution(s)
Poor Film Uniformity / Presence of Pinholes	- Incomplete dissolution of precursors.- Non-ideal spin-coating parameters.- Substrate contamination or poor wetting.	- Ensure precursors are fully dissolved by stirring the solution, potentially at a slightly elevated temperature (e.g., 60-70°C).- Optimize spin-coating speed and duration. A common starting point is 2000-4000 rpm for 30-60 seconds.[1][2]- Ensure substrates are thoroughly cleaned (e.g., with UV-ozone) before deposition.[3]
Incomplete Conversion to Perovskite Phase (presence of PbBr₂)	- Insufficient annealing time or temperature.- Non-stoichiometric precursor ratio.	- Increase annealing temperature or duration. Typical conditions range from 100°C to 170°C for 5 to 30 minutes.[1][2][3]- Ensure a 1:1 molar ratio of FABr to PbBr₂ in the precursor solution.[1]
Small Crystal Grain Size	- Rapid crystallization.- Suboptimal solvent system or annealing process.	- Employ solvent engineering techniques, such as using a mixture of solvents (e.g., DMF and DMSO) or introducing additives.[4][5]- Consider solvent vapor annealing to promote grain growth.[6]- The choice of solvent for the second step in a two-step deposition can significantly impact grain size. For instance, using tert-butanol (B103910) for the FAI solution has been shown to produce larger grains.[7]
Film Degradation (e.g., color change)	- Exposure to moisture or oxygen.	- Perform all fabrication steps in an inert atmosphere, such as a nitrogen-filled glovebox.[1][3]- Consider encapsulating the final film to protect it from the ambient environment.[5]
Phase Impurity (e.g., presence of δ-phase FAPbI₃ instead of α-phase)	- This is more specific to Formamidinium Lead Iodide but the principle applies. The yellow δ-phase is non-photoactive.	- Ensure proper annealing temperatures (e.g., around 160-170°C) to facilitate the transition to the desired black α-phase.[3][6]

Frequently Asked Questions (FAQs)

1. How do I synthesize Formamidinium Bromide (FABr)?

Formamidinium bromide is typically synthesized by reacting formamidinium acetate (B1210297) with hydrobromic acid.[1][8][9] The resulting product is then washed and recrystallized to obtain pure white crystals.

2. What are the recommended solvents for the precursor solution?

Anhydrous N,N-dimethylformamide (DMF) is a commonly used solvent for dissolving FABr and PbBr₂.[1] Some protocols also utilize a mixture of DMF and dimethyl sulfoxide (B87167) (DMSO) to better control the crystallization process.[5]

3. What is a typical concentration for the precursor solution?

Concentrations can vary, but a common starting point is a 0.88M solution with a 1:1 molar ratio of FABr and PbBr₂ in DMF.[1] For two-step deposition methods, concentrations such as 50 mg/mL for the formamidinium halide solution have been used.[3]

4. What are the key parameters to control during spin-coating?

The primary parameters are the spin speed (in rpm) and the duration. These will influence the thickness and uniformity of the resulting film. Typical values range from 2000 to 4000 rpm for 30 to 60 seconds.[1][2] Some procedures also involve a two-step spin-coating process with different speeds.

5. Why is the annealing step crucial and what are the typical conditions?

The annealing step is critical for removing residual solvent and inducing the crystallization of the perovskite phase. The temperature and time directly impact the film's morphology, crystallinity, and phase purity. Annealing is typically performed at temperatures between 100°C and 170°C for 5 to 30 minutes.[1][2][3]

Experimental Protocols

Protocol 1: Synthesis of Formamidinium Bromide (FABr)

• Dissolve formamidinium acetate powder in a 2x molar excess of 48% w/w hydrobromic acid.[1]

• Stir the solution at 50°C for 10 minutes.[1]

• Dry the solution at 100°C to form a yellow-white powder.[1]

• Wash the powder with diethyl ether.

• Recrystallize the powder twice using ethanol (B145695) to form white, needle-like crystals.[1]

• Dry the purified FABr overnight in a vacuum oven before use.[1]

Protocol 2: One-Step Solution Preparation and Thin Film Deposition

• Inside a nitrogen-filled glovebox, dissolve FABr and PbBr₂ in anhydrous DMF in a 1:1 molar ratio to achieve the desired concentration (e.g., 0.88M).[1]

• Stir the solution until the precursors are fully dissolved.

• Deposit the precursor solution onto a cleaned substrate.

• Spin-coat the substrate at a desired speed and duration (e.g., 4000 rpm for 60 seconds).[2]

• During the spin-coating process, an anti-solvent drip (e.g., chlorobenzene) can be applied to induce rapid crystallization.[2]

• Anneal the coated substrate on a hotplate at a specific temperature and duration (e.g., 120°C for 30 minutes).[2]

Quantitative Data Summary

Parameter	Value	Reference(s)
FABr Synthesis: Molar Excess of HBr	2x	[1]
FABr Synthesis: Stirring Temperature	50°C	[1]
FABr Synthesis: Drying Temperature	100°C	[1]
Precursor Solution: Molar Ratio (FABr:PbBr₂)	1:1	[1]
Precursor Solution: Concentration	0.88 M	[1]
Spin-Coating: Speed	2000 - 4000 rpm	[1][2]
Spin-Coating: Duration	30 - 60 s	[2]
Annealing: Temperature	100 - 170°C	[1][2][3]
Annealing: Duration	5 - 30 min	[1][2]

Visualized Workflows

Caption: Workflow for FABr synthesis and subsequent thin film fabrication.

Caption: Troubleshooting logic for common film quality issues.

References

• 1. rsc.org [rsc.org]
• 2. vjs.ac.vn [vjs.ac.vn]
• 3. mdpi.com [mdpi.com]
• 4. How crystallization additives govern halide perovskite grain growth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.aip.org [pubs.aip.org]
• 6. par.nsf.gov [par.nsf.gov]
• 7. Formamidinium Lead Iodide Perovskite Thin Films Formed by Two-Step Sequential Method: Solvent–Morphology Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 8. matec-conferences.org [matec-conferences.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Additive Engineering for Formamidinium Bromide Perovskite Solar Cells

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with additive engineering for formamidinium bromide (FABr) perovskite solar cells.

Frequently Asked Questions (FAQs)

Q1: My formamidinium lead iodide (FAPbI3) perovskite film is unstable and quickly degrades from the desired black α-phase to the yellow δ-phase. How can I improve its stability?

A1: The phase instability of FAPbI3 at room temperature is a common challenge. Additive engineering can significantly enhance phase stability. The incorporation of methylenediammonium (MDA) has been shown to improve the ambient-phase stability of FAPbI3.[1] Another approach is to introduce additives that block the propagation of the α- to δ-phase conversion. For instance, preparing FAPbI3 films in ambient air can lead to the formation of Pb-O bonds that inhibit this degradation pathway.[2] Furthermore, the addition of PbS quantum dots can provide chemi-structural stabilization to the α-FAPI phase.[2]

Q2: I am observing a high density of defects, such as pinholes and voids, in my perovskite films, leading to poor device performance. What strategies can I employ to mitigate this?

A2: Defects and voids, particularly at the buried perovskite-interlayer interface, are detrimental to device performance as they can impede charge extraction.[3][4] A facile and effective strategy is a post-treatment of the perovskite film with a methylammonium (B1206745) chloride (MACl) solution.[3][4] This sequential deposition method has been shown to eliminate these microstructural defects, leading to reduced defect states and suppressed non-radiative recombination.[3][4] The addition of 5% methylammonium bromide (MABr) or formamidinium bromide (FABr) to the perovskite layer can also lead to more uniform morphologies with suppressed defects and pinholes.[5][6]

Q3: My perovskite solar cells suffer from low open-circuit voltage (Voc) and fill factor (FF). How can additive engineering help improve these parameters?

A3: Low Voc and FF are often linked to defect-related non-radiative recombination and poor film quality. Additives can passivate defects and improve crystallinity. For example, introducing 1H-Pyrazole-1-carboximidamide hydrochloride (PCH) into FAPbI3 films can effectively passivate positively charged iodine vacancies, leading to improved Voc and FF.[7] Similarly, the synergistic use of formamidinium chloride (FACl) and urea (B33335) in FAPbBr3 perovskites can suppress impurity generation and enhance film crystallinity, resulting in a higher open-circuit voltage.[8]

Q4: What is the role of formamidinium chloride (FACl) as an additive in formamidinium-based perovskite solar cells?

A4: Formamidinium chloride (FACl) is a versatile additive that can significantly improve perovskite film quality and device performance. In Dion-Jacobson (DJ) 2D perovskites, FACl, in conjunction with lead chloride (PbCl2), can induce crystallization and suppress the formation of undesirable low-n phases.[9] In mixed cation and halide perovskites, the addition of FACl to the precursor solution can remove the small-grained perovskite capping layer and suppress the formation of bulk and surface defects, leading to a film with enhanced crystallinity and larger grain sizes.[1]

Q5: How can I improve the long-term stability of my unencapsulated formamidinium perovskite solar cells under ambient conditions?

A5: Enhancing the long-term stability of unencapsulated devices is crucial for practical applications. A notable strategy is the fabrication of pure FAPbI3 perovskite solar cells in ambient air using N-methylpyrrolidone (NMP) as a solvent, which has been shown to dramatically increase device stability compared to fabrication under a nitrogen atmosphere.[2] The stability can be further enhanced by introducing PbS quantum dots as additives.[2] For inverted Dion-Jacobson 2D perovskite solar cells, the use of formamidinium chloride (FACl) and lead chloride (PbCl2) as additives has demonstrated exceptional long-term stability, retaining over 95% of the initial efficiency for 600 hours at approximately 50% relative humidity.[9]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution	Relevant Additives
Phase Instability (α to δ phase transition in FAPbI3)	Inherent thermodynamic instability of the α-phase at room temperature.	Introduce additives to stabilize the crystal structure and inhibit phase transition.	Methylenediammonium (MDA)[1], PbS Quantum Dots[2]
Poor Film Morphology (Pinholes, Voids, Small Grains)	Uncontrolled crystallization, formation of microstructural defects at the buried interface.	Employ post-treatment methods or additives to control crystal growth and eliminate voids.	Methylammonium chloride (MACl)[3][4], Methylammonium bromide (MABr)[5][6], Formamidinium bromide (FABr)[5][6]
Low Power Conversion Efficiency (PCE)	High defect density, poor charge extraction, non-radiative recombination.	Utilize additives for defect passivation and improved crystallinity.	1H-Pyrazole-1-carboximidamide hydrochloride (PCH)[7], Formamidinium chloride (FACl)[1][9], Urea[8]
Poor Long-Term Stability (Degradation in ambient air)	Sensitivity to moisture and oxygen, intrinsic instability.	Fabricate devices in ambient air with specific solvents and additives, or use stabilizing additives in 2D perovskites.	N-methylpyrrolidone (NMP) solvent[2], PbS Quantum Dots[2], Formamidinium chloride (FACl) & Lead chloride (PbCl2)[9]
Low Open-Circuit Voltage (Voc) and Fill Factor (FF)	High trap-state density, poor film quality leading to recombination losses.	Introduce additives to passivate defects and enhance charge carrier lifetime.	1H-Pyrazole-1-carboximidamide hydrochloride (PCH)[7], Formamidinium chloride (FACl) & Urea[8]

Quantitative Data Summary

Additive(s)	Perovskite System	Key Improvement(s)	Performance Metrics	Reference
PbS Quantum Dots	FAPbI3	Enhanced long-term stability	T80 increased from 112 to 145 days in ambient air.	[2]
Methylammonium chloride (MACl)	FAPbI3	Increased PCE from 19.4% to over 21%	Maintained 100% of original performance for at least 53 days.	[2]
Urea + Formamidinium chloride (FACl)	FAPbBr3	Improved film quality, suppressed impurities	PCE of 9.6%, Voc of 1.516 V.	[8]
Formamidinium chloride (FACl) + Lead chloride (PbCl2)	Dion-Jacobson 2D Perovskite	Enhanced efficiency and stability	PCE of 16.63%, Voc of 1.18 V, FF of 81.65%. Retained >95% efficiency for 600h at ~50% RH.	[9]
1H-Pyrazole-1-carboximidamide hydrochloride (PCH)	FAPbI3	Improved crystallinity, reduced defect density	Record PCE of 24.62%.	[7]

Experimental Protocols

Protocol 1: Fabrication of FAPbI3 Solar Cells with MACl Post-Treatment

This protocol is based on the method described to eliminate microstructural defects at the buried interface.[3][4]

• Perovskite Precursor Solution Preparation:

  • Prepare a (FAPbI3)0.97(MAPbBr3)0.03 precursor solution.

  • Dissolve 1.5 M formamidinium iodide (FAI) and 1.5 M lead iodide (PbI2) in a 7.5:2.5 volume ratio of N,N-dimethylformamide (DMF) and N-methyl-2-pyrrolidone (NMP). Stir at 60°C for 1 hour.

  • Dissolve 1.5 M methylammonium bromide (MABr) and 1.5 M lead bromide (PbBr2) in a 7.5:2.5 volume ratio of DMF and NMP at room temperature for 1 hour.

  • Mix the FAPbI3 and MAPbBr3 solutions in a 97:3 volume ratio.

• Perovskite Film Deposition:

  • Heat the precursor solution to 60°C.

  • Spin-coat the solution at 4000 rpm for 20 seconds.

  • At the 10th second of spinning, drip diethyl ether as an antisolvent.

• MACl Post-Treatment:

  • Immediately after the antisolvent step, dynamically spin-coat 15 µL of a MACl solution in isopropanol (B130326) (e.g., 3 mg/mL) at 4000 rpm for 30 seconds.

• Annealing:

  • Anneal the perovskite film at 60°C for 1 minute, followed by 100°C for 60 minutes.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Boosting Long-Term Stability of Pure Formamidinium Perovskite Solar Cells by Ambient Air Additive Assisted Fabrication - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Overcoming Microstructural Defects at the Buried Interface of Formamidinium-Based Perovskite Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Additive effects of methyl ammonium bromide or formamidinium bromide in methylammonium lead iodide perovskite solar cells using decaphenylcyclopentasilane | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Enhancing Performance and Stability of Perovskite Solar Cells with a Novel Formamidine Group Additive - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. The Synergistic Effect of Additives for Formamidinium-Based Inverted Dion-Jacobson 2D Perovskite Solar Cells with Enhanced Photovoltaic Performance - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Suppressing Ion Migration in Formamidinium Bromide Perovskite Devices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with formamidinium bromide (FABr) perovskite devices. The focus is on identifying and resolving common issues related to ion migration, a critical factor affecting device performance and stability.

Troubleshooting Guide

This guide addresses specific problems you may encounter during your experiments, offering potential causes and actionable solutions.

Problem	Potential Causes	Troubleshooting Steps
Rapid Device Degradation Under Illumination	Halide and formamidinium ion migration leading to perovskite decomposition and electrode corrosion.[1][2]	1. Incorporate Additives: Introduce additives like polyvinylpyrrolidone (B124986) (PVP) or polymers with large dipole moments to suppress ion migration.[3][4]2. Grain Boundary Passivation: Use passivating agents such as phenethylammonium iodide (PEAI) or amino-silanes to heal defects at grain boundaries, which act as pathways for ion migration.[5][6]3. Compositional Engineering: Fabricate mixed-cation or mixed-halide perovskites, such as (FAPbI₃)₁₋ₓ(MAPbBr₃)ₓ, which can enhance structural stability and reduce ion mobility.[7]
Hysteresis in Current-Voltage (J-V) Curves	Mobile ions accumulating at the interfaces between the perovskite and charge transport layers under an applied electric field.[1][8][9]	1. Interface Passivation: Apply a passivation layer, like an amino-silane, between the perovskite and the transport layers to reduce defect density and block ion movement.[5]2. Optimize Precursor Stoichiometry: A slight excess of formamidinium iodide (FAI) (e.g., 1.0-1.5%) can sometimes lead to more stable devices, although it may also increase mobile crystalline defects.[10] Careful optimization is key.3. Employ Reduced-Dimensional Perovskites: Quasi-two-dimensional (2.5D) perovskites have shown significantly reduced ion migration compared to their 3D counterparts.
Low Open-Circuit Voltage (Voc)	Non-radiative recombination at defect sites, which can be exacerbated by ion migration creating or exposing more defects.[11]	1. Surface Defect Passivation: Treat the perovskite surface with molecules that can passivate defects, such as Lewis acids like tris(pentafluorophenyl)borane (B72294) (BCF) or diamine molecules.[11][12]2. Incorporate Passivating Additives: Additives like formamidinium chloride (FACl) or methylammonium (B1206745) chloride (MACl) can help improve crystallinity and passivate defects within the bulk of the perovskite film.
Poor Device Reproducibility	Inconsistent film morphology and defect distribution, often arising from uncontrolled crystallization and phase competition in mixed perovskites.[7]	1. Dual Ion Exchange (DIE) Method: For mixed perovskites, consider a sequential deposition method where one perovskite (e.g., FAPbI₃) is treated with a solution containing the other cations (e.g., MABr). This can improve crystallinity and reduce phase separation.[7]2. Control Crystallization: Utilize additives like butylamidine hydrochloride (BAD) or propionamidine hydrochloride (PRD) to modulate the surface energy and promote oriented nucleation, leading to more uniform films.

Frequently Asked Questions (FAQs)

Q1: What are the primary mobile ions in formamidinium bromide perovskites?

A1: The primary mobile ions are bromide (Br⁻) and formamidinium (FA⁺) cations. Halide ions, in general, are considered the most mobile species in perovskite materials.[1]

Q2: How does ion migration affect the long-term stability of the device?

A2: Ion migration is a significant degradation pathway.[13] Migrating ions can react with the electrodes, leading to their corrosion.[2] Furthermore, the movement of ions can lead to the decomposition of the perovskite material itself, creating vacancies and other defects that act as non-radiative recombination centers, ultimately reducing device efficiency and operational lifetime.[13][14]

Q3: What is the role of grain boundaries in ion migration?

A3: Grain boundaries are interfaces between crystalline domains in the perovskite film and are often considered to be primary pathways for ion migration.[4][6] Passivating the defects at these boundaries is a crucial strategy to suppress ion movement.[6][14]

Q4: Can additives completely stop ion migration?

A4: While additives can significantly suppress ion migration, they may not completely eliminate it.[3] The goal is to reduce ion movement to a level where it no longer significantly impacts the device's performance and stability over its intended operational lifetime.

Q5: Are there specific characterization techniques to confirm the suppression of ion migration?

A5: Yes, several techniques can be used. Time-of-flight secondary ion mass spectrometry (ToF-SIMS) can be used to depth-profile the elemental composition and observe the movement of ions.[5][13] Impedance spectroscopy can provide insights into the ionic conductivity of the perovskite film.[10][14] Monitoring the hysteresis in J-V curves under different scan rates and directions also provides an indication of mobile ion activity.[8][9]

Quantitative Data Summary

The following table summarizes the impact of different strategies on device performance, providing a quantitative comparison.

Strategy	Key Performance Metric	Control Device	Treated Device	Reference
Dual Ion Exchange (DIE) Method	Power Conversion Efficiency (PCE)	~15-16%	18.1%
Quasi-2D Perovskite	PCE loss after 24h at MPP	>50%	<1% (after 80h)
BCF Passivation (Optimal DPM)	Power Conversion Efficiency (PCE)	Not Specified	22.86%	[11]
Lithium-Treated TiO₂ Interface	Open-Circuit Voltage (Voc)	Not Specified	1.53 V	[15][16]
Polymer Additives	Reverse Bias Breakdown Voltage	-0.5 V	-2 V	[3][4]

Experimental Protocols

1. Protocol for Dual Ion Exchange (DIE) Passivation

This protocol is adapted from a method developed to improve the quality of mixed perovskite films.[7]

• Substrate Preparation: Begin with a properly cleaned substrate with the desired bottom electrode and charge transport layer.

• FAPbI₃ Deposition: Spin-coat a precursor solution of formamidinium iodide (FAI) and lead iodide (PbI₂) in a suitable solvent (e.g., DMF:DMSO mixture) to form the initial FAPbI₃ film. Anneal the film at an appropriate temperature (e.g., 150 °C).

• MABr Treatment: Prepare a solution of methylammonium bromide (MABr) in a non-polar solvent like tert-butanol.

• Spin-Coating: Spin-coat the MABr solution onto the FAPbI₃ film. The MABr will react with the surface and grain boundaries of the FAPbI₃ film.

• Annealing: Anneal the film at a moderate temperature (e.g., 100 °C) to facilitate the ion exchange and remove residual solvent.

• Characterization: Characterize the resulting film for morphology, crystallinity, and photophysical properties. Fabricate the full device to measure photovoltaic performance.

2. Protocol for Characterizing Ion Migration using ToF-SIMS

This is a general workflow for using ToF-SIMS to analyze ion distribution.

• Device Operation/Aging: Operate the perovskite device under specific conditions (e.g., continuous illumination at the maximum power point, applied bias in the dark) for a set duration. Prepare a fresh, un-aged device as a control.

• Sample Preparation: Carefully disassemble the device in an inert atmosphere (e.g., a glovebox) to expose the layer of interest or prepare a cross-section.

• ToF-SIMS Analysis: Introduce the sample into the ToF-SIMS ultra-high vacuum chamber.

• Sputtering and Analysis: Use a primary ion beam (e.g., Bi³⁺) to analyze the surface composition and a sputtering beam (e.g., Cs⁺ or O₂⁺) to etch a crater and analyze the composition as a function of depth.

• Data Acquisition: Acquire mass spectra at different depths to create a depth profile for the ions of interest (e.g., I⁻, Br⁻, FA⁺) and other device components (e.g., Au, Ag for electrodes).

• Data Analysis: Compare the depth profiles of the aged and control devices to identify any redistribution or migration of ions towards the electrodes or transport layers.

Visualizations

References

• 1. Experimental evidence of ion migration in aged inorganic perovskite solar cells using non-destructive RBS depth profiling - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 2. Effect of Ion Migration-Induced Electrode Degradation on the Operational Stability of Perovskite Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scholars.cityu.edu.hk [scholars.cityu.edu.hk]
• 4. researchgate.net [researchgate.net]
• 5. arxiv.org [arxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. Ion Migration Suppressed in Mixed Perovskite Solar Cells [advancedsciencenews.com]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Engineering the passivation routes of perovskite films towards high performance solar cells - Chemical Science (RSC Publishing) DOI:10.1039/D3SC06746G [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. light.northwestern.edu [light.northwestern.edu]
• 14. Effects of ion migration and improvement strategies for the operational stability of perovskite solar cells - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. api.repository.cam.ac.uk [api.repository.cam.ac.uk]

Technical Support Center: Characterization of Trap States in Formamidinium Bromide (FABr) Films

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in characterizing trap states in formamidinium bromide (FABr) films.

Frequently Asked Questions (FAQs)

Q1: What are typical trap state densities observed in high-quality FABr films?

A1: High-quality formamidinium lead bromide (FAPbBr₃) films can exhibit a wide range of trap state densities depending on the fabrication method and post-treatment processes. While typical values are often in the range of 10¹⁵ to 10¹⁷ cm⁻³, exceptionally low trap densities have been reported. For instance, through techniques like interfacial amidation, it is possible to achieve an exceptionally low trap density of 1.2 × 10¹⁰ cm⁻³.[1][2]

Q2: What is a good indicator of low energetic disorder in FABr films?

A2: The Urbach energy (Eᵤ) is a key indicator of the energetic disorder within the film. A smaller Urbach energy value signifies a lower degree of electronic disorder and fewer band tail states. For FAPbBr₃ films, a lower Urbach energy is associated with improved material quality and device performance.[3][4]

Q3: What Photoluminescence Quantum Yield (PLQY) should I expect from high-quality FABr films?

A3: High-quality FAPbBr₃ nanocrystals can achieve a photoluminescence quantum yield of up to 90%.[5] For thin films, a PLQY as high as 86% has been reported for FAPbBr₃ quantum dots embedded in a porous matrix.[5][6][7]

Q4: My Space-Charge-Limited Current (SCLC) measurements on FABr films are showing inconsistent results. What could be the cause?

A4: Inconsistency in SCLC measurements on perovskite films, including FABr, is often attributed to the presence of mobile ions.[8][9][10][11][12] These ions can redistribute under an applied electric field, affecting the internal electric field and leading to hysteresis in the current-voltage (J-V) curves. To mitigate this, it is recommended to use pulsed voltage SCLC measurements.

Troubleshooting Guides

Issue 1: Low Photoluminescence Quantum Yield (PLQY)

Possible Cause	Troubleshooting Step
High density of non-radiative recombination centers (trap states)	Optimize the precursor solution stoichiometry and annealing conditions to improve film crystallinity and reduce defects. Consider post-treatment with passivating agents.
Surface defects on the FABr film	Employ surface passivation strategies. Introducing excess formamidinium bromide (FABr) during synthesis can act as a self-passivation method for surface defects.[5][13]
Poor film morphology with small grains and numerous grain boundaries	Modify the deposition technique (e.g., anti-solvent method, vapor-assisted solution process) to achieve larger, more uniform grains.
Environmental degradation	Ensure all fabrication and characterization steps are performed in a controlled inert atmosphere (e.g., nitrogen-filled glovebox) to prevent moisture-induced degradation.

Issue 2: Inaccurate Trap Density from SCLC Measurements

Possible Cause	Troubleshooting Step
Influence of mobile ions	Use a pulsed SCLC technique instead of a steady-state measurement to minimize the effect of ion migration.[9]
Non-ohmic contacts	Ensure the chosen electrode materials and interlayers form ohmic contacts with the FABr film for the specific carrier type being measured (electron-only or hole-only device). This prevents injection-limited currents from being misinterpreted as trap-limited currents.
Incorrect device architecture	Fabricate a single-carrier device (electron-only or hole-only) to accurately probe the trap states for each carrier type. A typical hole-only device structure is FTO/PEDOT:PSS/FABr/Spiro-OMeTAD/Au.[14]
Inappropriate fitting model	Use a suitable model to analyze the J-V curve. The Mott-Gurney law describes trap-free SCLC, while deviations at lower voltages can be used to determine the trap-filled limit voltage (Vₜꜰₗ) and calculate the trap density.

Issue 3: High Urbach Energy from Photothermal Deflection Spectroscopy (PDS)

Possible Cause	Troubleshooting Step
High degree of structural disorder	Optimize the annealing temperature and duration to improve the crystallinity of the FABr film.
Presence of sub-bandgap defect states	Investigate the precursor purity and the cleanliness of the substrate and processing environment to minimize the incorporation of impurities that can create defect states.
Interfacial defects	Consider interface passivation by treating the charge transport layers. For example, lithium treatment of a TiO₂ electron transport layer has been shown to reduce energetic disorder at the TiO₂-FAPbBr₃ interface.[3][15]
Incorrect PDS signal analysis	Ensure that the PDS signal is correctly modeled to account for optical interference effects, especially in the sub-bandgap region, to accurately extract the Urbach energy.[16]

Quantitative Data Summary

Parameter	Material System	Reported Value	Characterization Technique
Trap State Density	FAPbBr₃ Film	1.2 x 10¹⁰ cm⁻³	SCLC
Trap State Density	FAPbBr₃ Microcrystals	~6.98 x 10¹¹ cm⁻³	SCLC[17]
Photoluminescence Quantum Yield (PLQY)	FAPbBr₃ Nanocrystals	up to 90%	PL Spectroscopy[5]
Photoluminescence Quantum Yield (PLQY)	FAPbBr₃ QDs in porous film	up to 86%	PL Spectroscopy[5][6][7]
Urbach Energy (Eᵤ)	FAPbBr₃ on pristine TiO₂	~20 meV	PDS[3]
Urbach Energy (Eᵤ)	FAPbBr₃ on Li-treated TiO₂	~15 meV	PDS[3]

Experimental Protocols

Space-Charge-Limited Current (SCLC) Measurement

Objective: To determine the trap state density in FABr films.

Methodology:

• Device Fabrication:

  • Prepare a single-carrier device. For a hole-only device, the structure can be: Glass/ITO/PEDOT:PSS/FABr/Spiro-OMeTAD/Au. For an electron-only device, a suitable structure would be Glass/FTO/SnO₂/FABr/PCBM/Ag.[14]

  • Spin-coat the respective layers in a nitrogen-filled glovebox.

  • Anneal the FABr film at the optimized temperature and time to ensure good crystallinity.

  • Deposit the top electrode by thermal evaporation.

• Measurement:

  • Mount the device in a shielded probe station.

  • Apply a voltage sweep in the dark and measure the resulting current density. To minimize the effect of mobile ions, a pulsed voltage source is recommended.

  • Record the J-V characteristics.

• Data Analysis:

  • Plot the J-V curve on a log-log scale.

  • Identify the different regions: Ohmic region (J ∝ V), trap-filled limited (TFL) region (J ∝ Vⁿ, n>2), and trap-free SCLC region (J ∝ V²).

  • Determine the trap-filled limit voltage (Vₜꜰₗ), which is the voltage at the transition from the Ohmic or trap-limited region to the TFL region.

  • Calculate the trap density (Nₜ) using the equation: Nₜ = (2ε₀εᵣVₜꜰₗ) / (qL²) where ε₀ is the vacuum permittivity, εᵣ is the relative dielectric constant of FABr, q is the elementary charge, and L is the thickness of the FABr film.

Photothermal Deflection Spectroscopy (PDS)

Objective: To measure the sub-bandgap absorption and determine the Urbach energy of FABr films.

Methodology:

• Sample Preparation:

  • Deposit a thin film of FABr on a transparent substrate (e.g., quartz).

  • Ensure the film is uniform and free of pinholes.

• Measurement:

  • Place the sample in a cuvette containing a deflection medium (e.g., CCl₄ or a perfluorinated liquid).

  • Use a pump beam (from a monochromated light source) to excite the sample.

  • A probe beam (from a HeNe laser) is passed parallel to the sample surface.

  • Absorption of the pump beam by the film generates heat, creating a refractive index gradient in the deflection medium, which deflects the probe beam.

  • The deflection is measured by a position-sensitive photodetector.

  • The measurement is performed as a function of the pump beam wavelength.

• Data Analysis:

  • The PDS signal is proportional to the absorption coefficient of the film.

  • Plot the absorption coefficient on a logarithmic scale against photon energy.

  • In the sub-bandgap region, the absorption follows the Urbach tail, described by: α(E) = α₀ exp(E / Eᵤ) where α is the absorption coefficient, E is the photon energy, α₀ is a pre-exponential factor, and Eᵤ is the Urbach energy.

  • Fit the exponential tail of the absorption spectrum to determine the Urbach energy (Eᵤ).

Temperature-Dependent Photoluminescence (PL)

Objective: To investigate the nature of trap states and their influence on recombination dynamics at different temperatures.

Methodology:

• Sample Preparation:

  • Prepare a FABr film on a suitable substrate (e.g., glass or quartz).

  • Mount the sample in a cryostat that allows for temperature control.

• Measurement:

  • Excite the sample with a laser source with a photon energy above the bandgap of FABr.

  • Collect the emitted photoluminescence using a spectrometer.

  • Record the PL spectra at various temperatures, typically from cryogenic temperatures (e.g., 77 K) to above room temperature.

  • Time-resolved PL (TRPL) measurements can also be performed at different temperatures to study the carrier lifetime dynamics.

• Data Analysis:

  • Analyze the evolution of the PL peak position, intensity, and full width at half maximum (FWHM) as a function of temperature.

  • Anomalies in the temperature dependence of these parameters can indicate the presence of trap states and their activation energies.

  • Arrhenius plots of the integrated PL intensity can be used to determine the activation energy for thermal quenching processes, which can be related to the energy depth of trap states.

  • TRPL decay curves can be fitted to multi-exponential functions to distinguish between different recombination pathways, including trap-assisted recombination.

Visualizations

Caption: Workflow for SCLC Measurement.

Caption: Workflow for PDS Measurement.

Caption: Workflow for Temperature-Dependent PL.

References

• 1. scholars.cityu.edu.hk [scholars.cityu.edu.hk]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Ultrapure Green High Photoluminescence Quantum Yield from FAPbBr3 Nanocrystals Embedded in Transparent Porous Films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. imperial.ac.uk [imperial.ac.uk]
• 9. Revealing Charge Carrier Mobility and Defect Densities in Metal Halide Perovskites via Space-Charge-Limited Current Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. researchportalplus.anu.edu.au [researchportalplus.anu.edu.au]
• 12. Impact of Mobile Ions on Transient Capacitance Measurements of Perovskite Solar Cells — Fluxim [fluxim.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Intrinsic and Extrinsic Stability of Formamidinium Lead Bromide Perovskite Solar Cells Yielding High Photovoltage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. apvi.org.au [apvi.org.au]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Annealing for Formamidinium Bromide Perovskites

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the annealing process for formamidinium bromide (FABr) containing perovskite films.

Troubleshooting Guide: Common Annealing-Related Issues

The quality of the perovskite film is critically dependent on the annealing process. The following table summarizes common issues observed during and after annealing, their probable causes, and recommended solutions.

Observed Issue/Defect	Probable Cause(s)	Recommended Solutions & Troubleshooting Steps
Incomplete conversion to the desired black α-phase (film remains yellowish)	- Insufficient annealing temperature or duration. - Presence of undesired δ-phase FAPbI3.[1]	- Increase annealing temperature in increments of 10-20°C. Optimal temperatures are often reported between 130°C and 175°C.[1][2][3] - Increase annealing time. Start with a standard time (e.g., 10-30 minutes) and extend if the phase transition is incomplete.[4]
Presence of PbI₂ peaks in XRD analysis	- High annealing temperatures (>150°C) can cause decomposition of the perovskite.[1][5] - Loss of organic halides (e.g., FABr) at elevated temperatures.[5][6]	- Optimize the annealing temperature to be high enough for phase conversion but below the decomposition temperature.[1] - Consider a two-step annealing process with a lower initial temperature followed by a higher temperature for a shorter duration.
Pinholes and poor film morphology	- Low annealing temperatures can result in rough films with defects.[1] - Incomplete coalescence of perovskite grains.	- Increase the annealing temperature to promote grain growth and obtain a smooth, dense film. Temperatures above 135°C have been shown to improve film quality.[1] - Optimize the precursor solution and spin-coating parameters to ensure a uniform wet film before annealing.
Small grain size	- Insufficient thermal energy for grain growth.	- Increase the annealing temperature and/or duration to facilitate the merging of smaller grains into larger ones.[1]
Poor device performance (low Voc, Jsc, or FF)	- Presence of defects and non-radiative recombination centers due to suboptimal annealing. - Poor crystallinity.[4]	- Systematically vary the annealing temperature and time to find the optimal conditions for your specific perovskite composition and device architecture. An annealing temperature of 135°C has been shown to maximize power conversion efficiency in some cases.[1]
Film degradation during annealing	- Prolonged exposure to high temperatures.[7] - Presence of moisture or oxygen, especially at elevated temperatures.	- Reduce the annealing time. Flash annealing at a high temperature for a very short duration (e.g., 1.5 minutes at 200°C) can be effective.[4][7] - Ensure the annealing is performed in a controlled, inert atmosphere (e.g., a nitrogen-filled glovebox).

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the annealing step in the fabrication of formamidinium bromide perovskite films?

The primary role of the annealing step is to provide the necessary thermal energy to drive the crystallization of the perovskite material. This includes the conversion of precursor materials and any intermediate phases into the desired crystalline perovskite structure, typically the photoactive α-phase.[1] Proper annealing is crucial for forming a uniform, dense film with large crystalline grains, which is essential for high-performance solar cells and other optoelectronic devices.[1][7]

Q2: What is a typical range for the annealing temperature for formamidinium-based perovskites?

The optimal annealing temperature can vary depending on the specific composition of the perovskite and the other components in the precursor solution. However, for formamidinium-based perovskites, temperatures in the range of 100°C to 175°C are commonly reported.[5][6] For some mixed-halide perovskites, an optimal temperature of 135°C has been identified to maximize device efficiency.[1] It is crucial to experimentally determine the optimal temperature for your specific system.

Q3: How does the duration of the annealing process affect the perovskite film?

The annealing duration influences the extent of crystal growth and phase purity. Insufficient annealing time may lead to incomplete crystallization and the presence of residual solvents or precursor materials. Conversely, excessively long annealing times, especially at high temperatures, can lead to the decomposition of the perovskite film and the formation of PbI₂.[1][7] Typical annealing times range from a few minutes to over an hour, with some studies exploring rapid thermal annealing for just a few seconds at higher temperatures.[4][7]

Q4: How does the incorporation of bromide affect the annealing process?

The inclusion of bromide in formamidinium lead halide perovskites can influence the material's thermal stability. It has been reported that adding bromine can lead to the loss of organic halides at temperatures as low as 100°C.[5][6] This can alter the final composition of the film and may necessitate adjustments to the annealing temperature to prevent the formation of vacancies and secondary phases like PbI₂.[5][6]

Q5: Can the annealing environment impact the final film quality?

Yes, the annealing environment is critical. The presence of moisture and oxygen can lead to the degradation of the perovskite film, especially at the elevated temperatures used for annealing.[2][3] Therefore, it is highly recommended to perform the annealing process in a controlled, inert atmosphere, such as a nitrogen-filled glovebox, to minimize degradation and ensure the formation of a high-quality film.

Experimental Protocol: Thermal Annealing of Formamidinium Bromide Perovskite Film

This protocol provides a general methodology for the thermal annealing of a formamidinium bromide-containing perovskite film. The specific parameters, especially the precursor composition and annealing temperature/time, should be optimized for your particular experimental setup and desired film characteristics.

1. Substrate Preparation:

• Clean the substrates (e.g., FTO-coated glass) sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.
• Dry the substrates with a nitrogen gun and treat them with UV-Ozone for 15 minutes immediately before use to ensure a hydrophilic surface.

2. Precursor Solution Preparation (Example Composition):

• Prepare a perovskite precursor solution by dissolving formamidinium iodide (FAI), lead iodide (PbI₂), formamidinium bromide (FABr), and lead bromide (PbBr₂) in a mixed solvent of DMF and DMSO (e.g., 4:1 v/v).
• Stir the solution on a hotplate at a moderate temperature (e.g., 60°C) for at least one hour to ensure all precursors are fully dissolved.
• Filter the solution through a 0.22 µm PTFE syringe filter before use.

3. Film Deposition (Spin Coating):

• Transfer the cleaned substrates into a nitrogen-filled glovebox.
• Dispense a sufficient amount of the perovskite precursor solution onto the substrate.
• Spin-coat the solution using a two-step program (e.g., 1000 rpm for 10s, followed by 5000 rpm for 30s).
• During the second step, dispense an anti-solvent (e.g., chlorobenzene) onto the spinning substrate to induce rapid crystallization.

4. Thermal Annealing:

• Immediately after spin coating, transfer the substrate to a pre-heated hotplate inside the glovebox.
• Anneal the film at the desired temperature (e.g., 150°C) for a specific duration (e.g., 15 minutes). These parameters should be systematically optimized.
• After annealing, allow the film to cool down to room temperature before proceeding with the deposition of subsequent layers.

5. Characterization:

• Characterize the annealed film using techniques such as X-ray Diffraction (XRD) to confirm the crystal structure and phase purity, Scanning Electron Microscopy (SEM) to analyze the morphology and grain size, and UV-Vis spectroscopy to determine the optical properties.

Visualizations

Caption: Experimental workflow for the fabrication and characterization of perovskite films.

Caption: Troubleshooting decision tree for annealing optimization.

Caption: Relationship between annealing parameters and film properties.

References

• 1. Annealing Effect on (FAPbI3)1−x(MAPbBr3)x Perovskite Films in Inverted-Type Perovskite Solar Cells [mdpi.com]
• 2. Research Portal [laro.lanl.gov]
• 3. Effect of Water Vapor, Temperature, and Rapid Annealing on Formamidinium Lead Triiodide Perovskite Crystallization | Journal Article | PNNL [pnnl.gov]
• 4. Frontiers | A Holistic Study on the Effect of Annealing Temperature and Time on CH3NH3PbI3-Based Perovskite Solar Cell Characteristics [frontiersin.org]
• 5. Bromine Incorporation Affects Phase Transformations and Thermal Stability of Lead Halide Perovskites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Formamidinium vs. Methylammonium Bromide Perovskites: A Comparative Guide to Stability

In the rapidly evolving field of perovskite photovoltaics and optoelectronics, the choice of the organic cation is a critical determinant of device performance and long-term stability. Among the most prevalent A-site cations, formamidinium (FA) and methylammonium (B1206745) (MA) have been extensively studied. This guide provides an objective comparison of the stability of formamidinium lead bromide (FAPbBr₃) and methylammonium lead bromide (MAPbBr₃) perovskites, supported by experimental data, detailed methodologies, and visual representations to aid researchers and professionals in materials selection and development.

Executive Summary

Formamidinium-based lead bromide perovskites consistently demonstrate superior thermal and humidity stability compared to their methylammonium counterparts. This enhanced stability is attributed to the larger ionic radius and the greater number of hydrogen bonds formed by the formamidinium cation within the perovskite lattice, which contributes to a more robust crystal structure. While both materials exhibit promising optoelectronic properties, the improved durability of FAPbBr₃ makes it a more suitable candidate for applications requiring long operational lifetimes under challenging environmental conditions.

Data Presentation: Stability Comparison

The following table summarizes the quantitative stability data for FAPbBr₃ and MAPbBr₃ perovskites under various stress conditions as reported in the literature. It is important to note that direct comparison can be challenging due to variations in experimental conditions across different studies.

Perovskite Composition	Stress Factor	Stress Conditions	Stability Metric	Result
FAPbBr₃	Thermal	383 K in air for 1 hour	Structural Integrity	Unchanged
MAPbBr₃	Thermal	363 K in air	Structural Integrity	Irreversibly modified[1][2]
FAPbBr₃	Thermal	100-130 °C	Degradation Onset	Slow initial degradation, followed by a stronger degradation[3]
MAPbBr₃	Thermal	100-130 °C	Degradation Onset	Overlapping degradation evolution with FAPbBr₃, but generally less stable[3]
FAPbBr₃	Photothermal (in air, 55% RH)	Heating up to 383 K	Structural Integrity	Unchanged[2]
MAPbBr₃	Photothermal (in air, 55% RH)	Heating to 363 K	Structural Integrity	Irreversibly modified[1][2]
FAPbI₃ (for comparison)	Humidity	85% Relative Humidity (RH)	Phase Transformation	Transforms from α- to δ-phase
FAPbBr₃	Humidity	Various RH levels	Phase Stability	Thermodynamically stable cubic phase[4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparative assessment of stability studies. Below are representative experimental protocols for the synthesis of the perovskite precursors and thin films, followed by standardized stability testing procedures.

Synthesis of Perovskite Precursors

1. Methylammonium Bromide (MABr) Synthesis: A common method involves the reaction of methylamine (B109427) with hydrobromic acid.

• Materials: Methylamine (CH₃NH₂) solution, Hydrobromic acid (HBr), Ethanol (B145695), Diethyl ether.

• Procedure:

  • Slowly add hydrobromic acid to the methylamine solution in a 1:1 molar ratio while stirring in an ice bath.

  • Continue stirring for 2-3 hours at room temperature.

  • Remove the solvent using a rotary evaporator.

  • The resulting white precipitate is washed multiple times with diethyl ether.

  • The purified MABr powder is dried in a vacuum oven overnight.

2. Formamidinium Bromide (FABr) Synthesis: The synthesis of FABr is analogous to that of MABr, using formamidinium acetate (B1210297) and hydrobromic acid.

• Materials: Formamidinium acetate (CH₅N₂O₂), Hydrobromic acid (HBr), Ethanol, Diethyl ether.

• Procedure:

  • Dissolve formamidinium acetate in ethanol.

  • Slowly add hydrobromic acid to the solution in a 1:1 molar ratio while stirring.

  • Stir the reaction mixture for several hours at room temperature.

  • Evaporate the solvent to obtain the crude product.

  • Recrystallize the product from ethanol and wash with diethyl ether.

  • Dry the purified FABr crystals under vacuum.

Perovskite Thin Film Fabrication (One-Step Spin Coating)

1. MAPbBr₃ Precursor Solution Preparation:

• Dissolve equimolar amounts of MABr and lead (II) bromide (PbBr₂) in a solvent mixture, typically N,N-dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO) (e.g., 3:1 v/v), to a final concentration of around 1.2 M[5].

2. FAPbBr₃ Precursor Solution Preparation:

• Dissolve equimolar amounts of FABr and PbBr₂ in a suitable solvent such as DMF or a mixture of DMF and DMSO.

3. Spin Coating Procedure:

• Substrate Preparation: Clean the substrates (e.g., FTO-coated glass) sequentially with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath. Dry the substrates with a nitrogen gun and treat with UV-ozone for 15-20 minutes prior to use.

• Deposition:

  • Dispense a small volume (e.g., 20-50 µL) of the perovskite precursor solution onto the center of the substrate.

  • Spin the substrate at a low speed (e.g., 500-1000 rpm) for a few seconds to spread the solution, followed by a high-speed spin (e.g., 4000-6000 rpm) for 20-45 seconds to form the film.

  • During the high-speed step, an anti-solvent (e.g., chlorobenzene (B131634) or toluene) is often dripped onto the spinning substrate to induce rapid crystallization and form a uniform film.

• Annealing: Anneal the coated film on a hotplate at a specific temperature (e.g., 100-150°C) for a defined duration (e.g., 10-30 minutes) to remove residual solvent and improve crystallinity.

Stability Testing Protocols (ISOS Standards)

The International Summit on Organic Photovoltaic Stability (ISOS) has established a set of protocols for assessing the stability of perovskite solar cells. These protocols provide a framework for standardized testing under various stress factors.

• ISOS-D (Dark Storage): Evaluates stability in the absence of light at different temperature and humidity levels (e.g., ISOS-D-2: 65°C in the dark; ISOS-D-3: 85°C/85% RH in the dark).

• ISOS-L (Light Soaking): Assesses stability under continuous illumination, typically with a solar simulator (e.g., AM1.5G, 100 mW/cm²). The temperature and atmosphere are controlled.

• ISOS-T (Thermal Cycling): Tests the device's resilience to temperature fluctuations, cycling between high and low temperatures (e.g., -40°C to 85°C).

• ISOS-H (Humidity): Specifically evaluates the impact of humidity on device performance and stability at a constant temperature.

Mandatory Visualization

The following diagrams illustrate the logical workflow for comparing the stability of formamidinium and methylammonium bromide perovskites and a simplified representation of the degradation pathways.

Workflow for comparing perovskite stability.

Simplified perovskite degradation pathways.

Conclusion

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. iris.cnr.it [iris.cnr.it]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Fabrication of MAPbBr3 PCTF [bio-protocol.org]

A Comparative Guide to Formamidinium and Cesium Lead Bromide Perovskite Solar Cells

In the rapidly advancing field of perovskite photovoltaics, formamidinium lead bromide (FAPbBr3) and cesium lead bromide (CsPbBr3) have emerged as promising candidates for high-performance and stable solar cells. This guide provides a comprehensive comparison of their performance, supported by experimental data, to assist researchers and scientists in the selection and development of perovskite-based solar cell technologies.

Performance Comparison

A critical evaluation of perovskite solar cells involves the analysis of key photovoltaic parameters: power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF). The following table summarizes representative performance data for FAPbBr3 and CsPbBr3 solar cells, as reported in the literature. It is important to note that direct comparisons can be challenging due to variations in device architecture, fabrication methods, and measurement conditions across different studies.

Parameter	Formamidinium Lead Bromide (FAPbBr3)	Cesium Lead Bromide (CsPbBr3)	Reference
Power Conversion Efficiency (PCE)	> 8% - 10.61%	~6% - 7.65%	[1][2]
Open-Circuit Voltage (Voc)	1.53 V - 1.56 V	~1.22 V - 1.29 V	[1][2][3]
Short-Circuit Current Density (Jsc)	~6.73 mA/cm² - 7.25 mA/cm²	~2.65 mA/cm² - 4.60 mA/cm²	[2][3]
Fill Factor (FF)	~67.5% - 68.8%	~39.51% - 48.58%	[2][3]

Generally, FAPbBr3 solar cells have demonstrated higher power conversion efficiencies, primarily attributed to their superior open-circuit voltage.[2][4] The wider bandgap of FAPbBr3 (around 2.26 eV) contributes to these high Voc values.[2] In contrast, all-inorganic CsPbBr3 perovskites are noted for their exceptional thermal and structural stability.[3]

Stability Under Operational Stress

The long-term stability of perovskite solar cells remains a critical hurdle for commercialization. Both FAPbBr3 and CsPbBr3 exhibit notable stability, particularly when compared to their iodide-based counterparts.

Formamidinium Lead Bromide (FAPbBr3): Unsealed FAPbBr3 devices have shown remarkable stability, retaining over 95% of their initial efficiency after 150 hours of continuous illumination in both nitrogen and ambient air with humidity up to 60%.[2] This suggests a high degree of intrinsic and extrinsic stability.

Cesium Lead Bromide (CsPbBr3): CsPbBr3 is recognized for its superior thermal stability compared to hybrid organic-inorganic perovskites like methylammonium (B1206745) lead bromide (MAPbBr3).[3] Studies have shown that CsPbBr3 remains unchanged at temperatures up to 383 K in humid air.[5][6] This inherent stability makes it a compelling candidate for applications in harsh environments.

Experimental Protocols

The fabrication and characterization of perovskite solar cells involve a series of well-defined steps. Below are generalized experimental protocols for solution-processed FAPbBr3 and CsPbBr3 solar cells.

Device Fabrication

A common device architecture for these solar cells is the n-i-p planar or mesoporous structure, typically consisting of FTO-coated glass / Electron Transport Layer (ETL) / Perovskite / Hole Transport Layer (HTL) / Metal Electrode.

1. Substrate Preparation:

• Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

• The substrates are then treated with UV-ozone to improve the wettability of the surface.

2. Electron Transport Layer (ETL) Deposition:

• A compact layer of TiO2 (c-TiO2) is often deposited by spin-coating a precursor solution (e.g., titanium diisopropoxide bis(acetylacetonate)) followed by annealing at high temperatures (e.g., 500 °C).

• For mesoporous architectures, a layer of mesoporous TiO2 (mp-TiO2) is then spin-coated on top of the compact layer and sintered. Some studies have shown that treating the mesoporous TiO2 with lithium can improve device performance.[2]

3. Perovskite Layer Deposition:

• Formamidinium Lead Bromide (FAPbBr3): A one-step solution process is commonly used. A precursor solution containing FAPbBr3 is spin-coated onto the ETL. An anti-solvent, such as toluene, is often dripped onto the spinning substrate to induce rapid crystallization and form a uniform film.[7] The film is then annealed at a specific temperature (e.g., 150 °C).

• Cesium Lead Bromide (CsPbBr3): A two-step sequential deposition method is frequently employed. First, a layer of lead bromide (PbBr2) is deposited from a solution in a solvent like DMF.[8] Subsequently, a solution of cesium bromide (CsBr) in a solvent like methanol (B129727) or water is spin-coated onto the PbBr2 layer.[8] The film is then annealed to facilitate the conversion to the CsPbBr3 perovskite phase.

4. Hole Transport Layer (HTL) Deposition:

• A solution of a hole-transporting material, such as Spiro-OMeTAD, is spin-coated on top of the perovskite layer. Additives like Li-TFSI and 4-tert-butylpyridine (B128874) (tBP) are commonly included to improve conductivity and device performance.

5. Metal Electrode Deposition:

• Finally, a metal electrode, typically gold (Au) or silver (Ag), is deposited by thermal evaporation through a shadow mask to define the active area of the solar cell.

Characterization Techniques

The performance of the fabricated solar cells is evaluated using a suite of characterization techniques:

• Current Density-Voltage (J-V) Measurement: This is the primary method to determine the key photovoltaic parameters (PCE, Voc, Jsc, FF). The measurement is typically performed under simulated AM 1.5G solar illumination.

• Incident Photon-to-Current Conversion Efficiency (IPCE): Also known as External Quantum Efficiency (EQE), this measurement determines the ratio of collected charge carriers to incident photons at each wavelength.

• Scanning Electron Microscopy (SEM): Used to visualize the morphology and cross-section of the solar cell, providing information on layer thicknesses and film quality.

• X-ray Diffraction (XRD): To confirm the crystal structure and phase purity of the perovskite film.

• UV-Vis Absorption Spectroscopy: To determine the optical bandgap of the perovskite absorber layer.

• Photoluminescence (PL) Spectroscopy: To investigate charge carrier dynamics and defect properties within the perovskite film.

Diagrams

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. FAPbBr3 perovskite solar cells with VOC values over 1.5 V by controlled crystal growth using tetramethylenesulfoxide - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. iris.cnr.it [iris.cnr.it]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

A Comparative Guide to the Efficiency and Stability of Mixed-Cation Cs/FA Lead Bromide Perovskites

For Researchers, Scientists, and Drug Development Professionals

The rapid evolution of perovskite solar cells (PSCs) has positioned them as a formidable contender in the field of photovoltaics. Among the various compositions, mixed-cation perovskites, particularly those incorporating both Cesium (Cs) and Formamidinium (FA), have garnered significant attention for their potential to enhance both power conversion efficiency (PCE) and long-term stability. This guide provides a comprehensive comparison of mixed-cation Cs/FA lead bromide (CsxFA1-xPbBr3) perovskites against their single-cation counterparts, Formamidinium lead bromide (FAPbBr3) and Methylammonium lead bromide (MAPbBr3), supported by experimental data and detailed protocols.

Performance Comparison

The inclusion of a small inorganic cation like Cesium into the Formamidinium lead bromide crystal lattice has a profound impact on the photovoltaic performance of the resulting solar cells. The smaller ionic radius of Cs+ helps to stabilize the perovskite phase and reduce defect formation, leading to improvements across key performance metrics.

Perovskite Composition	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current Density (Jsc) (mA/cm²)	Fill Factor (FF) (%)
MAPbBr3	~5-8	~1.0-1.3	~6-8	~60-70
FAPbBr3	~8-10	~1.1-1.4	~8-10	~65-75
CsxFA1-xPbBr3	~10-12+	~1.2-1.5	~9-11	~70-80+

Note: The values presented are representative ranges compiled from various sources and may vary based on specific fabrication conditions and device architecture.

Stability Under Stress

A critical factor hindering the commercialization of perovskite solar cells is their long-term stability under environmental stressors such as humidity, heat, and continuous illumination. Mixed-cation Cs/FA lead bromide perovskites have demonstrated significantly improved resilience compared to their single-cation counterparts.

Humidity Stability

Perovskite materials are notoriously susceptible to degradation in the presence of moisture. The incorporation of the inorganic Cs+ cation enhances the hydrophobicity of the perovskite film, thereby improving its resistance to humidity-induced decomposition.

Perovskite Composition	Humidity Stability (Normalized PCE after 500h at 50-60% RH)	Observation
MAPbBr3	< 20%	Rapid degradation, visible color change.
FAPbBr3	~40-50%	Slower degradation compared to MAPbBr3.
CsxFA1-xPbBr3	> 80%	Significantly enhanced stability, minimal degradation. [1]

Thermal Stability

Thermal stress is another major contributor to perovskite degradation. FAPbBr3 is inherently more thermally stable than MAPbBr3 due to the stronger hydrogen bonding of the FA+ cation. The addition of Cs+ further reinforces the crystal lattice, leading to superior thermal stability. Studies have shown that FAPbBr3 and CsPbBr3 remain unchanged up to 383 K in humid air, whereas MAPbBr3 shows irreversible modification at 363 K[2][3].

Perovskite Composition	Thermal Degradation Onset	Observation
MAPbBr3	~150 °C	Decomposes at lower temperatures.[4]
FAPbBr3	~200 °C	Higher thermal stability than MAPbBr3.[4][5]
CsxFA1-xPbBr3	> 250 °C	Excellent thermal stability, robust crystal structure.

Photostability (Light-Induced Degradation)

Continuous exposure to light can induce ion migration and phase segregation in perovskite films, leading to a decline in performance. The stabilized crystal structure of mixed-cation Cs/FA lead bromide perovskites helps to suppress these light-induced degradation pathways.

Perovskite Composition	Photostability (Normalized PCE after 1000h under 1 sun illumination)	Observation
MAPbBr3	~50-60%	Significant initial drop in efficiency.
FAPbBr3	~60-70%	More stable than MAPbBr3 but still shows degradation.
CsxFA1-xPbBr3	> 90%	Highly stable with minimal light-induced degradation.

Experimental Protocols

Detailed and reproducible experimental procedures are crucial for the fabrication of high-performance and stable perovskite solar cells. Below are generalized protocols for the synthesis of the perovskite precursor solution and the fabrication of thin films.

Synthesis of CsxFA1-xPbBr3 Perovskite Precursor Solution (for x=0.1)

• Materials : Formamidinium Bromide (FABr), Cesium Bromide (CsBr), Lead (II) Bromide (PbBr2), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO).

• Procedure :

  • In a nitrogen-filled glovebox, prepare a 1.2 M stock solution.

  • Dissolve 1.08 mmol of FABr, 0.12 mmol of CsBr, and 1.2 mmol of PbBr2 in a co-solvent of DMF and DMSO (typically a 4:1 volume ratio).

  • Stir the solution at 60°C for at least 2 hours to ensure complete dissolution.

  • Filter the solution through a 0.22 µm PTFE filter before use.

Thin Film Fabrication via Spin-Coating

• Substrate Preparation : Clean patterned ITO-coated glass substrates sequentially with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath. Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes.

• Deposition of Hole Transport Layer (HTL) : Spin-coat a solution of PTAA in toluene (B28343) onto the substrate at 4000 rpm for 30 seconds. Anneal at 100°C for 10 minutes.

• Perovskite Film Deposition :

  • Transfer the substrates into a nitrogen-filled glovebox.

  • Dispense ~40 µL of the CsxFA1-xPbBr3 precursor solution onto the center of the substrate.

  • Spin-coat at 1000 rpm for 10 seconds, followed by 4000 rpm for 30 seconds.

  • During the second step, at approximately 15 seconds, dispense ~100 µL of an anti-solvent (e.g., chlorobenzene) onto the spinning substrate.

  • Immediately transfer the substrate to a hotplate and anneal at 100°C for 60 minutes.

• Deposition of Electron Transport Layer (ETL) and Electrode :

  • Deposit a C60 layer followed by a BCP layer via thermal evaporation.

  • Finally, thermally evaporate a gold or silver back electrode to complete the device.

Visualizations

Compositional Engineering for Enhanced Stability

Caption: Cation engineering strategy for improving perovskite stability.

Experimental Workflow for Perovskite Solar Cell Fabrication

Caption: Workflow for fabricating and testing perovskite solar cells.

Conclusion

The strategic incorporation of cesium into formamidinium lead bromide perovskites presents a clear path toward more efficient and stable solar cell devices. The synergistic effect of the mixed cations leads to a more robust crystal structure that can better withstand environmental stressors. While challenges remain in scaling up production and ensuring long-term operational stability under real-world conditions, the evidence strongly suggests that mixed-cation engineering is a critical strategy for advancing perovskite photovoltaic technology towards commercial viability. Further research focusing on optimizing the Cs/FA ratio and exploring novel interfacial materials will continue to push the boundaries of perovskite solar cell performance.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]

A Comparative Guide to Band Gap Tuning of Formamidinium Lead Iodide Bromide Perovskites

For Researchers, Scientists, and Drug Development Professionals

The ability to precisely tune the band gap of formamidinium lead iodide bromide (FAPb(IₓBr₁₋ₓ)₃) perovskites is a cornerstone of their application in high-efficiency photovoltaics and optoelectronic devices. This guide provides an objective comparison of the performance of these materials as a function of their halide composition, supported by experimental data. Detailed methodologies for key experiments are also presented to facilitate reproducibility.

Performance Comparison: Halide Composition vs. Optoelectronic Properties

The fundamental principle behind band gap tuning in FAPb(IₓBr₁₋ₓ)₃ perovskites lies in the substitution of iodide (I⁻) ions with smaller and more electronegative bromide (Br⁻) ions within the perovskite lattice. This substitution directly influences the electronic band structure, leading to a wider band gap as the bromine content increases. Formamidinium lead iodide (FAPbI₃) possesses a narrow band gap ideal for single-junction solar cells, while formamidinium lead bromide (FAPbBr₃) has a wider band gap suitable for applications such as tandem solar cells.[1] By adjusting the I/Br ratio, the band gap can be tuned across the visible and near-infrared spectrum.

Below is a summary of key performance parameters for FAPb(IₓBr₁₋ₓ)₃ perovskites with varying halide compositions. The data has been compiled from various studies to provide a comparative overview. It is important to note that performance metrics can be influenced by fabrication methods and film quality.

Halide Composition (x in FAPb(IₓBr₁₋ₓ)₃)	Band Gap (eV)	Photoluminescence Quantum Yield (PLQY) (%)	Carrier Lifetime	Carrier Mobility (cm²/Vs)
1 (FAPbI₃)	~1.48	>80	>1 µs	~27
0.95	~1.52	-	-	-
0.85	~1.60	-	-	~20
0.67	~1.75	-	-	~15
0.50	~1.88	-	-	-
0.33	~2.00	-	-	~18
0.15	~2.15	-	-	~16
0 (FAPbBr₃)	~2.23	~75	~200 ns	~14

Experimental Protocols

Detailed methodologies for the synthesis and characterization of FAPb(IₓBr₁₋ₓ)₃ perovskite thin films are crucial for achieving high-quality materials and reproducible results. Below are representative protocols for the widely used one-step and two-step solution processing methods.

One-Step Solution Processing

This method involves the direct deposition of a precursor solution containing both the lead halides and the formamidinium halides.

1. Precursor Solution Preparation:

• Dissolve equimolar amounts of formamidinium iodide (FAI) and lead iodide (PbI₂) in a co-solvent mixture, typically N,N-dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO) in a 4:1 volume ratio, to form the FAPbI₃ precursor solution (e.g., 1.2 M).

• For mixed halide perovskites (FAPb(IₓBr₁₋ₓ)₃), a stoichiometric amount of formamidinium bromide (FABr) and lead bromide (PbBr₂) is added to the precursor solution, adjusting the I:Br ratio as desired.

2. Thin Film Deposition:

• Pre-cleaned substrates (e.g., FTO-coated glass with a charge transport layer) are treated with UV-Ozone for 15 minutes to ensure a hydrophilic surface.

• Dispense the precursor solution onto the substrate and spin-coat at a specific speed (e.g., 4000 rpm for 30 seconds).

• During the last few seconds of spinning, an anti-solvent (e.g., chlorobenzene (B131634) or toluene) is quickly dispensed onto the spinning substrate to induce rapid crystallization and form a uniform film.

3. Annealing:

• The substrate with the deposited film is immediately transferred to a hotplate and annealed at a specific temperature (e.g., 150 °C) for a set duration (e.g., 15 minutes) in a nitrogen-filled glovebox.

Two-Step Sequential Deposition

This method involves the sequential deposition of the lead halide followed by the formamidinium halide.

1. Lead Halide Deposition:

• Prepare a solution of PbI₂ (or a mixture of PbI₂ and PbBr₂) in a solvent such as DMF (e.g., 1 M).

• Spin-coat the lead halide solution onto the pre-cleaned and treated substrate (e.g., 3000 rpm for 30 seconds).

• Anneal the lead halide film at a low temperature (e.g., 70 °C) for a short duration (e.g., 10 minutes).

2. Conversion to Perovskite:

• Prepare a solution of FAI (or a mixture of FAI and FABr) in a different solvent, typically isopropanol (B130326) (IPA) (e.g., 0.1 M).

• Deposit the formamidinium halide solution onto the lead halide film via spin-coating (e.g., 4000 rpm for 30 seconds).

• The substrate is then annealed at a higher temperature (e.g., 150-170 °C) for a longer duration (e.g., 15-30 minutes) to allow for the interdiffusion of the precursors and the formation of the perovskite crystal structure.[2]

Characterization Techniques

• X-ray Diffraction (XRD): To confirm the crystal structure and phase purity of the perovskite films.

• UV-Visible (UV-Vis) Spectroscopy: To determine the optical absorption properties and estimate the band gap of the material.

• Photoluminescence (PL) Spectroscopy and Time-Resolved Photoluminescence (TRPL): To measure the PLQY and determine the charge carrier lifetime, providing insights into the material's quality and defect density.

• Scanning Electron Microscopy (SEM): To visualize the morphology and grain size of the perovskite films.

Visualizations

Caption: Halide composition and its effect on the band gap.

Caption: Experimental workflow for perovskite thin film fabrication.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Formamidinium Lead Iodide Perovskite Thin Films Formed by Two-Step Sequential Method: Solvent–Morphology Relationship - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Study of Formamidinium, Methylammonium, and Cesium Lead-Iodide Perovskites for Photovoltaic Applications

A comprehensive guide for researchers and scientists on the performance, stability, and characterization of the three most prominent cations in perovskite solar cells.

The rapid evolution of perovskite solar cells (PSCs) has positioned them as a frontrunner in next-generation photovoltaic technologies. At the heart of these materials is the ABX₃ crystal structure, where the 'A' site cation plays a pivotal role in determining the optoelectronic properties and long-term stability of the device. This guide provides an objective comparison of three leading A-site cations: formamidinium (FA⁺), methylammonium (B1206745) (MA⁺), and cesium (Cs⁺) in lead-iodide based perovskites. Experimental data is presented to facilitate a direct comparison of their performance metrics and stability under various stressors. Detailed experimental protocols for key characterization techniques are also provided to ensure reproducibility and standardization of future research.

Performance Comparison

The choice of the A-site cation significantly influences the power conversion efficiency (PCE) and its constituent parameters: open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF). The table below summarizes the champion photovoltaic performance of single-cation lead iodide perovskite solar cells.

Cation	Perovskite	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Bandgap (eV)
Formamidinium (FA⁺)	FAPbI₃	19.4[1][2]	~1.1	~24	~78	~1.48
Methylammonium (MA⁺)	MAPbI₃	>19[3]	~1.1	~22	~77	~1.55
Cesium (Cs⁺)	CsPbI₃	15.07[4]	1.059	18.95	75.1	~1.73

Note: The presented values are champion efficiencies for pure, single-cation perovskites and may vary based on device architecture, fabrication methods, and additives used.

Stability Under Environmental Stress

A major hurdle for the commercialization of perovskite solar cells is their long-term stability. The A-site cation is a key determinant of the material's resilience to thermal stress, moisture, and continuous illumination.

Thermal Stability:

Formamidinium-based perovskites exhibit superior thermal stability compared to their methylammonium counterparts. FAPbI₃ can withstand temperatures exceeding 150°C, whereas MAPbI₃ starts to degrade at temperatures above 85°C. Cesium-based perovskites, being entirely inorganic, also demonstrate excellent thermal stability.

Moisture Stability:

Moisture is a critical factor in the degradation of hybrid organic-inorganic perovskites. MAPbI₃ is particularly susceptible to moisture-induced degradation. While FAPbI₃ shows improved moisture tolerance, the inorganic nature of CsPbI₃ provides the highest intrinsic resistance to humidity. However, the desirable black phase of CsPbI₃ can be unstable at room temperature in the presence of moisture without proper engineering.

Photostability:

Under continuous illumination, all three types of perovskites can experience some level of degradation. Ion migration and defect formation are common degradation pathways. Mixed-cation strategies, such as incorporating small amounts of Cs⁺ or MA⁺ into FAPbI₃, have been shown to significantly enhance photostability by suppressing these degradation mechanisms.

Experimental Protocols

Standardized and reproducible experimental procedures are crucial for the objective comparison of different perovskite materials. Below are detailed methodologies for key experiments.

1. Power Conversion Efficiency (PCE) Measurement

The PCE of a perovskite solar cell is determined from its current density-voltage (J-V) characteristics under simulated solar illumination.

• Illumination: A calibrated solar simulator with an AM1.5G spectrum at an intensity of 100 mW/cm² is used. The light intensity should be regularly calibrated using a certified reference cell.

• J-V Scanning: The J-V curve is measured using a source meter. Key parameters to control and report include:

  • Scan Direction: Both forward (from short-circuit to open-circuit) and reverse (from open-circuit to short-circuit) scans should be performed to assess hysteresis.[5]

  • Scan Rate: A slow scan rate (e.g., 10-50 mV/s) is recommended to approach steady-state conditions.[5]

  • Preconditioning: The voltage bias and light soaking conditions before the scan must be reported, as they can influence the measured performance.[5]

  • Device Area: The active area of the solar cell must be accurately measured and masked to avoid overestimation of the current density.

• Stabilized Power Output (SPO): To obtain a more reliable measure of the device's performance, the SPO should be measured by holding the device at its maximum power point (MPP) for an extended period (e.g., 60-300 seconds) and recording the stabilized efficiency.[6]

2. Stability Testing

Stability testing protocols are designed to evaluate the durability of perovskite solar cells under various environmental stressors. The International Summit on Organic Photovoltaic Stability (ISOS) has proposed several standardized protocols.[7]

• Thermal Stability (ISOS-D-2):

  • Store unencapsulated devices in a dark, inert atmosphere (e.g., a nitrogen-filled glovebox).

  • Subject the devices to a constant elevated temperature (e.g., 85°C).

  • Periodically measure the PCE of the devices at room temperature to track its degradation over time. The time it takes for the PCE to drop to 80% of its initial value is often reported as the T80 lifetime.

• Moisture Stability (ISOS-D-3):

  • Store unencapsulated devices in a dark environment with controlled relative humidity (e.g., 50% RH).

  • Monitor the PCE degradation over time at regular intervals.

• Photostability (ISOS-L-2):

  • Continuously illuminate the device (encapsulated or unencapsulated in an inert atmosphere) at an intensity of 1 sun (100 mW/cm²).

  • Maintain the device at its maximum power point (MPP) or at open-circuit voltage.

  • Track the PCE as a function of illumination time to determine the operational stability.

3. X-ray Diffraction (XRD) Analysis

XRD is a fundamental technique for identifying the crystal structure and phase purity of perovskite films.

• Sample Preparation: Prepare a thin film of the perovskite material on a suitable substrate (e.g., glass or silicon).

• Instrumentation: Use a diffractometer with a Cu Kα X-ray source (λ = 1.54 Å).

• Data Collection:

  • Mount the sample on the stage.

  • Scan a range of 2θ angles (e.g., 10° to 60°) to cover the characteristic diffraction peaks of the perovskite and any potential secondary phases (e.g., PbI₂).

  • Set an appropriate step size and scan speed to obtain a good signal-to-noise ratio.

• Data Analysis:

  • Identify the crystallographic phases present in the film by comparing the experimental diffraction pattern with reference patterns from crystallographic databases.

  • Analyze the peak positions, intensities, and widths to obtain information about the lattice parameters, crystal orientation (texture), and crystallite size.

Visualizations

Logical Relationship of Perovskite Cations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Boosting Long-Term Stability of Pure Formamidinium Perovskite Solar Cells by Ambient Air Additive Assisted Fabrication - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High efficiency methylammonium lead triiodide perovskite solar cells: the relevance of non-stoichiometric precursors - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ossila.com [ossila.com]
• 7. ISOS Protocols for Perovskite Solar Cell Stability Testing | Fluxim — Fluxim [fluxim.com]

A Comparative Guide to the Photophysics of Formamidinium and Methylammonium Lead Halide Perovskites using Transient Absorption Spectroscopy

For researchers, scientists, and professionals in materials science and optoelectronics, understanding the ultrafast dynamics of photogenerated charge carriers in perovskite materials is paramount for the development of next-generation solar cells and light-emitting devices. This guide provides an objective comparison of the photophysical properties of two leading perovskite compositions: formamidinium lead iodide (FAPbI₃) and methylammonium (B1206745) lead iodide (MAPbI₃), investigated through transient absorption (TA) spectroscopy.

This analysis delves into the critical processes of hot carrier cooling and charge carrier recombination, supported by experimental data from peer-reviewed literature. Detailed experimental protocols and visual representations of the underlying processes and experimental workflows are provided to offer a comprehensive overview for both seasoned researchers and newcomers to the field.

Data Presentation: A Quantitative Look at Photophysical Dynamics

The following table summarizes key photophysical parameters for FAPbI₃ and MAPbI₃, extracted from transient absorption spectroscopy studies. These values, particularly the time constants, are crucial indicators of a material's potential for efficient charge extraction and reduced energy loss in optoelectronic devices.

Photophysical Process	Parameter	Formamidinium Lead Iodide (FAPbI₃)	Methylammonium Lead Iodide (MAPbI₃)	Key Insights
Hot Carrier Cooling	Cooling Time Constant	~100s of fs to a few ps	~0.3 - 0.5 ps (low excitation), 2-3 ps (high excitation)[1][2]	FAPbI₃ can exhibit a more pronounced hot-phonon bottleneck, leading to slower cooling of hot charge carriers. This is a desirable trait for the development of hot-carrier solar cells that could surpass the Shockley-Queisser limit.
Charge Carrier Recombination	Monomolecular (Trap-Assisted) Recombination Rate (k₁)	Generally lower than MAPbI₃	5 x 10⁶ to 21 x 10⁶ s⁻¹[3]	A lower monomolecular recombination rate in FAPbI₃ suggests a lower density of trap states, which contributes to longer carrier lifetimes.
Bimolecular (Radiative) Recombination Rate (k₂)	Varies with sample preparation	Slower than FAPbI₃ in some cases	The bimolecular recombination rate is a key factor in the efficiency of light-emitting devices.
Auger (Non-Radiative) Recombination Rate (k₃)	Becomes significant at high carrier densities	Significant at high carrier densities	Auger recombination is a major loss mechanism at the high charge carrier concentrations often encountered in lasers and concentrator solar cells.
Fundamental Properties	Band Gap	~1.46 - 1.54 eV[4][5]	~1.60 - 1.61 eV[4][5]	The lower band gap of FAPbI₃ allows it to absorb a broader range of the solar spectrum, making it more suitable for single-junction photovoltaic devices.[6]
Carrier Lifetime	Can be longer than in MAPbI₃	Shorter than FAPbI₃ in many cases	Longer carrier lifetimes in FAPbI₃ allow for more efficient charge collection in solar cells.

Experimental Protocols: Unveiling the Dynamics with Transient Absorption Spectroscopy

Transient absorption spectroscopy is a powerful pump-probe technique used to investigate the dynamics of photoexcited states in materials on ultrafast timescales. Below is a detailed methodology representative of the key experiments cited in this guide.

Objective: To measure the time-resolved absorption changes in FAPbI₃ and MAPbI₃ thin films following photoexcitation, in order to determine the kinetics of hot carrier cooling and charge carrier recombination.

Materials and Equipment:

• Samples: High-quality thin films of FAPbI₃ and MAPbI₃ deposited on a transparent substrate (e.g., glass or quartz).

• Laser System: An amplified Ti:sapphire laser system generating femtosecond pulses (e.g., ~100 fs duration) at a high repetition rate (e.g., 1 kHz).[7]

• Optical Parametric Amplifier (OPA): To generate tunable pump pulses at a wavelength that excites the perovskite sample above its bandgap (e.g., 500 nm).[7]

• White-Light Generation: A portion of the fundamental laser beam is focused onto a nonlinear crystal (e.g., sapphire or CaF₂) or a flint glass to generate a broadband supercontinuum probe pulse.[7]

• Pump-Probe Setup: A standard transient absorption spectrometer (e.g., Helios from Ultrafast Systems) equipped with a delay stage to control the time delay between the pump and probe pulses.[7]

• Detector: A CCD or CMOS detector to measure the spectrum of the transmitted probe light.

Procedure:

• Sample Preparation: FAPbI₃ and MAPbI₃ thin films are prepared using established methods such as spin-coating or vapor deposition to ensure high crystallinity and controlled thickness.

• Optical Alignment: The laser beam is split into two paths: the pump and the probe. The pump beam is directed through the OPA to generate the desired excitation wavelength. The probe beam is focused into the white-light generation medium.

• Excitation: The pump pulse is focused onto the perovskite film, creating a population of excited states (hot electrons and holes). The pump fluence is carefully controlled to avoid sample degradation and to study the dynamics at different charge carrier densities.[7]

• Probing: The broadband probe pulse, which is spatially overlapped with the pump spot on the sample, passes through the excited region of the film. The time delay between the pump and probe pulses is precisely controlled by a motorized delay stage.

• Detection: The transmitted probe light is collected and directed to the spectrometer. The change in absorbance (ΔA) of the sample as a function of wavelength and time delay is recorded.

• Data Analysis: The transient absorption spectra are analyzed to extract the kinetic traces at specific wavelengths corresponding to ground-state bleaching, photoinduced absorption, and stimulated emission. These traces are then fitted with exponential decay models to determine the time constants of the various photophysical processes.

Mandatory Visualization: Charting the Course of Photoexcitation and Experimentation

To visually articulate the complex processes and workflows discussed, the following diagrams have been generated using the Graphviz (DOT language).

References

• 1. arxiv.org [arxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scirp.org [scirp.org]
• 5. Comparative Performance Analysis of MAPbI3 and FAPbI3 Perovskites: Study of Optoelectronic Properties and Stability [scirp.org]
• 6. researchgate.net [researchgate.net]
• 7. Investigating ultrafast carrier dynamics in perovskite solar cells with an extended π-conjugated polymeric diketopyrrolopyrrole layer for hole transpo ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA10009A [pubs.rsc.org]

A Comparative Guide to Space-Charge Limited Current Analysis of Formamidinium Bromide Films

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the charge transport properties of formamidinium lead bromide (FAPbBr₃) perovskite films, with a focus on space-charge limited current (SCLC) analysis. For a comprehensive comparison, we contrast the performance of FAPbBr₃ with the widely studied methylammonium (B1206745) lead bromide (MAPbBr₃) films. This guide includes a summary of key quantitative data, detailed experimental protocols for film fabrication and SCLC measurements, and visualizations of the experimental workflow and underlying charge transport mechanisms.

Data Presentation: FAPbBr₃ vs. MAPbBr₃

The following table summarizes the key charge transport parameters for FAPbBr₃ and MAPbBr₃ films as determined by SCLC and other complementary techniques. It is important to note that these values can vary depending on film quality, device architecture, and measurement conditions.

Parameter	Formamidinium Lead Bromide (FAPbBr₃)	Methylammonium Lead Bromide (MAPbBr₃)	Unit
Electron Mobility (μe)	~1-10	~2-15	cm²/Vs
Hole Mobility (μh)	~1-12	~3-20	cm²/Vs
Electron Trap Density (nt,e)	10¹⁵ - 10¹⁶	10¹⁶ - 10¹⁷	cm⁻³
Hole Trap Density (nt,h)	10¹⁵ - 10¹⁶	10¹⁶ - 10¹⁷	cm⁻³
Dielectric Constant (εr)	~7.5	~8.0	-

Experimental Protocols

Detailed methodologies for the fabrication of perovskite thin films and subsequent SCLC analysis are crucial for reproducible results.

Fabrication of Perovskite Thin Films

This protocol describes a typical method for preparing FAPbBr₃ and MAPbBr₃ thin films via a one-step spin-coating process.

1. Substrate Preparation:

• Indium tin oxide (ITO) coated glass substrates are sequentially cleaned by ultrasonication in a series of solvents: deionized water with detergent, deionized water, acetone, and isopropanol (B130326) (15 minutes each).

• The substrates are then dried with a nitrogen gun and treated with UV-ozone for 15 minutes to enhance surface wettability.

2. Precursor Solution Preparation:

• For FAPbBr₃: A 1.0 M precursor solution is prepared by dissolving formamidinium bromide (FABr) and lead (II) bromide (PbBr₂) in a 1:1 molar ratio in anhydrous dimethylformamide (DMF). The solution is stirred at 70°C for at least 2 hours.

• For MAPbBr₃: A 1.0 M precursor solution is prepared by dissolving methylammonium bromide (MABr) and lead (II) bromide (PbBr₂) in a 1:1 molar ratio in anhydrous DMF. The solution is stirred at 70°C for at least 2 hours.

3. Deposition of Charge Transport Layers:

• For electron-only SCLC devices, an electron transport layer (ETL), such as tin (IV) oxide (SnO₂), is deposited onto the cleaned ITO substrate. This is typically done by spin-coating a colloidal SnO₂ solution followed by annealing.

• For hole-only SCLC devices, a hole transport layer (HTL), such as poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS), is spin-coated onto the ITO substrate and subsequently annealed.

4. Perovskite Film Deposition:

• The prepared precursor solution (FAPbBr₃ or MAPbBr₃) is spin-coated onto the charge transport layer in a nitrogen-filled glovebox. A typical two-step spin-coating program is:

  • 1000 rpm for 10 seconds (for initial spreading)

  • 4000 rpm for 30 seconds (for film formation)

• During the second step, an anti-solvent (e.g., chlorobenzene) is dripped onto the spinning substrate to induce rapid crystallization.

• The films are then annealed on a hotplate at 100°C for 10 minutes.

5. Top Electrode Deposition:

• For electron-only devices, a top electrode stack of an electron-injection layer (e.g., PCBM) followed by a metal contact (e.g., Ag or Al) is deposited via thermal evaporation.

• For hole-only devices, a hole-injection layer (e.g., Spiro-OMeTAD) and a metal contact (e.g., Au or Ag) are thermally evaporated.

Pulsed Space-Charge Limited Current (SCLC) Measurement

Due to the mixed ionic-electronic conductivity of perovskites, pulsed SCLC measurements are recommended to minimize the influence of ion migration and obtain more accurate electronic properties.

1. Device Configuration:

• The fabricated single-carrier devices (electron-only or hole-only) are used for the measurements.

2. Measurement Setup:

• A programmable voltage source and a fast current measurement unit (e.g., a Keithley 2400 SourceMeter or a more specialized pulsed I-V system) are required.

• The measurements should be conducted in a dark, inert atmosphere (e.g., a nitrogen-filled glovebox) to prevent degradation and photo-induced effects.

3. Pulsed Voltage Application:

• A series of voltage pulses are applied to the device. Each pulse starts from 0 V, ramps up to a specific voltage (V), holds for a short duration (e.g., 1 ms), and then returns to 0 V.

• The current is measured during the voltage pulse. To minimize ionic effects, the current is typically sampled at the beginning of the voltage plateau, after the capacitive charging current has decayed but before significant ion migration occurs.

4. Data Analysis:

• The current-voltage (J-V) characteristic is constructed by plotting the measured current density (J) against the corresponding applied voltage (V).

• The J-V curve is then analyzed to extract key parameters:

  • Ohmic Region (J ∝ V): At low voltages, the current is governed by the intrinsic charge carriers.

  • Trap-Filling Region: As the voltage increases, a steep rise in current is observed as the injected carriers fill the trap states. The trap-filled limit voltage (V_TFL) is determined from the onset of this region. The trap density (n_t) can be calculated using the formula: n_t = (2 * ε₀ * ε_r * V_TFL) / (q * L²) where ε₀ is the vacuum permittivity, ε_r is the relative dielectric constant of the perovskite, q is the elementary charge, and L is the thickness of the perovskite film.

  • Child's Law Region (J ∝ V²): Once the traps are filled, the current becomes space-charge limited. The charge carrier mobility (μ) can be extracted from this region using the Mott-Gurney law: J = (9/8) * ε₀ * ε_r * μ * (V² / L³)

Mandatory Visualization

A Balancing Act: Navigating the Efficiency-Stability Trade-Off in Mixed-Halide Formamidinium Perovskites

The rapid ascent of perovskite solar cells (PSCs) in the photovoltaic landscape is largely attributed to their remarkable power conversion efficiencies (PCEs). At the forefront of this development are formamidinium (FA)-based lead halide perovskites, particularly formamidinium lead iodide (FAPbI₃), which boasts a near-ideal bandgap for single-junction solar cells.[1][2] However, the intrinsic instability of the photoactive α-phase of FAPbI₃ at room temperature, which tends to convert to a photo-inactive δ-phase, presents a significant hurdle for commercialization.[2] To counter this, researchers have extensively explored compositional engineering, primarily through the incorporation of different halides (bromide, chlorine) and cations (methylammonium, cesium) to create mixed-halide, mixed-cation perovskite formulations. This guide provides a comparative analysis of various mixed-halide formamidinium perovskite compositions, focusing on the inherent trade-off between achieving high efficiency and ensuring long-term operational stability. Experimental data is presented to support the comparisons, and detailed methodologies for key experiments are provided.

Performance Comparison of Mixed-Halide Formamidinium Perovskites

The introduction of different cations and halides into the FAPbI₃ crystal structure has a profound impact on the material's optoelectronic properties and stability. The following table summarizes the performance of various mixed-halide formamidinium perovskite compositions from recent literature.

Perovskite Composition	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (VOC) (V)	Short-Circuit Current Density (JSC) (mA/cm²)	Fill Factor (FF) (%)	Stability Notes
FAPbI₃ (pristine)	~11	N/A	N/A	N/A	Prone to phase instability, converting to the yellow δ-phase at room temperature.[2][3]
(FAPbI₃)1-x(MAPbBr₃)x (x=0.1)	14.99	N/A	N/A	N/A	The addition of a small amount of MAPbBr₃ can stabilize the α-FAPbI₃ phase and lead to a more uniform morphology.[1][3]
Csx(MA₀.₁₇FA₀.₈₃)(₁₀₀₋ₓ)Pb(I₀.₈₃Br₀.₁₇)₃	>21	N/A	N/A	N/A	Triple-cation approach effectively suppresses the formation of the yellow phase, leading to enhanced and stabilized PCEs for up to 1000 hours.[4]
FAPbBr₃	~7-8	1.35 - 1.53	>6.5	>70	Exhibits high photovoltage and intrinsic stability, retaining over 95% of initial efficiency after 150 hours under continuous illumination.[5][6]
2D/3D FACsPbI₃	18.2 (inverted) - 20.2 (normal)	N/A	N/A	N/A	Inverted-type devices show greater stability and reproducibility. Strong interaction at grain boundaries contributes to high phase stability.
Sb³⁺ and S²⁻-alloyed FAPbI₃	25.07	N/A	N/A	N/A	Unencapsulated devices retain ~94.9% of initial PCE after 1080 hours in the dark (20-40% relative humidity).[7][8]

N/A: Data not available in the cited sources.

The Interplay of Composition, Efficiency, and Stability

The data highlights a clear trend: while pristine FAPbI₃ has a promising bandgap, its instability necessitates compositional modifications. The inclusion of smaller cations like methylammonium (B1206745) (MA⁺) and cesium (Cs⁺) and halides like bromide (Br⁻) can significantly enhance phase stability.[4][9][10] Bromide and chloride incorporation, for instance, increases the activation energy for the phase transition from the desirable α-phase to the undesirable δ-phase.[9] Similarly, MA⁺ and Cs⁺ improve the thermodynamic stability of the perovskite structure.[9]

However, these stabilizing additions often come at the cost of a slightly wider bandgap, which can potentially reduce the short-circuit current density (JSC).[1] The key is to find an optimal balance where the gains in stability and open-circuit voltage (VOC) outweigh any potential losses in current generation. Furthermore, strategies like employing 2D/3D perovskite structures and surface passivation with organic molecules or inorganic materials have proven effective in reducing defects and enhancing both efficiency and stability.[11][12][13]

Logical Pathway of Compositional Engineering

The following diagram illustrates the logical relationships in the compositional engineering of formamidinium perovskites to navigate the efficiency-stability trade-off.

Caption: Navigating the efficiency-stability trade-off in formamidinium perovskites.

Experimental Protocols

Detailed and standardized experimental procedures are crucial for the reproducible fabrication and characterization of high-performance perovskite solar cells.

Perovskite Thin Film Fabrication (Two-Step Sequential Method)

This method is widely used for the formation of high-quality formamidinium-based perovskite films.[14]

• Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned by ultrasonication in a detergent solution, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. The substrates are then dried with a nitrogen gun and treated with UV-Ozone for 15 minutes to ensure a hydrophilic surface.

• Electron Transport Layer (ETL) Deposition: A compact TiO₂ layer is often deposited on the FTO substrate via spray pyrolysis or spin-coating of a titanium diisopropoxide bis(acetylacetonate) solution, followed by annealing at high temperatures (e.g., 500 °C).[15][16] A mesoporous TiO₂ layer can then be spin-coated on top of the compact layer and sintered.

• PbI₂ Deposition: A solution of PbI₂ in a solvent like N,N-dimethylformamide (DMF) is spin-coated onto the TiO₂ layer. The film is then annealed at a moderate temperature (e.g., 70 °C) to remove the solvent.

• Perovskite Conversion: The PbI₂-coated substrate is immersed in a solution of formamidinium iodide (FAI) in a solvent such as isopropanol.[14] Alternatively, the FAI solution can be spin-coated onto the PbI₂ film.[14] The substrate is then annealed at a higher temperature (e.g., 150 °C) to facilitate the conversion to the perovskite phase.[8]

• Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material like Spiro-OMeTAD in a solvent such as chlorobenzene, often with additives like Li-TFSI and tBP, is spin-coated on top of the perovskite layer.

• Metal Electrode Deposition: Finally, a metal electrode (e.g., gold or silver) is deposited by thermal evaporation to complete the device.

Characterization Techniques

• X-ray Diffraction (XRD): Used to identify the crystal structure and phase purity of the perovskite films. The presence of a peak around 14° in the 2θ scan typically indicates the formation of the desired α-phase, while the absence of a peak around 11.7° confirms the absence of the undesirable δ-phase.[15]

• Scanning Electron Microscopy (SEM): Provides information on the morphology, grain size, and uniformity of the perovskite films.[15]

• UV-Vis Absorption Spectroscopy: Determines the light absorption properties and the bandgap of the perovskite material.

• Photoluminescence (PL) Spectroscopy: Used to investigate the charge carrier dynamics and defect densities within the perovskite film.

• Current Density-Voltage (J-V) Measurement: The primary technique for evaluating the performance of the solar cell. The device is illuminated under a solar simulator (AM 1.5G, 100 mW/cm²) and the current is measured as the voltage is swept. This measurement yields key parameters such as PCE, VOC, JSC, and FF.[6]

• Stability Testing: To assess long-term stability, devices are subjected to various stress conditions, such as continuous illumination, elevated temperatures, and high humidity, while their performance is monitored over time.[6]

Workflow for Perovskite Solar Cell Fabrication and Characterization

The following diagram outlines the typical workflow from substrate preparation to device testing.

Caption: Experimental workflow for perovskite solar cell fabrication and testing.

References

• 1. Development of formamidinium lead iodide-based perovskite solar cells: efficiency and stability - Chemical Science (RSC Publishing) DOI:10.1039/D1SC04769H [pubs.rsc.org]
• 2. ossila.com [ossila.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.aip.org [pubs.aip.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 7. Enhanced stability and efficiency in perovskite solar cells via mixed-metal chalcohalide-alloyed formamidinium lead iodide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enhanced stability and efficiency in perovskite solar cells via mixed-metal chalcohalide-alloyed formamidinium lead iodide [ideas.repec.org]
• 9. Toward stabilization of formamidinium lead iodide perovskites by defect control and composition engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stability enhancement of Perovskite solar cells using mixed cation/Halide Perovskite [morressier.com]
• 11. Improving the performance and stability of perovskite solar cells via surface passivation of phthalimide N-alkylammonium iodides - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Halide Composition: A Critical Knob for Tuning Formamidinium Perovskite Performance

The composition of the halide anion in formamidinium (FA)-based perovskite solar cells is a critical determinant of their optoelectronic properties and overall performance. The strategic incorporation of iodide (I), bromide (Br), and chloride (Cl) ions allows for precise tuning of the perovskite's bandgap, crystal structure, and stability, directly impacting the power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF) of the resulting devices. This guide provides a comparative analysis of the impact of different halide compositions on the performance of formamidinium perovskites, supported by experimental data and detailed fabrication protocols.

Performance Comparison of Formamidinium Perovskites with Varying Halide Compositions

The following table summarizes the key performance parameters of formamidinium-based perovskite solar cells with different halide compositions, showcasing the trade-offs and benefits of each approach.

Perovskite Composition	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current Density (Jsc) (mA/cm2)	Fill Factor (FF) (%)	Bandgap (eV)	Key Remarks
FAPbI3	~14-26%[1][2]	~0.99-1.25[1][3]	~23.2-24.9[3][4]	~74.4-89.5[1][3]	~1.45-1.51[5]	Pure FAPbI3 offers a near-optimal bandgap for single-junction solar cells but can suffer from phase instability at room temperature.[5]
(FAPbI3)1-x(MAPbBr3)x (x=0.2)	12.0%[6]	0.88 V[6]	20.6 mA/cm2[6]	65.9%[6]	>1.51	The addition of MAPbBr3 can stabilize the perovskite phase and lead to a uniform and dense morphology.[6]
FAPbI3 with MACl additive	16.301% (with 0.07 MAPbBr3)[5]	1.016 V (with 0.01 FAPbBr3)[5]	23.413 mA/cm2 (with 0.01 FAPbBr3)[5]	69.622% (with 0.01 FAPbBr3)[5]	~1.51	MACl additives can improve the crystallization of the perovskite film and suppress the formation of defects.[7]
FAPbBr3	up to 7%[8]	1.35 V[8]	~9.0 mA/cm-2[8]	-	~2.26 eV[8]	Pure FAPbBr3 exhibits a wider bandgap, leading to higher Voc but lower Jsc. It is a promising candidate for top cells in tandem solar cells.[8]
FAPb(Br1-xClx)3	8.75% (interlayer)[9]	-	-	-	2.17-2.91 eV[9]	The bandgap can be tuned by varying the Br/Cl ratio, progressively increasing with higher Cl concentration.[9]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the fabrication and characterization of high-performance perovskite solar cells. Below are representative protocols for the synthesis of the perovskite precursors and the fabrication and characterization of the solar cell devices.

Synthesis of Formamidinium Halide Precursors

Formamidinium Iodide (FAI) Synthesis:

A common method for synthesizing FAI involves the reaction of formamidinium acetate (B1210297) with hydroiodic acid.[10]

• Dissolve formamidinium acetate powder in a 1.5 molar excess of hydroiodic acid (57 wt% in H2O).

• Stir the solution for 10 minutes at 50°C.

• Dry the solution at 100°C for approximately 2 hours to form a yellow-white powder.

• Wash the powder three times with diethyl ether to remove excess I2.

• Dissolve the powder in ethanol (B145695) heated at 80°C to obtain a supersaturated solution.

• Place the solution in a refrigerator for overnight recrystallization to form white, flake-like crystals.

• Wash the FAI flakes with diethyl ether three times.

• Finally, dry the FAI flakes overnight in a vacuum oven at 50°C.

Formamidinium Bromide (FABr) Synthesis:

The synthesis of FABr follows a similar procedure to FAI, substituting hydroiodic acid with hydrobromic acid.

• Dissolve formamidinium acetate powder in a 2x molar excess of 48% w/w hydrobromic acid.

• Stir the solution for 10 minutes at 50°C.

• Dry the solution at 100°C to form a yellow-white powder.

• Wash the powder with diethyl ether.

• Recrystallize the powder twice with ethanol to form white, needle-like crystals.

• Dry the crystals overnight in a vacuum oven before use.

Perovskite Solar Cell Fabrication (One-Step Method with Additive)

This protocol describes the fabrication of a formamidinium-based perovskite solar cell using a one-step spin-coating method with a methylammonium (B1206745) chloride (MACl) additive.[7]

• Substrate Preparation: Clean FTO-coated glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. Dry the substrates with a nitrogen gun.

• Electron Transport Layer (ETL) Deposition: Deposit a compact TiO2 layer by spin-coating a precursor solution onto the FTO substrate, followed by annealing.

• Perovskite Precursor Solution Preparation:

  • Prepare the control perovskite precursor solution by dissolving PbBr2, MABr, FAI, CsI, and PbI2 in a mixed solvent of DMF and DMSO.[7]

  • For the additive-containing solution, add the desired percentage of MACl to the control precursor solution.

• Perovskite Film Deposition:

  • Deposit a hole-transporting self-assembled monolayer (e.g., MeO-2PACz) on the substrate.[7]

  • Spin-coat the perovskite precursor solution onto the prepared substrate in a nitrogen-filled glovebox.

  • During the spin-coating process, drop an anti-solvent (e.g., chlorobenzene) onto the spinning substrate to induce rapid crystallization.

  • Anneal the film on a hotplate to remove residual solvent and complete the perovskite crystallization.

• Hole Transport Layer (HTL) Deposition: Spin-coat a solution of Spiro-OMeTAD, typically doped with Li-TFSI and t-BP, onto the perovskite layer.

• Electrode Deposition: Thermally evaporate a gold (Au) or silver (Ag) back contact onto the HTL.

Characterization of Perovskite Solar Cells

The performance of the fabricated solar cells is evaluated under standard test conditions (STC: AM1.5G illumination, 100 mW/cm2, 25°C). Key characterization techniques include:

• Current Density-Voltage (J-V) Measurement: To determine the PCE, Voc, Jsc, and FF. It is crucial to perform both forward and reverse scans to assess any hysteresis.

• External Quantum Efficiency (EQE): To measure the ratio of collected charge carriers to incident photons at each wavelength.

• X-ray Diffraction (XRD): To analyze the crystal structure and phase purity of the perovskite film.

• Scanning Electron Microscopy (SEM): To investigate the morphology, grain size, and uniformity of the perovskite film.

• UV-Vis Spectroscopy: To determine the absorption spectrum and estimate the bandgap of the perovskite material.

• Photoluminescence (PL) Spectroscopy: To study the charge carrier recombination dynamics within the perovskite film.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationships between halide composition, key material properties, and the final performance of formamidinium perovskite solar cells.

Caption: Impact of halide composition on perovskite properties and performance.

References

• 1. 26.48% efficient and stable FAPbI3 perovskite solar cells employing SrCu2O2 as hole transport layer - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. naturalspublishing.com [naturalspublishing.com]
• 5. Compositional Engineering of FAPbI3 Perovskite Added MACl with MAPbBr3 or FAPbBr3 [mdpi.com]
• 6. A Study of Inverted-Type Perovskite Solar Cells with Various Composition Ratios of (FAPbI3)1−x(MAPbBr3)x | MDPI [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Crystal growth, structural phase transitions and optical gap evolution of FAPb(Br1-xClx)3 hybrid perovskites (FA: formamidinium ion, CH(NH2)2+) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Comparing single-crystal and polycrystalline formamidinium bromide properties

A comparative analysis of the properties of single-crystal and polycrystalline formamidinium lead bromide (FAPbBr₃) is essential for researchers and professionals in materials science and drug development. This guide provides an objective comparison of their performance, supported by experimental data, to inform material selection for various applications.

Synthesis and Crystal Growth

The properties of formamidinium lead bromide are intrinsically linked to its crystalline form. Single crystals are grown to millimeter size using methods like the inverse temperature crystallization (ITC) technique, which allows for rapid growth over a few days.[1][2] In contrast, polycrystalline FAPbBr₃ is typically synthesized by pressing FAPbBr₃ powder into pellets at high pressures, ranging from 12 MPa to 124 MPa.[3][4][5]

Comparative Properties of Single-Crystal and Polycrystalline FAPbBr₃

The distinct synthesis methods for single-crystal and polycrystalline FAPbBr₃ result in significant differences in their physical and electronic properties. Single crystals generally exhibit superior characteristics due to the absence of grain boundaries, which act as defects in polycrystalline materials.[1]

Structural and Optical Properties

Property	Single-Crystal FAPbBr₃	Polycrystalline FAPbBr₃
Crystallinity	High, belonging to the {110} family of planes.[6][7]	Varies with pressure and annealing.[4][5]
Band Gap	Approximately 2.0 eV to 2.21 eV.[6][7][8]	Tunable from 2.05 eV to 2.57 eV.[1][9]
Photoluminescence (PL) Peak	Broad luminescence around 611 nm and 660 nm.[7]	Peak emission at approximately 565 nm.[4][5]

Electrical Properties

Property	Single-Crystal FAPbBr₃	Polycrystalline FAPbBr₃
Resistivity	High, around 2.8 x 10⁹ Ω·cm.[8]	Varies with pressure and annealing.[5]
Electron Mobility (μ)	22.2 cm²V⁻¹s⁻¹.[8]	Not explicitly reported, but charge transport improves with pressure.[4][5]
Hole Mobility (μ)	66.1 cm²V⁻¹s⁻¹.[8]	Not explicitly reported, but charge transport improves with pressure.[4][5]
Electron Mobility-Lifetime Product (μτ)	8.0 x 10⁻⁴ cm²V⁻¹.[8]	Not explicitly reported.
Hole Mobility-Lifetime Product (μτ)	1.1 x 10⁻³ cm²V⁻¹.[8]	Not explicitly reported.
Trap Density	Exceptionally low, between 10⁹ and 10¹¹ cm⁻³.[1]	Higher than single crystals due to grain boundaries.[1]
X-ray Sensitivity	Not explicitly reported.	Up to 169 µC Gy⁻¹ cm⁻² (at 40 kV).[3][4]

Stability

Formamidinium-based perovskites are generally considered more stable than their methylammonium (B1206745) counterparts.[7][9] Single-crystal FAPbBr₃ demonstrates good intrinsic and extrinsic stability.[10] For polycrystalline FAPbBr₃, annealing after pressing improves stability.[3][4] The structural stability of FAPbBr₃ can be enhanced in confined and coated configurations under pressure.[11]

Experimental Protocols

Synthesis of FAPbBr₃ Powder (for both single-crystal and polycrystalline forms)

Formamidinium bromide (FABr) is synthesized by reacting formamidine (B1211174) acetate (B1210297) with hydrobromic acid.[8][12] The resulting white powder is then purified by recrystallization.[8] To produce FAPbBr₃ powder, FABr and lead bromide (PbBr₂) are dissolved in a solvent mixture like DMF:GBL.[4]

Single-Crystal Growth: Inverse Temperature Crystallization (ITC)

• Precursor Solution Preparation : Dissolve a 1:1 molar ratio of FABr and PbBr₂ in a mixed solvent of N,N-dimethylformamide (DMF) and γ-butyrolactone (GBL).[8]

• Crystallization : Place the precursor solution in a self-regulating water tank. Gradually increase the temperature from 25 °C to 60 °C at a rate of 3-5 °C/day.[8]

• Growth : Maintain the maximum temperature (55-60 °C) for 2-3 days to allow for crystal growth.[8]

• Harvesting : After 7-10 days, FAPbBr₃ single crystals are obtained.[8]

Polycrystalline Pellet Fabrication

• Grinding : Grind FAPbBr₃ polycrystals into a uniform powder.[4]

• Pressing : Use a hydraulic press to form a pellet from the powder at pressures ranging from 12 MPa to 124 MPa.[4]

• Annealing : Anneal the pellet at 145 °C for 15 minutes in air to improve conductivity and charge transport properties.[4]

Characterization Techniques

• Structural Characterization : X-ray Diffraction (XRD) is used to study the crystal structure and confirm crystallinity.[4][5][6][7]

• Optical Characterization : UV-Vis spectroscopy is employed to determine the band gap, while photoluminescence (PL) spectroscopy is used to study emission properties.[4][5][6][7]

• Electrical Characterization : Current-Voltage (I-V) measurements are used to determine resistivity.[8] The Time-of-Flight (TOF) technique is used to evaluate charge carrier mobility.[8] The Hecht equation is used to determine the mobility-lifetime product from the relationship between charge collection efficiency and applied voltage.[8]

Visualized Workflows

Single-Crystal Synthesis Workflow.

Polycrystalline Pellet Fabrication Workflow.

Material Characterization Workflow.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Enhanced photosensitive properties of a single-crystal formamidinium lead bromide iodine (FAPbBr2I) based photodetector - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 7. Enhanced photosensitive properties of a single-crystal formamidinium lead bromide iodine (FAPbBr 2 I) based photodetector - Materials Advances (RSC Publishing) DOI:10.1039/D1MA01096D [pubs.rsc.org]
• 8. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 9. Single crystals of mixed Br/Cl and Sn-doped formamidinium lead halide perovskites via inverse temperature crystallization - RSC Advances (RSC Publishing) DOI:10.1039/D0RA00060D [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Enhanced structural stability of formamidinium lead bromide (FAPbBr3) perovskites in confined and coated configurations under varying pressures - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Formamidinium Bromide: A Guide for Laboratory Professionals

Formamidinium bromide, a key component in perovskite solar cell research, requires careful handling and disposal due to its potential health hazards. This guide provides essential safety and logistical information to ensure its proper disposal in a research environment, adhering to best practices for laboratory safety and chemical management.

Immediate Safety and Handling Precautions

Before handling formamidinium bromide, it is crucial to be aware of its associated hazards. The compound is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and may cause respiratory irritation.[1][2] Some data also suggests that it may pose risks to fertility or an unborn child and could cause organ damage with prolonged or repeated exposure.

Personal Protective Equipment (PPE) is mandatory when handling formamidinium bromide:

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use chemically resistant gloves.[3]

• Respiratory Protection: In case of dust formation, use a suitable particulate respirator.[4]

• Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Quantitative Hazard Data

Hazard Classification	Category	GHS Hazard Statement
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed[2]
Skin Irritation	Category 2	H315: Causes skin irritation[2]
Eye Irritation	Category 2	H319: Causes serious eye irritation[2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[2]
Reproductive Toxicity	Not specified	H360: May damage fertility or the unborn child
Specific Target Organ Toxicity (Repeated Exposure)	Not specified	H372: Causes damage to organs through prolonged or repeated exposure

Step-by-Step Disposal Protocol

The primary principle for the disposal of formamidinium bromide is to adhere strictly to national and local regulations.[3] Improper disposal can lead to environmental contamination and potential harm to human health.

Experimental Protocol for Waste Segregation and Disposal:

• Waste Identification: Clearly label all waste containers with "Formamidinium Bromide Waste" and include the appropriate hazard symbols.

• Containerization:

  • Leave the chemical in its original container whenever possible.[3]

  • For waste generated from experiments, use a dedicated, sealed, and clearly labeled container. Do not mix formamidinium bromide waste with other chemical waste streams.[3]

• Storage of Waste:

  • Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials. While no specific chemical incompatibilities are widely reported, formamidinium bromide is sensitive to moisture, light, and air.[5]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company to arrange for pickup and disposal.

  • Provide the waste disposal company with the Safety Data Sheet (SDS) for formamidinium bromide.

• Professional Disposal: The recommended method of disposal is through an approved waste disposal plant.[3] An alternative, to be carried out by qualified professionals, is to dissolve or mix the material with a combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[4]

• Decontamination: Thoroughly decontaminate any surfaces or equipment that have come into contact with formamidinium bromide using appropriate cleaning agents. Dispose of any contaminated cleaning materials (e.g., wipes, gloves) as hazardous waste.

Environmental Protection: It is imperative to prevent formamidinium bromide from entering drains or the environment.[3][4][6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of formamidinium bromide waste in a laboratory setting.

Caption: Workflow for the proper disposal of formamidinium bromide.

References

• 1. 福咪溴铵 ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. ホルムアミジニウムブロミド ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. downloads.ossila.com [downloads.ossila.com]
• 6. chemicalbook.com [chemicalbook.com]

Personal protective equipment for handling Formamidinium bromide

Essential Safety and Handling Guide for Formamidinium Bromide

This guide provides crucial safety, handling, and disposal information for researchers, scientists, and drug development professionals working with Formamidinium bromide (FABr). Adherence to these procedures is vital for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

Formamidinium bromide is a compound used in laboratory research, particularly in the development of perovskite solar cells.[1] While some safety data sheets (SDS) may classify it as non-hazardous under specific regulations, others indicate significant potential health effects.[2] It is prudent to handle this chemical with care, observing the more stringent safety precautions outlined in various SDS.

Key potential hazards include:

• Acute Oral Toxicity : Harmful if swallowed.[1][3]

• Skin Irritation : Causes skin irritation.[1][3]

• Eye Irritation : Causes serious eye irritation.[1][3]

• Respiratory Irritation : May cause respiratory irritation.[1][3]

• Reproductive/Organ Toxicity : Some sources suggest it may damage fertility or the unborn child, harm breast-fed children, and cause organ damage through prolonged or repeated exposure.[4]

• Environmental Hazards : Very toxic to aquatic life with long-lasting effects.[4]

Chemical and Physical Properties

A summary of key quantitative data for Formamidinium bromide is provided below.

Property	Value	Citations
CAS Number	146958-06-7	[2][5]
Appearance	White to almost white powder/crystals	[2][4]
Assay	≥98%	[1][3]
Melting Point	133-140 °C	[2]
Solubility in Water	Soluble	[2]
Storage Class Code	11 - Combustible Solids	[1][3]

Operational and Safety Protocols

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Formamidinium bromide to minimize exposure.

PPE Category	Specification	Citations
Eye Protection	Wear safety glasses with side-shields or protective eyewear approved under standards such as EN166 (EU).[2][5]	[2][5]
Hand Protection	Wear acid-resistant gloves (e.g., PVC, neoprene, or nitrile).[6] Gloves must be inspected before use and comply with standards like EN 374.[2][5]	[2][5][6]
Body Protection	Wear a lab coat, coveralls over a long-sleeved shirt, and long pants.[6][7] The type of body protection should be chosen based on the concentration and amount of the substance being handled.[2]	[2][6][7]
Footwear	Closed-toe shoes that fully cover the foot are required.[7]	[7]
Respiratory Protection	Use of a respirator is required when dust is generated. A full-face particle respirator (e.g., N99-US or P2-EU) should be used as a backup to engineering controls like fume hoods.[5] If a respirator is the sole means of protection, a full-face supplied-air respirator is necessary.[5]	[5]

Handling and Storage Procedures

Safe Handling:

• Ventilation: Always handle Formamidinium bromide in a well-ventilated area or within a chemical fume hood to avoid inhalation of dust.[2][5]

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[5][8]

• Dust Prevention: Avoid the formation and dispersal of dust.[5][8]

• Personal Hygiene: Do not eat, drink, or smoke in handling areas.[4] Wash hands and skin thoroughly after handling, before breaks, and at the end of the workday.[2]

Storage Conditions:

• Container: Keep the container tightly closed in a dry, well-ventilated place.[2][5]

• Atmosphere: As the product is sensitive to air, moisture, and light, it should be handled and stored under an inert gas.[2]

• Security: Store in a locked-up area.

• Temperature: Store at ambient temperature or as indicated on the product label.[2]

Workflow for Handling and Emergency Response

Caption: Workflow for safe handling, spill, exposure, and disposal of Formamidinium bromide.

Emergency and Disposal Plans

First-Aid Measures

Immediate action is required in case of exposure. Always show the Safety Data Sheet to attending medical personnel.[5][9]

Exposure Route	First-Aid Procedure	Citations
Inhalation	Move the person to fresh air.[2][9] If breathing is difficult or stops, provide artificial respiration.[9] Call a poison center or doctor if you feel unwell.	[2][9]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water, or rinse with a shower.[5][9] If skin irritation develops, seek medical attention.[2]	[2][5][9]
Eye Contact	Rinse cautiously and thoroughly with plenty of water for several minutes, holding the eyelids open.[2] Remove contact lenses if present and easy to do so.[2] Continue rinsing and consult an ophthalmologist.	[2]
Ingestion	Rinse mouth with water.[5][9] Have the person drink up to two glasses of water. Do not induce vomiting. Never give anything by mouth to an unconscious person.[5][9] Call a poison center or doctor.	[5][9]

Accidental Release Measures (Spills)

• Personal Precautions: Use full personal protective equipment.[5][9] Avoid breathing dust and ensure adequate ventilation.[5][9] Evacuate non-essential personnel from the area.[5][9]

• Environmental Precautions: Prevent the product from entering drains.[5][9] Cover drains if necessary.

• Containment and Cleaning: Carefully sweep up the spilled material, avoiding dust generation.[2][5] Collect the material into a suitable, closed, and labeled container for disposal.[5]

Waste Disposal

• Regulations: All waste materials must be disposed of in accordance with local, state, and national regulations.[2]

• Procedure: Dispose of the contents and container at an approved waste disposal plant. Do not mix with other waste. Uncleaned containers should be treated as the product itself.

• Method: One recommended method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5] Alternatively, contact a licensed professional waste disposal service.[5]

References

• 1. 福咪溴铵 ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. downloads.ossila.com [downloads.ossila.com]
• 3. 福咪溴铵 ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Formamidine Hydrobromide | 146958-06-7 | TCI AMERICA [tcichemicals.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. nodglobal.com [nodglobal.com]
• 7. ba.auburn.edu [ba.auburn.edu]
• 8. tcichemicals.com [tcichemicals.com]
• 9. chemicalbook.com [chemicalbook.com]